4-Cyanopyridine

• CAS: 100-48-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Cyanopyridine: CAS Number, Physical Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-cyanopyridine, a pivotal intermediate in the pharmaceutical and chemical industries. This document details its chemical identity, physical characteristics, and key synthetic transformations, with a focus on data relevant to laboratory and industrial applications.

Chemical Identification

Identifier	Value
Chemical Name	4-Cyanopyridine
Synonyms	Isonicotinonitrile, Pyridine-4-carbonitrile
CAS Number	100-48-1[1][2][3][4][5][6]
Molecular Formula	C₆H₄N₂[1][3][5][7][8]
Molecular Weight	104.11 g/mol [1][7][9][10]
InChI Key	GPHQHTOMRSGBNZ-UHFFFAOYSA-N[3][9][11]
SMILES	N#Cc1ccncc1[9]

Physical and Chemical Properties

The physical and chemical properties of 4-cyanopyridine are crucial for its handling, storage, and application in chemical synthesis. The data presented below is a consolidation of findings from various sources.

Property	Value
Appearance	White to light yellow or beige crystalline solid.[1]
Melting Point	76 - 81 °C[1][2][8][9][12][13][14][15][16][17]
Boiling Point	195.4 - 214 °C[1][2][7][9][12][13][15][16]
Density	Approximately 1.103 - 1.1145 g/cm³ (rough estimate)[7][12][15][18]
Solubility in Water	32 g/L to 40 g/L[1][15][16]
Solubility in Organic Solvents	Soluble in ethanol, ether, and benzene.[12][18]
Vapor Pressure	0.4 mmHg at 25 °C[1]
pKa	1.90 (+1) at 25°C[12][15][18]
Flash Point	83 - 90 °C[1][2][3][7][12][15]
LogP	0.46 at 25°C[9][15]

Experimental Protocols

The following are generalized experimental methodologies for determining the key physical properties of organic compounds like 4-cyanopyridine.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Ensure the 4-cyanopyridine sample is completely dry and in a fine powdered form. If necessary, grind the crystals using a mortar and pestle.[19]

• Pack the dry powder into a capillary tube to a height of approximately 3-5 mm by tapping the sealed end on a hard surface.[13]

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block rapidly to about 15-20°C below the expected melting point of 4-cyanopyridine.

• Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, the heating block, and the thermometer.[15]

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire solid has transformed into a clear liquid (the end of the melting range).[13]

• The melting point is reported as this range. A narrow range (0.5-1°C) is indicative of a pure compound.[15]

Determination of Boiling Point (Microscale Method)

This method is suitable for determining the boiling point of small quantities of liquid. Since 4-cyanopyridine is a solid at room temperature, it would need to be melted first.

Apparatus:

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., oil bath or Thiele tube)

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• Place a few milliliters of molten 4-cyanopyridine into a small test tube.

• Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

• Attach the test tube to a thermometer using a small rubber band, ensuring the bottom of the test tube is level with the thermometer bulb.[1]

• Immerse the assembly into a heating bath, making sure the sample is below the level of the heating fluid.[1]

• Heat the bath gently. As the liquid heats, air trapped in the capillary tube will slowly bubble out.

• Continue heating until a steady and rapid stream of bubbles emerges from the open end of the capillary tube.[7]

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[1]

Determination of Solubility

This protocol outlines a qualitative method for determining the solubility of a compound in a given solvent.

Apparatus:

• Test tubes

• Spatula

• Graduated cylinder or pipette

• Vortex mixer (optional)

Procedure:

• Place approximately 30 mg of 4-cyanopyridine into a clean, dry test tube.[20]

• Add 1 mL of the desired solvent (e.g., water, ethanol, hexane) to the test tube.[20]

• Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test tube.

• Observe the mixture. If the solid completely dissolves to form a clear solution, the compound is considered soluble.

• If solid material remains, the compound is classified as partially soluble or insoluble.

• To test the effect of temperature, the test tube can be gently heated in a water bath to observe any changes in solubility.[20]

Synthetic Pathway Visualization

4-Cyanopyridine is a crucial precursor in the synthesis of isonicotinic acid, which is a key intermediate for the production of the antituberculosis drug isoniazid.[8] The hydrolysis of 4-cyanopyridine to isonicotinic acid is a fundamental transformation.

Caption: Hydrolysis of 4-Cyanopyridine to Isonicotinic Acid.

This guide provides essential technical information on 4-cyanopyridine for professionals in research and development. The tabulated data allows for quick reference, while the detailed protocols offer practical guidance for laboratory work. The visualized synthetic pathway highlights a key application of this versatile compound in the pharmaceutical industry.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]
• 3. Determination of Melting Point Lab - My Life Science Career [mylifesciencecareer.com]
• 4. saltise.ca [saltise.ca]
• 5. scribd.com [scribd.com]
• 6. innospk.com [innospk.com]
• 7. scribd.com [scribd.com]
• 8. Nocardia globerula NHB-2 nitrilase catalysed biotransformation of 4-cyanopyridine to isonicotinic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. environmentclearance.nic.in [environmentclearance.nic.in]
• 11. chemimpex.com [chemimpex.com]
• 12. researchgate.net [researchgate.net]
• 13. cerritos.edu [cerritos.edu]
• 14. pennwest.edu [pennwest.edu]
• 15. almaaqal.edu.iq [almaaqal.edu.iq]
• 16. chem.ws [chem.ws]
• 17. nbinno.com [nbinno.com]
• 18. byjus.com [byjus.com]
• 19. uomus.edu.iq [uomus.edu.iq]
• 20. chem.libretexts.org [chem.libretexts.org]

Synthesis of 4-Cyanopyridine from 4-Methylpyridine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-cyanopyridine from 4-methylpyridine (B42270), with a primary focus on the industrially significant vapor-phase ammoxidation process. 4-Cyanopyridine is a critical intermediate in the production of various pharmaceuticals, including the anti-tuberculosis drug isoniazid, and agrochemicals.[1][2] This document details the core methodologies, presents comparative data on various catalytic systems, and outlines the experimental protocols for this key chemical transformation.

Introduction to Synthetic Pathways

The principal and most economically viable method for synthesizing 4-cyanopyridine is the vapor-phase ammoxidation of 4-methylpyridine (also known as γ-picoline).[3] This process involves the reaction of 4-methylpyridine with ammonia (B1221849) and an oxygen source, typically air, over a heterogeneous catalyst at elevated temperatures.[4] The overall reaction is as follows:

CH₃C₅H₄N + NH₃ + 1.5 O₂ → NCC₅H₄N + 3 H₂O

Alternative, less common methods for the synthesis of cyanopyridines include the Rosenmund-von Braun reaction involving the cyanation of halopyridines and the cyanation of pyridine (B92270) N-oxides.[5] However, for large-scale production of 4-cyanopyridine, ammoxidation is the preferred route due to its high efficiency and atom economy.

The Ammoxidation Process: A Detailed Examination

The ammoxidation of 4-methylpyridine is a highly exothermic reaction that requires careful control of reaction parameters to maximize yield and selectivity while ensuring operational safety.[6] The process can be broadly divided into three stages: reactant preparation and feed, catalytic reaction, and product separation and purification.

2.1. Reactant Preparation and Feed

In a typical industrial setup, 4-methylpyridine and ammonia are vaporized and preheated to between 180°C and 330°C.[7][8] The preheated vapors are then mixed with air before being introduced into the reactor.[9] The molar ratio of the reactants is a critical parameter influencing the reaction's efficiency.

2.2. Catalytic Reaction

The gaseous mixture is fed into a fixed-bed or fluid-bed reactor containing the ammoxidation catalyst.[10] The reaction is carried out at temperatures ranging from 330°C to 450°C and at a pressure of 0.020-0.070 KPa.[1][8] The reaction temperature is typically controlled using a molten salt bath to effectively dissipate the heat generated during the reaction.[8]

2.3. Product Separation and Purification

After the reaction, the gaseous effluent, containing 4-cyanopyridine, unreacted starting materials, byproducts, and inert gases, is cooled. The crude 4-cyanopyridine is obtained through condensation and sub-zero fractionation.[7][8] Further purification to obtain the final product with a purity of ≥99.0% is achieved through distillation or rectification under reduced pressure.[8][11]

Catalytic Systems for 4-Methylpyridine Ammoxidation

The choice of catalyst is paramount to the success of the ammoxidation process, dictating the conversion of 4-methylpyridine and the selectivity towards 4-cyanopyridine. Vanadium-based oxides are the most common active components in these catalysts, often promoted with other metal oxides to enhance performance.[4][12] The catalyst is typically supported on materials like alumina (B75360) (Al₂O₃) or silica (B1680970) (SiO₂).[2]

Table 1: Comparison of Catalytic Systems for the Ammoxidation of 4-Methylpyridine

Catalyst Composition	Support	Reaction Temperature (°C)	4-Methylpyridine Conversion (%)	4-Cyanopyridine Yield/Selectivity (%)	Reference(s)
AₐBₑCₓCr₁₀Oₓ (A=Li, Na, Ti; B=Mn, Mg, V, Bi, P; C=W, Cu, Ge, Sb, Pb)	Al₂O₃	330-450	>99	>98 (Yield)	[2][8]
V-Cr-B-P	SiO₂	Not Specified	100	93 (Selectivity)	[2]
V-Cr-Mo-P	SiO₂	Not Specified	100	95 (Yield)	[2]
V-Mn	Not Specified	Not Specified	99	88 (Selectivity)	[2]
β-VOPO₄	Not Specified	Not Specified	99.5	94.0 (Yield)	[2]
VSb₂P₀.₈₅O₇.₆₂	Not Specified	Not Specified	99	96 (Selectivity)	[2]
V₂O₅	γ-Al₂O₃	Not Specified	>80 (Yield)	Not Specified	[2]
Sb₂O₃-V₂O₅-MoO₃-P₂O₅	Not Specified	410	96	82 (Selectivity)	[2]
V₂O₅, Sb₂O₃ with Cr, Mo, Co, or Mn oxides	SiO₂ or α-Al₂O₃	Not Specified	90	85 (Yield)	[2]
Ammonium metavanadate, Sb₂O₃ with Cr, Mo, Co, or Mn oxides	SiO₂ or α-Al₂O₃	Not Specified	94	88 (Yield)	[2]

Experimental Protocols

4.1. General Procedure for Vapor-Phase Ammoxidation of 4-Methylpyridine

The following is a generalized experimental protocol based on common industrial practices.[7][8][9]

4.1.1. Catalyst Preparation

A multi-component metal oxide catalyst is prepared, for example, by co-precipitation or impregnation methods, using a support such as alumina or silica. The catalyst is then calcined at high temperatures to achieve the desired crystalline phase and surface area.

4.1.2. Reaction Setup

A fixed-bed reactor, typically a tube reactor, is packed with the prepared catalyst. The reactor is placed in a furnace or a molten salt bath for precise temperature control. Gas lines for 4-methylpyridine, ammonia, and air are connected to a mixing chamber before the reactor inlet.

4.1.3. Reaction Execution

• The catalyst is activated by heating it to the reaction temperature under a flow of air.

• 4-Methylpyridine and ammonia are vaporized and preheated to 180-330°C.

• The preheated 4-methylpyridine and ammonia vapors are mixed with air at a specific molar ratio (e.g., 4-methylpyridine:NH₃:air = 1:2-7:10-15).[8]

• The gaseous mixture is introduced into the fixed-bed reactor.

• The reaction temperature is maintained between 330-450°C, and the reactor head pressure is controlled at 0.020-0.070 KPa.[8]

• The reaction is allowed to proceed, with the effluent gas stream continuously monitored.

4.1.4. Product Collection and Purification

• The hot gaseous effluent from the reactor is passed through a condenser to cool it down.

• The crude 4-cyanopyridine is collected by sub-zero fractionation.

• The crude product is then purified by vacuum distillation to yield high-purity 4-cyanopyridine.

Visualizing the Process and Logic

To better understand the synthesis of 4-cyanopyridine, the following diagrams illustrate the overall workflow and the proposed reaction pathway.

Caption: Overall workflow for the synthesis of 4-cyanopyridine.

Caption: Proposed reaction pathway for the ammoxidation of 4-methylpyridine.

Conclusion

The synthesis of 4-cyanopyridine from 4-methylpyridine via vapor-phase ammoxidation is a well-established and highly efficient industrial process. The success of this method hinges on the selection of a suitable catalyst and the precise control of reaction conditions. Vanadium-based multi-component oxide catalysts have demonstrated high conversion rates and yields, making them the catalysts of choice for this transformation. The detailed protocols and comparative data presented in this guide offer valuable insights for researchers and professionals involved in the synthesis of this important chemical intermediate. Future research in this area may focus on the development of even more active and selective catalysts, as well as process optimization to further enhance the economic and environmental sustainability of 4-cyanopyridine production.

References

• 1. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 4. Ammoxidation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. A Review of the Catalysts Used in Propane Ammoxidation Reaction to Produce Acrylonitrile [ijraset.com]
• 7. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 8. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 9. sfdchem.com [sfdchem.com]
• 10. researchgate.net [researchgate.net]
• 11. innospk.com [innospk.com]
• 12. mdpi.com [mdpi.com]

physical properties of 4-cyanopyridine melting point and boiling point

An In-depth Technical Guide to the Physical Properties of 4-Cyanopyridine: Melting and Boiling Points

This technical guide provides a comprehensive overview of the melting and boiling points of 4-cyanopyridine (also known as isonicotinonitrile). The information is intended for researchers, scientists, and drug development professionals who utilize this compound in their work. 4-Cyanopyridine is a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is essential for its proper handling, storage, and application in various chemical processes.

Physical Properties of 4-Cyanopyridine

4-Cyanopyridine is typically a white to off-white or light brown crystalline solid or powder with a pungent odor at room temperature.[1][2][3][4][5] It is soluble in water, ethanol, and methanol.[2]

Quantitative Data

The melting and boiling points of 4-cyanopyridine have been reported by various sources. A summary of these values is presented in the table below for easy comparison. The slight variations in the reported values can be attributed to differences in the purity of the sample and the experimental conditions under which the measurements were taken.

Physical Property	Value (°C)	Source
Melting Point	76 - 80	Fisher Scientific[2]
78	Stenutz[6]
76 - 79	ChemicalBook[7]
76 - 81	Thermo Scientific Chemicals[3]
77.0 - 81.0	Tokyo Chemical Industry Co., Ltd.
76 - 79	CDH Fine Chemical[5]
Boiling Point	194 - 196	Fisher Scientific[2]
214	Stenutz[6]
196	ChemicalBook[7]
198	Tokyo Chemical Industry Co., Ltd.

Experimental Protocols for Determination of Physical Properties

The determination of melting and boiling points is a fundamental procedure for the characterization and purity assessment of crystalline organic compounds like 4-cyanopyridine.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition, or melting point, is typically sharp, occurring over a narrow range of 0.5-1.0°C.[8][9] The presence of impurities generally leads to a depression of the melting point and a broadening of the melting range.[8][9]

A common method for determining the melting point involves a capillary tube and a heating bath or a melting point apparatus.[8]

General Protocol:

• Sample Preparation: A small amount of finely powdered, dry 4-cyanopyridine is packed into a capillary tube, which is sealed at one end, to a height of about 3 mm.[8]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb.[8] This assembly is then placed in a heating bath (e.g., a Thiele tube with mineral oil) or a melting point apparatus with a heated metal block.[8]

• Heating: The apparatus is heated slowly, at a rate of approximately 2°C per minute, especially when approaching the expected melting point.[8] Constant stirring of the heating bath is necessary to ensure a uniform temperature distribution.[9]

• Observation and Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range.[8][9] For accurate results, it is advisable to perform an initial rapid determination to find the approximate melting point, followed by at least two more careful measurements.[8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor. As 4-cyanopyridine is a solid at room temperature, its boiling point is determined at pressures where it is in a liquid state. The reported boiling points are likely at or near atmospheric pressure. Standard methods for determining boiling points of organic compounds, such as distillation or using specialized equipment that can handle smaller sample sizes, would be employed.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of the melting point of a solid sample such as 4-cyanopyridine.

Caption: Workflow for Melting Point Determination.

References

• 1. 4-cyanopyridine for Pharma and agrochemical industry [jubilantingrevia.com]
• 2. 4-Cyanopyridine, 98% | Fisher Scientific [fishersci.ca]
• 3. 4-Cyanopyridine, 98% 100 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 4-cyanopyridine [stenutz.eu]
• 7. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

A Comprehensive Technical Guide to the Solubility of 4-Cyanopyridine in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of 4-cyanopyridine, a pivotal building block in the pharmaceutical and chemical industries. Understanding its solubility in various organic solvents is critical for process optimization, formulation development, and ensuring the purity of synthesized compounds. This document collates quantitative solubility data, details established experimental methodologies for solubility determination, and presents a visual workflow to guide researchers in this fundamental analytical procedure.

Quantitative Solubility Data

The solubility of 4-cyanopyridine exhibits a strong dependence on the nature of the solvent and the temperature. The following tables summarize available quantitative data, providing a valuable resource for solvent selection and process design.

Table 1: Mole Fraction Solubility of 4-Cyanopyridine in Alcohols and Acetone (B3395972)

The following data, presented as mole fraction (x), illustrates the solubility of 4-cyanopyridine in methanol, ethanol, n-propanol, and acetone at various temperatures. This information is crucial for understanding the thermodynamic behavior of 4-cyanopyridine in these common protic and aprotic polar solvents. The solubility consistently increases with a rise in temperature, an important consideration for crystallization and purification processes.[1][2]

Temperature (K)	Methanol (x)	Ethanol (x)	n-Propanol (x)	Acetone (x)
278.15	0.0435	0.0248	-	0.3891
283.15	0.0471	0.0269	-	0.4085
288.15	0.0511	0.0292	-	0.4289
293.15	0.0553	0.0317	-	0.4498
298.15	0.0598	0.0344	-	0.4712
303.15	0.0647	0.0373	-	0.4931
308.15	0.0699	0.0404	-	0.5155
313.15	0.0754	0.0438	-	0.5384
318.15	0.0813	0.0474	-	0.5618

Table 2: Overview of 4-Cyanopyridine Solubility in Various Organic Solvents at 298.15 K

At ambient temperature (298.15 K), the solubility of 4-cyanopyridine varies significantly across a range of organic solvents. The following table provides a comparative overview of its mole fraction solubility, highlighting its high solubility in polar aprotic solvents like acetonitrile (B52724) and acetone, and lower solubility in nonpolar solvents.[3]

Solvent	Mole Fraction Solubility (x) at 298.15 K
Acetonitrile	0.48201
Acetone	0.45012
Dichloromethane	0.37019
Ethyl Acetate	0.36088
Dichloroethane	0.33244
Benzene	0.19563
Methylbenzene	0.15221
Methanol	0.05531
Ethyl Alcohol	0.03078
Cyclohexane	0.00060
Hexane	0.00053
Water	0.00051

Further temperature-dependent solubility data for 4-cyanopyridine in acetonitrile, dichloromethane, ethyl acetate, dichloroethane, benzene, and methylbenzene over the range of 268.15 K to 318.15 K have been determined and are available in the scientific literature.[3]

Experimental Protocols for Solubility Determination

The accurate determination of solubility is fundamental to understanding the physicochemical properties of a compound. The following are detailed methodologies for two common and reliable experimental techniques used to measure the solubility of solid compounds like 4-cyanopyridine in organic solvents.

Isothermal Saturation (Shake-Flask) Method

This gravimetric method is a widely accepted and reliable technique for determining thermodynamic solubility.

Objective: To determine the equilibrium solubility of 4-cyanopyridine in a given solvent at a constant temperature.

Materials:

• 4-Cyanopyridine (high purity)

• Selected organic solvent (analytical grade)

• Thermostatic shaker or water bath

• Calibrated analytical balance

• Vials or flasks with airtight seals

• Syringe filters (e.g., 0.45 µm PTFE)

• Oven

Procedure:

• Sample Preparation: Add an excess amount of solid 4-cyanopyridine to a series of vials or flasks.

• Solvent Addition: Add a known volume or mass of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them in a thermostatic shaker or water bath set to the desired temperature. Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visible throughout the equilibration period.

• Phase Separation: Once equilibrium is achieved, allow the samples to stand undisturbed at the constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe (to the experimental temperature) to avoid temperature fluctuations that could alter solubility. Immediately filter the solution through a syringe filter into a pre-weighed container.

• Gravimetric Analysis: Weigh the container with the filtered saturated solution. Carefully evaporate the solvent in an oven at a temperature below the boiling point of the solvent and the melting point of 4-cyanopyridine until a constant weight of the dried solid is achieved.

• Calculation: The solubility can be calculated as the mass of the dissolved 4-cyanopyridine per mass or volume of the solvent.

High-Performance Liquid Chromatography (HPLC) Method

This method is particularly useful for determining the solubility of compounds with high solubility or when only small amounts of the compound are available.

Objective: To quantify the concentration of 4-cyanopyridine in a saturated solution using HPLC.

Materials:

• Same as the Isothermal Saturation Method

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Mobile phase for HPLC analysis

Procedure:

• Preparation of Saturated Solution: Follow steps 1-5 of the Isothermal Saturation Method to obtain a filtered saturated solution of 4-cyanopyridine.

• Standard Solution Preparation: Prepare a series of standard solutions of 4-cyanopyridine of known concentrations in the same solvent or a suitable diluent.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Sample Analysis: Accurately dilute a known volume of the filtered saturated solution with the mobile phase or a suitable solvent to a concentration that falls within the range of the calibration curve.

• Quantification: Inject the diluted sample solution into the HPLC system and determine its concentration from the calibration curve.

• Calculation: Calculate the solubility of 4-cyanopyridine in the original saturated solution, taking into account the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the Isothermal Saturation (Shake-Flask) Method for determining the solubility of 4-cyanopyridine.

Workflow for Isothermal Saturation Solubility Determination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

spectroscopic data analysis of 4-cyanopyridine NMR and IR spectra

An In-depth Technical Guide to the Spectroscopic Data Analysis of 4-Cyanopyridine

This guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for 4-cyanopyridine (also known as isonicotinonitrile). It is intended for researchers, scientists, and professionals in drug development who utilize these analytical techniques for molecular characterization. The document details experimental protocols, presents quantitative data in structured tables, and illustrates key workflows and structural relationships through diagrams.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 4-cyanopyridine by providing information about the hydrogen (¹H) and carbon (¹³C) atomic environments.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-cyanopyridine is characterized by two distinct signals in the aromatic region, corresponding to the two sets of chemically equivalent protons on the pyridine (B92270) ring. The protons ortho to the nitrogen atom (H-2, H-6) are deshielded and appear at a higher chemical shift compared to the protons meta to the nitrogen (H-3, H-5).

Data Presentation: ¹H NMR

Protons	Chemical Shift (δ) in CDCl₃ (ppm)	Chemical Shift (δ) in DMSO-d₆ (ppm)	Multiplicity	Coupling Constant (J) in DMSO-d₆ (Hz)
H-2, H-6	8.83	9.06	Doublet (d)	J(A,B) = 5.1
H-3, H-5	7.55	8.01	Doublet (d)	J(A',B') = 5.1

Data sourced from various spectral databases.[1]

Interpretation: The spectrum shows a typical AA'BB' system for a 1,4-disubstituted pyridine ring.

• Chemical Shifts: The protons at the 2 and 6 positions are adjacent to the electronegative nitrogen atom, which withdraws electron density and causes them to resonate at a lower field (higher ppm value).

• Multiplicity: The signals appear as doublets due to coupling with their adjacent protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of 4-cyanopyridine displays four distinct signals, corresponding to the three sets of chemically non-equivalent carbon atoms in the pyridine ring and the carbon atom of the nitrile group.

Data Presentation: ¹³C NMR

Carbon Atom	Chemical Shift (δ) in CDCl₃ (ppm)
C-4 (attached to CN)	125.2
C-2, C-6	151.0
C-3, C-5	121.8
C≡N (Nitrile)	116.8

Note: Specific assignments can vary slightly based on the reference and solvent. Data compiled from spectral databases.[2][3]

Interpretation:

• Symmetry: Due to the molecule's symmetry, C-2 is equivalent to C-6, and C-3 is equivalent to C-5, resulting in fewer signals than the total number of carbon atoms.

• Chemical Shifts: The carbons adjacent to the nitrogen (C-2, C-6) are the most deshielded. The carbon of the nitrile group (C≡N) has a characteristic chemical shift in the 115-120 ppm range. The quaternary carbon (C-4) is also distinctly observed.

Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy identifies the functional groups present in 4-cyanopyridine by measuring the absorption of infrared radiation at specific vibrational frequencies.

Data Presentation: Key IR Absorption Bands

Vibrational Mode	Frequency (cm⁻¹)	Intensity
C-H Aromatic Stretch	3100 - 3000	Medium-Weak
C≡N Nitrile Stretch	~2240	Strong, Sharp
C=N/C=C Ring Stretch	1600 - 1400	Medium-Strong
C-H In-plane Bend	1300 - 1000	Medium
C-H Out-of-plane Bend	950 - 800	Strong

Frequencies are approximate and sourced from theoretical calculations and experimental data.[4][5][6]

Interpretation:

• Nitrile Group (C≡N): The most characteristic peak in the IR spectrum of 4-cyanopyridine is the strong, sharp absorption band around 2240 cm⁻¹. This is a definitive indicator of the nitrile functional group.[5]

• Aromatic Ring: The presence of the pyridine ring is confirmed by several bands: C-H stretching vibrations above 3000 cm⁻¹, C=C and C=N stretching vibrations in the 1600-1400 cm⁻¹ region, and strong C-H out-of-plane bending bands in the fingerprint region.[7][8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of spectroscopic data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of 4-cyanopyridine in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl Sulfoxide-d₆, DMSO-d₆) in a standard 5 mm NMR tube.[1]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition:

  • Place the NMR tube in the spectrometer's probe.

  • Tune and shim the magnetic field to ensure homogeneity.

  • Acquire the ¹H spectrum using a standard pulse sequence (e.g., 30° or 90° pulse) with an appropriate number of scans to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C spectrum using a proton-decoupled pulse sequence. A larger number of scans is typically required due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H spectrum and pick the peaks for both ¹H and ¹³C spectra.

FTIR Spectroscopy Protocol (ATR Method)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (e.g., diamond or germanium) is clean. Record a background spectrum of the empty ATR accessory.

• Sample Preparation: Place a small amount of solid 4-cyanopyridine powder directly onto the ATR crystal.

• Data Acquisition:

  • Apply pressure using the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum over a standard range (e.g., 4000-400 cm⁻¹). Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Label the significant peaks.

Visualization of Workflows and Relationships

Diagrams created using Graphviz illustrate the logical flow of spectroscopic analysis and interpretation.

Caption: Experimental workflow for NMR and IR spectroscopic analysis.

References

• 1. 4-Cyanopyridine(100-48-1) 1H NMR [m.chemicalbook.com]
• 2. 4-Cyanopyridine(100-48-1) 13C NMR [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. 4-Cyanopyridine(100-48-1) IR Spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. elixirpublishers.com [elixirpublishers.com]

electrochemical properties and redox potential of 4-cyanopyridine

An In-depth Technical Guide to the Electrochemical Properties and Redox Potential of 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyanopyridine (also known as isonicotinonitrile) is a versatile heterocyclic organic compound featuring a pyridine (B92270) ring substituted with a cyano group at the fourth position.[1][2] Its unique electronic structure makes it a subject of interest in various chemical fields, including organic synthesis, coordination chemistry, and electrochemistry.[1][3] In electrochemistry, 4-cyanopyridine is particularly noted for its ability to undergo reduction at a very low potential, forming a radical anion. This property has led to its investigation as a potential anolyte in non-aqueous redox flow batteries and as a reagent in electrochemical synthesis.[4][5] This guide provides a comprehensive overview of the electrochemical properties of 4-cyanopyridine, focusing on its redox potential, the experimental protocols used for its characterization, and the associated reaction mechanisms.

Electrochemical Properties and Redox Potential

The electrochemical behavior of 4-cyanopyridine is characterized by a one-electron reduction to its corresponding radical anion (4-CNPy•⁻).[4] This process has been studied extensively using techniques such as cyclic voltammetry.

Redox Potential

The reduction of 4-cyanopyridine is a quasi-reversible process, indicating that the resulting radical anion possesses a degree of stability.[6][7] The half-wave potential (E₁⸝₂) for the conversion of the neutral molecule to its radical anion is typically observed in the range of -2.2 to -2.5 V versus the ferrocene (B1249389)/ferrocenium (Fc⁺/⁰) redox couple, with the exact value depending on the solvent and supporting electrolyte used.[4]

Unlike the radical anion of its isomer, 3-cyanopyridine, the 4-cyanopyridine radical anion does not readily dimerize. This is evidenced by the absence of a significant re-oxidation peak at higher potentials in its cyclic voltammogram, which would otherwise suggest the oxidation of a dimeric dianion.[4] However, under conditions of bulk electrolysis, such as in charge-discharge cycling for battery applications, the radical anion can undergo irreversible chemical reactions or decomposition, leading to a loss of capacity.[4]

Quantitative Electrochemical Data

The following table summarizes the key electrochemical parameters for 4-cyanopyridine as reported in the literature.

Parameter	Value	Conditions	Source
Half-Wave Potential (E₁⸝₂)	-2.23 V vs. Fc⁺/⁰	10 mM 4-CNPy in CH₃CN, 0.50 M [NBu₄][PF₆]	[4]
Half-Wave Potential (E₁⸝₂)	-2.25 V	(Not specified)	[6][7]
Peak Current Ratio (iₚₐ/iₚ꜀)	0.82	(Not specified)	[6][7]

Redox Reaction and Mechanism

The primary electrochemical process for 4-cyanopyridine is the acceptance of a single electron to form a radical anion. This fundamental reaction is the basis for its electrochemical applications.

Caption: Electrochemical reduction of 4-cyanopyridine and subsequent pathways.

Experimental Protocols

The characterization of 4-cyanopyridine's electrochemical properties is primarily conducted using cyclic voltammetry (CV). The following protocol is a representative example based on published studies.[4]

Cyclic Voltammetry (CV) Protocol

1. Materials and Reagents:

• 4-Cyanopyridine (analyte)

• Acetonitrile (CH₃CN), anhydrous (solvent)

• Tetra-n-butylammonium hexafluorophosphate (B91526) ([NBu₄][PF₆]) (supporting electrolyte)

• Ferrocene (internal standard)

• Argon or Nitrogen gas for deaeration

2. Electrochemical Cell Setup:

• Working Electrode: Glassy carbon (GC) disk (e.g., 3 mm diameter).

• Counter Electrode: Platinum (Pt) wire or glassy carbon rod.

• Reference Electrode: Silver/Silver Ion (Ag/Ag⁺) electrode (e.g., 10 mM AgBF₄ in the electrolyte solution) or a silver wire pseudo-reference electrode.

• Electrochemical Analyzer/Potentiostat.

3. Solution Preparation:

• Prepare a 0.50 M solution of [NBu₄][PF₆] in anhydrous acetonitrile. This will serve as the electrolyte solution.

• Dissolve 4-cyanopyridine in the electrolyte solution to a final concentration of 10 mM.

• Purge the resulting solution with inert gas (Ar or N₂) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurement.

4. Experimental Procedure:

• Polish the glassy carbon working electrode with alumina (B75360) slurry on a polishing pad, rinse thoroughly with deionized water and then the solvent (acetonitrile), and dry it before use.

• Assemble the three-electrode cell with the prepared solution, ensuring the electrodes are properly immersed. Maintain an inert atmosphere over the solution throughout the experiment.

• Record the cyclic voltammogram by scanning the potential from an initial value (e.g., 0 V) to a negative limit sufficient to observe the reduction peak (e.g., -2.5 V) and then reversing the scan back to the initial potential. A typical scan rate is 100 mV/s.[4]

• After the initial measurement, add a small amount of ferrocene to the solution as an internal standard. Record another voltammogram to determine the Fc/Fc⁺ redox potential.

• Adjust all measured potentials to be referenced against the Fc/Fc⁺ couple, which is set to 0 V.[4]

Caption: Experimental workflow for cyclic voltammetry of 4-cyanopyridine.

Applications in Drug Development and Synthesis

The electrochemical properties of 4-cyanopyridine are relevant to drug development and organic synthesis. Its pyridine and nitrile functional groups are common motifs in pharmaceutical compounds.[1] Understanding the redox stability of such moieties is crucial for predicting metabolic pathways and potential degradation mechanisms. Furthermore, electrosynthesis offers a green and efficient alternative to traditional chemical redox reactions. 4-cyanopyridine has been successfully employed as a nitrile source in electrochemical decarboxylative cyanation reactions, demonstrating its utility in constructing complex molecules under mild, catalyst-free conditions.[5]

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Effect of the coordination of π-acceptor 4-cyanopyridine ligand on the structural and electronic properties of meso-tetra(para-methoxy) and meso-tetra(para-chlorophenyl) porphyrin cobalt(ii) coordination compounds. Application in the catalytic degradation of methylene blue dye - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Theoretical and Experimental Investigation of Functionalized Cyanopyridines Yield an Anolyte with an Extremely Low Reduction Potential for Nonaqueous Redox Flow Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

4-cyanopyridine as a versatile building block in organic synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

4-Cyanopyridine, also known as isonicotinonitrile, stands as a cornerstone intermediate in the landscape of organic synthesis. Its unique molecular architecture, featuring a pyridine (B92270) ring substituted with a cyano group at the 4-position, provides a confluence of reactivity that makes it an exceptionally versatile precursor for a vast array of complex molecules. This guide delves into the core physicochemical properties, synthesis, key transformations, and applications of 4-cyanopyridine, offering detailed experimental protocols and quantitative data to support its role as an indispensable tool in modern chemistry, particularly in the pharmaceutical and agrochemical industries.

Physicochemical Properties and Specifications

4-Cyanopyridine is a white to light yellow crystalline powder with a characteristic odor. Its stability and reactivity are governed by its physical and chemical properties, which are critical for its handling, storage, and application in synthesis. High-purity grades are essential for achieving optimal results in sensitive applications like pharmaceutical manufacturing.

Property	Value	Reference(s)
CAS Number	100-48-1
Molecular Formula	C₆H₄N₂
Molecular Weight	104.11 g/mol
Appearance	White to off-white crystalline powder/solid
Melting Point	76-79 °C
Boiling Point	196 °C
Density	1.12 g/cm³
Flash Point	88 °C
Solubility	Soluble in ethanol, ether, benzene
Purity	≥99.0%
Water Content	≤0.5%
Sulfated Ash	≤0.1%

Synthesis of 4-Cyanopyridine

The primary industrial-scale synthesis of 4-cyanopyridine is achieved through the catalytic ammoxidation of 4-methylpyridine (B42270) (also known as γ-picoline). This process involves the reaction of 4-methylpyridine with ammonia (B1221849) and air over a catalyst at elevated temperatures.

Caption: Industrial Ammoxidation Workflow for 4-Cyanopyridine Synthesis.

The following protocol is a generalized representation of the industrial synthesis process.

• Vaporization and Mixing : 4-Methylpyridine and ammonia are vaporized and preheated to a temperature range of 180-330 °C.

• Reaction Mixture Preparation : The preheated gas mixture is transferred to a mixing tank where it is uniformly combined with air.

• Catalytic Reaction : The final gaseous mixture is fed into a fixed-bed reactor containing a vanadium-based catalyst (e.g., V₂O₅ on a support like γ-Al₂O₃). The reaction temperature is maintained between 330-450 °C using molten salts for efficient heat control.

• Product Condensation : The gas stream exiting the reactor is cooled, leading to the condensation and fractionation of the crude 4-cyanopyridine product.

• Purification : The crude product is subjected to distillation under reduced pressure to yield the final, high-purity 4-cyanopyridine.

Parameter	Value / Condition	Reference(s)
Reactants	4-Methylpyridine, Ammonia, Air
Catalyst	Vanadium-based (e.g., V-Cr-B-P/SiO₂, V₂O₅/γ-Al₂O₃)
Reaction Temperature	330–450 °C
Pressure	0.020–0.070 kPa (head pressure)
4-Methylpyridine Conversion	>99%
4-Cyanopyridine Yield	>98%

Key Chemical Transformations and Reactivity

The synthetic utility of 4-cyanopyridine arises from the reactivity of both the nitrile group and the pyridine ring. The electron-withdrawing nature of the cyano group significantly influences the reactivity of the pyridine nucleus.

Caption: Major Synthetic Pathways Originating from 4-Cyanopyridine.

The cyano group can be readily transformed into other valuable functional groups.

• Hydrolysis : The nitrile can be hydrolyzed to isonicotinamide and further to isonicotinic acid. This transformation is fundamental in the production of drugs like isoniazid.

• Reduction : Catalytic hydrogenation of the nitrile group provides 4-(aminomethyl)pyridine, a useful building block for introducing a pyridyl-methylamine moiety.

• Nucleophilic Addition : Organometallic reagents, such as Grignard reagents, can add to the carbon-nitrile triple bond to form ketones after acidic workup.

The electron-withdrawing cyano group deactivates the pyridine ring towards electrophilic substitution but strongly activates it for nucleophilic aromatic substitution (SNAr), particularly at the C-2 and C-4 positions.

• Nucleophilic Aromatic Substitution (SNAr) : The presence of the cyano group at the C-4 position significantly stabilizes the negatively charged intermediate (Meisenheimer complex) formed during nucleophilic attack at the C-2 or C-4 positions. This allows for the displacement of leaving groups at these positions. In quaternized 1-alkyl-4-cyanopyridinium salts, the cyano group itself can be readily displaced by nucleophiles like amines.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr) on Pyridine.

• Radical Reactions : Recent advancements have demonstrated the utility of 4-cyanopyridine in radical chemistry. Metal-free, visible-light-mediated Minisci-type reactions allow for the C2-selective functionalization of 4-cyanopyridine, installing both an amide and the cyanopyridine moiety across an alkene. This approach advantageously retains the valuable cyano group.

• Cross-Coupling via Pyridine-Boryl Radicals : A novel, metal-free approach involves the in situ generation of a pyridine-boryl radical from 4-cyanopyridine and bis(pinacolato)diboron (B136004) (B₂pin₂). This radical species can then engage with a variety of acceptors like α,β-unsaturated ketones, aldehydes, and imines to form C-4 substituted pyridine derivatives.

Caption: General Catalytic Cycle for Cross-Coupling Reactions.

Applications in the Synthesis of Key Molecules

The versatility of 4-cyanopyridine is best illustrated by its application as a key starting material for numerous commercially significant molecules.

Isoniazid (Isonicotinylhydrazide) is a primary drug used in the treatment of tuberculosis. Its synthesis begins with the hydrolysis of 4-cyanopyridine.

Step	Reactant(s)	Product	Yield
1. Hydrolysis	4-Cyanopyridine, Water (acid or base catalyst)	Isonicotinic Acid	High
2. Esterification	Isonicotinic Acid, Methanol, H₂SO₄	Methyl Isonicotinate	~90%
3. Hydrazinolysis	Methyl Isonicotinate, Hydrazine Hydrate	Isoniazid	>95%

Topiroxostat is a drug used for managing hyperuricemia in patients with gout. 4-Cyanopyridine is a crucial component in its multi-step synthesis. A reported strategy involves the condensation of 2-cyanoisoniazid with 4-cyanopyridine to form a key intermediate, ultimately leading to Topiroxostat.

DMAP is a highly efficient acylation catalyst. A one-pot synthesis has been developed using 4-cyanopyridine, 2-vinylpyridine, and dimethylamine (B145610) as the primary raw materials.

Detailed Experimental Protocols

This protocol describes the catalytic hydrolysis to produce the amide intermediate.

• Setup : In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-cyanopyridine (1.0 equiv.).

• Reagents : Add a suitable solvent (e.g., a water/alcohol mixture) and the catalyst. Catalytic hydrolysis can be performed using various systems, including enzymes (nitrilase) or mineral acids/bases.

• Reaction : Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup : Upon completion, cool the reaction mixture. If using an acid/base catalyst, neutralize the solution.

• Isolation : The product, isonicotinamide, can be isolated by filtration if it precipitates or by extraction with an appropriate organic solvent after concentrating the reaction mixture. The crude product can be purified by recrystallization.

This general protocol is based on the pyridine-boryl radical methodology.

• Setup : To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon), add 4-cyanopyridine (1.0 equiv.), bis(pinacolato)diboron (B₂pin₂) (1.2 equiv.), and a suitable catalyst/initiator if required by the specific transformation.

• Reagents : Add the boryl radical acceptor (e.g., an α,β-unsaturated ketone, 1.5 equiv.) and a dry, degassed solvent (e.g., 1,4-dioxane).

• Reaction : Heat the reaction mixture to the specified temperature (e.g., 80-120 °C) and stir for the required time (typically 12-24 hours). Monitor the reaction by TLC or GC-MS.

• Workup : After cooling to room temperature, quench the reaction mixture (e.g., with saturated aq. NaHCO₃).

• Isolation : Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by column chromatography on silica (B1680970) gel to afford the desired C-4 substituted pyridine derivative.

Conclusion and Outlook

4-Cyanopyridine's dual reactivity in its nitrile group and pyridine ring solidifies its status as a premier building block in organic synthesis. It provides efficient synthetic routes to a wide range of functionalized pyridines that are central to the development of pharmaceuticals and agrochemicals. While its role in classical transformations like hydrolysis and reduction is well-established, modern synthetic methods, including photocatalyzed radical reactions and metal-free cross-couplings, continue to expand its utility. Future research will likely focus on developing even more selective and sustainable transformations, further cementing 4-cyanopyridine's importance in the synthesis of complex, high-value molecules.

An In-depth Technical Guide on the Thermodynamic Stability and Decomposition of 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thermodynamic stability and decomposition profile of 4-cyanopyridine (also known as isonicotinonitrile). An understanding of these properties is critical for its safe handling, storage, and application as a versatile intermediate in the pharmaceutical and chemical industries.[1][2]

Thermodynamic and Physical Properties

4-Cyanopyridine is a white to light yellow crystalline solid at room temperature.[3][4] It is stable under normal temperatures and pressures.[3] The key thermodynamic and physical data are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C6H4N2	[1][5]
Molecular Weight	104.11 g/mol	[3][5]
Melting Point	76 - 81 °C (168.8 - 177.8 °F)	[4][6]
Boiling Point	195.4 - 196 °C (383.7 - 384.8 °F)	[3][6]
Flash Point	88 °C (190.4 °F)	[6]
Heat of Vaporization	43.3 kJ/mol	[3]
Heat of Combustion	-3143 kJ/mol	[3]
Water Solubility	32 g/L	[3]

Thermal Stability and Decomposition

4-Cyanopyridine is a combustible solid and may decompose upon heating to produce corrosive and/or toxic fumes.[3] Thermal decomposition can lead to the release of irritating and highly toxic gases.[3][7]

Hazardous Decomposition Products: Upon thermal decomposition, 4-cyanopyridine is expected to release:

• Nitrogen oxides (NOx)[1][3][7]

• Carbon monoxide (CO)[1][3][7]

• Carbon dioxide (CO2)[3][7]

• Cyanides[1]

Conditions to Avoid: To ensure stability and prevent decomposition, the following should be avoided:

• Heat, sparks, open flames, and other ignition sources.[1][6]

• Contact with strong oxidizing agents, strong acids, and strong bases.[1][3]

Studies on coordination complexes containing 4-cyanopyridine have utilized thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to investigate the loss of the ligand from the complex, which provides indirect information about its volatility and stability at elevated temperatures.[8][9] For instance, in some metal bromide adducts, the 4-cyanopyridine ligand is eliminated in several steps upon heating.[8]

Experimental Protocols for Thermal Analysis

Detailed experimental protocols for assessing the thermal stability of 4-cyanopyridine are crucial for safety and process development. The following are generalized methodologies for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

3.1. Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[10] It is used to determine thermal transitions such as melting point, crystallization temperature, and to study decomposition.[10]

Objective: To determine the melting point, enthalpy of fusion, and onset of decomposition of 4-cyanopyridine.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of 4-cyanopyridine into a standard aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Temperature Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 350 °C at a heating rate of 10 °C/min.

  • A nitrogen purge gas is typically used at a flow rate of 50 mL/min to provide an inert atmosphere.

• Data Analysis: The DSC thermogram is analyzed to identify endothermic peaks corresponding to melting and exothermic events that may indicate decomposition. The onset temperature of the exothermic event is a critical indicator of thermal instability.

3.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time. It is used to determine the thermal stability and to quantify mass loss associated with decomposition.

Objective: To determine the decomposition temperature range and char yield of 4-cyanopyridine.

Methodology:

• Sample Preparation: Place 5-10 mg of 4-cyanopyridine into a ceramic or platinum TGA pan.

• Instrument Setup: Place the sample pan onto the TGA balance.

• Temperature Program:

  • Equilibrate the sample at 25 °C.

  • Ramp the temperature from 25 °C to 600 °C at a heating rate of 10 °C/min.

  • A nitrogen purge gas is used at a flow rate of 20-50 mL/min.

• Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of mass loss, which corresponds to the beginning of decomposition. The percentage of mass remaining at the end of the experiment is the char yield.

Visualizing the Assessment Workflow

The following diagram illustrates the logical workflow for assessing the thermodynamic stability and decomposition of 4-cyanopyridine.

Caption: Workflow for Thermodynamic Stability Assessment.

Conclusion

4-Cyanopyridine is a thermally stable compound under normal conditions but poses a risk of hazardous decomposition at elevated temperatures or in the presence of incompatible materials. A thorough understanding of its thermodynamic properties, as outlined in this guide, is essential for its safe use in research and development. The experimental protocols and assessment workflow provided serve as a foundation for establishing robust safety procedures and handling guidelines.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. 4-Cyanopyridine, 98% 2500 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 4-Cyanopyridine(100-48-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 4-Cyanopyridine, 98% 100 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safety, Handling, and Toxicology of 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the safe handling, storage, and toxicological profile of 4-cyanopyridine (CAS No. 100-48-1). The following sections detail the chemical and physical properties, known hazards, emergency procedures, and toxicological data to ensure its safe use in a research and development setting.

Chemical and Physical Properties

4-Cyanopyridine, also known as isonicotinonitrile, is a white to beige crystalline solid.[1] It is used as an intermediate in organic synthesis and for pharmaceutical substances like isonicotinylhydrazide, which is used in the treatment of tuberculosis.[2][3] The nitrile group and the pyridine (B92270) ring are key to its reactivity, allowing for its use in the synthesis of more complex molecules.[4][5][6]

Table 1: Physical and Chemical Properties of 4-Cyanopyridine

Property	Value	Reference(s)
Molecular Formula	C6H4N2	[1]
Molecular Weight	104.11 g/mol	[1]
Melting Point	77-81 °C	[7]
Boiling Point	196 °C	[5]
Flash Point	88 °C	[8]
Water Solubility	3.2 g/100 mL (16.4 °C)	[7]
Appearance	White to off-white crystalline powder	[1]

Safety and Handling

Proper handling of 4-cyanopyridine is crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 4-cyanopyridine, the following personal protective equipment should be worn:

• Eye Protection: Safety glasses with side-shields or chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[9]

• Skin Protection: Chemical-resistant gloves (inspect before use) and a lab coat or complete suit to prevent skin contact.[9]

• Respiratory Protection: For operations where dust may be generated, a NIOSH-approved respirator with an appropriate cartridge should be used.[7]

Handling Procedures

• Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[9]

• Avoid contact with skin and eyes.[9]

• Avoid formation of dust and aerosols.[9]

• Wash hands thoroughly after handling.[8]

• Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Storage

• Store in a cool, dry, and well-ventilated place.[9]

• Keep the container tightly closed.[9]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[8]

Toxicology

4-Cyanopyridine is classified as harmful if swallowed, in contact with skin, or if inhaled.[9] It causes skin irritation and serious eye irritation.[9]

Acute Toxicity

The acute toxicity of 4-cyanopyridine has been evaluated through oral, dermal, and inhalation routes. The available quantitative data is summarized in the table below.

Table 2: Acute Toxicity of 4-Cyanopyridine

Route of Exposure	Species	Value	Reference(s)
Oral	Rat	LD50: 710 mg/kg	[10]
Dermal	Rabbit	LD50: >20 g/kg	[10]
Inhalation	-	No data available	[8]

Key to Abbreviations:

• LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.[11]

• LC50: Lethal Concentration, 50%. The concentration of a substance in the air that is lethal to 50% of the test population.[11]

Mechanism of Toxicity

The toxicity of many nitriles, including aromatic nitriles, is associated with their in vivo metabolism, which can lead to the liberation of cyanide ions.[12] Cyanide is a potent inhibitor of cellular respiration. While the specific metabolic pathway for 4-cyanopyridine has not been fully elucidated, it is plausible that its toxicity is, at least in part, due to the release of cyanide. Studies on other nitriles have shown that the acute toxicity is often related to the in vivo liberation of cyanide, which can be measured in various tissues after exposure.[12]

Plausible metabolic pathway of 4-cyanopyridine toxicity.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-cyanopyridine are not publicly available. However, standardized guidelines from the Organisation for Economic Co-operation and Development (OECD) are typically followed for such studies. The following sections describe the general procedures for acute oral, dermal, and inhalation toxicity testing based on OECD guidelines.

Acute Oral Toxicity (Based on OECD Guideline 423)

This method allows for the determination of the acute oral toxicity of a substance and its classification.[13]

• Animal Selection: Healthy, young adult rodents (commonly rats), are used.[14] Females are often preferred as they are generally considered slightly more sensitive.[14]

• Housing and Feeding: Animals are housed in appropriate cages with controlled temperature (22 ± 3°C) and humidity (30-70%).[14] Standard laboratory diet and drinking water are provided ad libitum, though food is withheld overnight before dosing.[14]

• Dose Administration: The test substance is administered in a single dose by gavage.[15] The volume administered should generally not exceed 1 mL/100g of body weight for aqueous solutions.[16]

• Procedure: A stepwise procedure is used, typically starting with a dose expected to produce some toxicity.[13] The outcome of the first step determines the dose for the next step. Usually, three animals are used per step.[13]

• Observation Period: Animals are observed for a total of 14 days for signs of toxicity and mortality.[15] Observations include changes in skin, fur, eyes, and behavior.[15]

• Data Analysis: The results are used to classify the substance according to its toxicity.[13]

General workflow for an acute oral toxicity study.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential hazards from short-term dermal exposure.[17]

• Animal Selection: Young adult rats (8-12 weeks old) with healthy, intact skin are typically used.[18]

• Preparation of Animals: The day before the test, the fur is removed from the dorsal area of the trunk of the animals.[18]

• Dose Application: The test substance is applied uniformly over the shaved area (approximately 10% of the body surface).[17] The area is then covered with a porous gauze dressing for a 24-hour exposure period.[17]

• Observation Period: Animals are observed for 14 days for signs of toxicity and skin reactions.[17]

• Data Analysis: The results are used to determine the dermal LD50 and classify the substance.[19]

Acute Inhalation Toxicity (Based on OECD Guideline 403/436)

This test evaluates the toxicity of a substance when inhaled.[20][21]

• Animal Selection: The rat is the preferred species.[21]

• Exposure Method: Exposure is typically "nose-only" in an inhalation chamber to avoid ingestion of the test substance due to grooming.[20]

• Exposure Conditions: Animals are exposed to the test substance for a defined period, usually 4 hours.[21] The concentration of the substance in the air is carefully controlled and monitored.

• Observation Period: Following exposure, animals are observed for at least 14 days.[21]

• Data Analysis: The LC50 value is determined from the mortality data at different concentrations.[21]

Emergency Procedures

First Aid Measures

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[9]

• In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[8]

• If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[9]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[9]

• Specific Hazards: Upon thermal decomposition, it may release toxic fumes of carbon oxides, nitrogen oxides, and cyanides.[8]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[9]

Accidental Release Measures

• Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure adequate ventilation.[9]

• Environmental Precautions: Do not let the product enter drains.[9]

• Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.[9]

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international regulations. Product and contaminated packaging should be disposed of as hazardous waste.[8]

Disclaimer: This document is intended for informational purposes only and does not constitute a complete safety and handling guide. Always refer to the most current Safety Data Sheet (SDS) for 4-cyanopyridine and follow all applicable institutional and governmental regulations.

References

• 1. chempanda.com [chempanda.com]
• 2. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 3. Resonance [resonancesl.com]
• 4. nbinno.com [nbinno.com]
• 5. innospk.com [innospk.com]
• 6. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 7. 4-Cyanopyridine(100-48-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. jubilantingrevia.com [jubilantingrevia.com]
• 9. storamjabatankimiafakultisainsutm.wordpress.com [storamjabatankimiafakultisainsutm.wordpress.com]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. CCOHS: What is a LD₅₀ and LC₅₀? [ccohs.ca]
• 12. Studies on the mechanism of acute toxicity of nitriles in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. umwelt-online.de [umwelt-online.de]
• 16. researchgate.net [researchgate.net]
• 17. nucro-technics.com [nucro-technics.com]
• 18. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 19. scribd.com [scribd.com]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. oecd.org [oecd.org]

4-cyanopyridine reaction mechanisms with nucleophiles and electrophiles

An In-depth Technical Guide to the Reaction Mechanisms of 4-Cyanopyridine with Nucleophiles and Electrophiles

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the reactivity of 4-cyanopyridine, a pivotal heterocyclic compound in medicinal chemistry and materials science. We will explore its reaction mechanisms with both nucleophiles and electrophiles, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to facilitate a comprehensive understanding for research and development applications.

Core Reactivity of the 4-Cyanopyridine Scaffold

The reactivity of 4-cyanopyridine is governed by the interplay between the electron-deficient pyridine (B92270) ring and the strongly electron-withdrawing cyano group (-CN).

• Pyridine Ring : The nitrogen heteroatom is more electronegative than carbon, leading to a polarized ring system with a partial positive charge on the carbon atoms, particularly at the C-2, C-4, and C-6 positions. This inherent electron deficiency makes the ring susceptible to nucleophilic attack.

• Cyano Group : As a potent electron-withdrawing group at the C-4 position, the cyano substituent further depletes electron density from the ring, significantly activating it towards nucleophilic aromatic substitution. Conversely, it strongly deactivates the ring against electrophilic attack.

Reactions with Nucleophiles

The electron-poor nature of the 4-cyanopyridine ring is the dominant factor in its reactions with nucleophiles. These reactions primarily occur via two pathways: nucleophilic attack on the ring (aromatic substitution) and nucleophilic addition to the cyano group.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution on 4-cyanopyridine preferentially occurs at the C-2 and C-6 positions. The mechanism involves the initial addition of a nucleophile to form a resonance-stabilized anionic intermediate, known as a Meisenheimer complex, followed by the elimination of a leaving group. The negative charge in the intermediate is effectively delocalized onto the electronegative nitrogen atom, which stabilizes it and facilitates the reaction.[1][2][3]

Caption: General mechanism for Nucleophilic Aromatic Substitution on 4-cyanopyridine.

A key example is the Chichibabin reaction, where an amide anion (e.g., from NaNH₂) acts as the nucleophile to introduce an amino group at the C-2 position.

Ipso-Substitution on Pyridinium (B92312) Salts

While the cyano group is not a typical leaving group on an unactivated ring, it can be readily displaced by nucleophiles if the pyridine nitrogen is quaternized (alkylated) to form a pyridinium salt. This enhances the ring's electrophilicity, making the C-4 position susceptible to ipso-substitution.

Caption: Logical workflow for ipso-substitution of the cyano group.

Hydrazine and aliphatic amines can readily displace the cyano group in 1-alkyl-4-cyanopyridinium salts.[4]

Nucleophilic Addition to the Cyano Group (Hydrolysis)

The cyano group itself is an electrophilic center and can react with nucleophiles. A fundamental reaction is its hydrolysis under high-temperature aqueous conditions, which proceeds sequentially to form 4-pyridinecarboxamide and subsequently isonicotinic acid.[5]

Table 1: Kinetic Data for Hydrolysis of 4-Cyanopyridine and its Intermediate [5]

Compound	Reaction	Activation Energy (Ea) (kJ mol⁻¹)
4-Cyanopyridine	Hydrolysis to 4-Pyridinecarboxamide	40.3
4-Pyridinecarboxamide	Hydrolysis to Isonicotinic Acid	32.7

Data from experiments conducted in high-temperature water.

Experimental Protocol: Hydrolysis of Cyanopyridines [5] A kinetic study on the hydrolysis of 4-cyanopyridine was performed in high-temperature water within a temperature range of 190–250 °C at 8 MPa. Experiments at varying initial reactant concentrations confirmed first-order kinetics. The Arrhenius behavior of the first-order rate constants was used to determine the activation energies.

Reactions with Electrophiles

Direct electrophilic aromatic substitution (SEAr) on 4-cyanopyridine is exceptionally challenging. The combined electron-withdrawing effects of the ring nitrogen and the C-4 cyano group create a highly electron-deficient, "deactivated" system. Furthermore, the nitrogen atom's basic lone pair readily reacts with acids (protons or Lewis acids) required for SEAr, forming a pyridinium species that is even more deactivated.[6][7]

Electrophilic Attack on 4-Cyanopyridine N-Oxide

To overcome this low reactivity, a common and effective strategy is the N-oxidation of 4-cyanopyridine. The resulting 4-cyanopyridine N-oxide is significantly more amenable to electrophilic substitution. The N-oxide functionality acts as an activating group, donating electron density back into the ring and directing electrophiles to the C-2 and C-6 positions.

Caption: Experimental workflow for electrophilic substitution via N-oxidation.

Experimental Protocol: Synthesis of 4-Cyanopyridine N-Oxide [8] 4-Cyanopyridine N-oxide can be synthesized by the reaction of 4-cyanopyridine with 3-chloroperoxybenzoic acid (m-CPBA) in a solvent like chloroform, followed by reflux.

Radical Reactions

Modern synthetic methods have increasingly utilized 4-cyanopyridine in radical reactions, particularly those mediated by visible light photocatalysis.

Minisci-Type Reactions

4-Cyanopyridine can undergo Minisci-type reactions, which involve the addition of a nucleophilic radical to the protonated (and therefore highly electrophilic) pyridine ring. These reactions are highly regioselective, favoring functionalization at the C-2 position.[9]

Caption: Simplified pathway of a Minisci-type reaction on 4-cyanopyridine.

A notable example is a three-component reaction where an amide, an alkene, and 4-cyanopyridine react under photocatalysis to achieve C-2 selective functionalization while retaining the cyano group.[9]

Table 2: Selected Yields for Three-Component Minisci-Type Reaction [9]

Pyridine Substrate	Product Yield (%)
4-Cyanopyridine	71
4-Cyano-2-fluoropyridine	55
3,5-Dichloro-4-cyanopyridine	71

Reaction Conditions: Substrate (0.2 mmol), alkene (0.6 mmol), oxamic acid (0.30 mmol), photocatalyst (2 mol %), MeCN/DCM = 1:1 (2.0 mL), 20 W blue LEDs (460 nm), room temperature, 24 h.

Formation of Pyridine-Boryl Radicals

4-Cyanopyridine can react with bis(pinacolato)diboron (B136004) (B₂pin₂) to generate a pyridine-boryl radical. This species is a versatile bifunctional reagent, serving as both a pyridine source and a boryl radical initiator for further transformations, enabling the metal-free synthesis of C-4 substituted pyridines.[10]

Experimental Protocol: General Procedure for Pyridine-Boryl Radical Reaction [10] A mixture of an α,β-unsaturated ketone (0.2 mmol), 4-cyanopyridine (0.4 mmol), and B₂pin₂ (0.24 mmol) in a suitable solvent is stirred at a specific temperature (e.g., 100 °C) for a designated time (e.g., 12 h). After the reaction, the mixture is purified using column chromatography to isolate the 4-substituted pyridine product.

Conclusion

4-Cyanopyridine exhibits diverse reactivity tailored by the electronic properties of its heterocyclic core and cyano substituent. It is highly reactive towards nucleophiles, undergoing SNAr at the C-2/C-6 positions and hydrolysis at the cyano group. While resistant to direct electrophilic attack, its N-oxide derivative provides a reliable pathway for such functionalization. Furthermore, 4-cyanopyridine is a valuable substrate in modern radical chemistry, enabling regioselective C-H functionalization and novel bond formations. This multifaceted reactivity profile solidifies its role as a critical building block for the synthesis of complex molecules in the pharmaceutical and agrochemical industries.

References

• 1. organic chemistry - Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Nucleophilic substitution reactions in pyridine [quimicaorganica.org]
• 4. Nucleophilic replacements in 4-cyanopyridinium salts - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. 4-Cyanopyridine N-oxide | 14906-59-3 [chemicalbook.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

The Genesis of a Versatile Building Block: A Technical Guide to the Discovery and Synthesis of 4-Cyanopyridine

For Immediate Release

This whitepaper provides a comprehensive technical overview of the discovery and historical evolution of synthesis methods for 4-cyanopyridine, a pivotal intermediate in the pharmaceutical and agrochemical industries. Tailored for researchers, scientists, and professionals in drug development, this guide details the journey from early laboratory preparations to modern industrial-scale production, emphasizing the chemical principles and experimental protocols that have defined its synthesis.

Introduction: The Significance of 4-Cyanopyridine

4-Cyanopyridine, also known as isonicotinonitrile, is a white crystalline solid with the chemical formula C₆H₄N₂. Its strategic importance lies in its versatile reactivity, primarily centered around the nitrile group and the pyridine (B92270) ring. This dual functionality allows for a wide range of chemical transformations, making it an essential precursor for numerous valuable compounds. Notably, it is a key starting material for the synthesis of isonicotinamide, isonicotinic acid, and the anti-tuberculosis drug isoniazid (B1672263) (Remifon).[1] Its applications extend to the production of "super catalysts" like 4-dimethylaminopyridine (B28879) (DMAP) and various other pharmaceuticals and agrochemicals.[1]

The Dawn of Pyridine Chemistry and the Elusive First Synthesis of 4-Cyanopyridine

The history of pyridine itself dates back to the 19th century when it was first isolated from coal tar.[1] While the broader field of pyridine chemistry developed throughout the late 1800s, the specific first synthesis of 4-cyanopyridine is not prominently documented in easily accessible historical records. Early synthetic efforts in pyridine chemistry often involved harsh reaction conditions and produced complex mixtures, making the isolation and characterization of specific derivatives challenging.

It is plausible that early preparations of 4-cyanopyridine could have emerged from non-selective reactions on pyridine or its derivatives. Potential, though not definitively documented as the first, early methods could have included:

• Dehydration of Isonicotinamide: The dehydration of the corresponding amide, isonicotinamide, is a classical method for nitrile synthesis. While modern procedures for this transformation exist, early attempts would have likely employed strong dehydrating agents.

• Sandmeyer-type Reactions: If 4-aminopyridine (B3432731) were available, a Sandmeyer-type reaction using cyanide salts could have provided a route to 4-cyanopyridine.

• Von Braun-type Reactions: Reactions of pyridine-4-carboxamides with reagents like phosphorus pentachloride could have also yielded the nitrile.

These early methods, while historically significant if performed, would have been characterized by low yields and difficult purifications compared to modern techniques.

The Advent of Ammoxidation: A Paradigm Shift in 4-Cyanopyridine Synthesis

The development of the vapor-phase catalytic ammoxidation of 4-methylpyridine (B42270) (γ-picoline) revolutionized the production of 4-cyanopyridine, making it readily available on an industrial scale.[2] This process, which involves the reaction of 4-picoline with ammonia (B1221849) and air in the presence of a heterogeneous catalyst at elevated temperatures, offers high efficiency and selectivity.

The overall reaction can be represented as: CH₃C₅H₄N + NH₃ + 1.5 O₂ → NCC₅H₄N + 3 H₂O

A multitude of catalytic systems have been developed and optimized over the years to maximize the conversion of 4-picoline and the selectivity towards 4-cyanopyridine.

Evolution of Catalytic Systems

The advancement of ammoxidation technology is intrinsically linked to the development of sophisticated catalysts. Early systems often relied on vanadium-based catalysts, which remain a cornerstone of modern formulations. Over time, the introduction of various promoters and supports has significantly enhanced catalyst performance.

Table 1: Overview of Catalytic Systems for the Ammoxidation of 4-Picoline

Catalyst System	Support	Reaction Temperature (°C)	4-Picoline Conversion (%)	4-Cyanopyridine Yield/Selectivity (%)	Reference
V₂O₅	γ-Al₂O₃	330-450	>80	Not specified	[1]
Sb₂O₃-V₂O₅-MoO₃-P₂O₅	-	410	96	82 (Selectivity)	[1]
V-Cr-B-P	SiO₂	Not specified	100	93 (Selectivity)	[1]
V-Cr-Mo-P	SiO₂	Not specified	100	95 (Yield)	[1]
V-Mn	Not specified	Not specified	99	88 (Selectivity)	[1]
β-VOPO₄	-	Not specified	99.5	94.0 (Yield)	[1]
VSb₂P₀.₈₅O₇.₆₂	-	Not specified	99	96 (Selectivity)	[1]
AₐBₑCₑCr₁₀Oₓ	Al₂O₃	330-450	>99	>98 (Yield)	[1]
V-Sn	Al₂O₃	400-500	~69	88 (Yield)	[1]

A=Li, Na, Ti; B=Mn, Mg, V, Bi, P; C=W, Cu, Ge, Sb, Pb

Experimental Protocols for Key Synthesis Methods

General Experimental Protocol for Vapor-Phase Ammoxidation of 4-Picoline

The following provides a generalized procedure for the industrial synthesis of 4-cyanopyridine via ammoxidation.[3][4][5]

Materials and Equipment:

• 4-Methylpyridine (4-picoline)

• Anhydrous ammonia

• Compressed air

• Fixed-bed reactor

• Catalyst (e.g., supported vanadium oxide)

• Vaporizer and preheater

• Mixing tank

• Condenser

• Fractional distillation apparatus

Procedure:

• Vaporization and Preheating: 4-picoline and ammonia are vaporized and preheated to a temperature range of 180-330°C.[3]

• Mixing: The preheated vapors of 4-picoline and ammonia are introduced into a mixing tank where they are uniformly mixed with compressed air. The typical molar ratio of 4-picoline:NH₃:air is in the range of 1:2-7:10-15.[4]

• Catalytic Reaction: The gaseous mixture is fed into a fixed-bed reactor packed with the ammoxidation catalyst.

• Reaction Conditions: The reaction is carried out at a temperature between 330-450°C and a reactor head pressure of 0.020-0.070 KPa.[3][4] The reaction temperature is typically controlled using a molten salt bath.

• Product Condensation: The reaction effluent gas is passed through a condenser to cool and separate the crude 4-cyanopyridine. Sub-zero fractionation can be employed for this purpose.[3]

• Purification: The crude solid 4-cyanopyridine is then purified by vacuum distillation to obtain the final product with a purity exceeding 99%.[2][3]

Caption: General workflow for the industrial synthesis of 4-cyanopyridine via ammoxidation.

Laboratory Scale Synthesis from an Aldehyde (Illustrative)

While not the primary industrial route, nitriles can be synthesized from aldehydes. The following is a general procedure for such a transformation, which could be adapted for the synthesis of 4-cyanopyridine from 4-pyridinecarboxaldehyde (B46228).[3]

Materials and Equipment:

• 4-Pyridinecarboxaldehyde

• 1,2-Dichloroethane (B1671644) (solvent)

• Iron(II) chloride (FeCl₂)

• Sodium persulfate (Na₂S₂O₈)

• Sodium iodide (NaI)

• Aqueous ammonia (NH₃·H₂O)

• Dichloromethane (DCM) for extraction

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of 4-pyridinecarboxaldehyde (3 mmol) in 1,2-dichloroethane (10 mL) in a round-bottom flask, add FeCl₂ (0.3 mmol), Na₂S₂O₈ (4.5 mmol), NaI (0.15 mmol), and aqueous ammonia (9 mL) at room temperature.[3]

• Reaction: The mixture is stirred at 50°C for 16 hours.[3]

• Workup: After cooling, the reaction mixture is poured into water (30 mL) and extracted with DCM (3 x 30 mL).[3]

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 4-cyanopyridine.[3]

Reaction Mechanisms

The precise mechanism of ammoxidation can be complex and is dependent on the specific catalyst used. However, a generally accepted pathway for vanadium-based catalysts involves a Mars-van Krevelen type mechanism.

Caption: Simplified Mars-van Krevelen mechanism for the ammoxidation of 4-picoline.

In this mechanism, the 4-picoline is first adsorbed onto an oxidized active site on the catalyst surface. The catalyst facilitates the abstraction of hydrogen atoms from the methyl group, leading to an oxidized intermediate. This intermediate then reacts with ammonia to form a surface imine species. Subsequent dehydrogenation yields the final 4-cyanopyridine product and water. The reduced catalyst site is then re-oxidized by oxygen from the gas phase, completing the catalytic cycle.[1]

Conclusion and Future Outlook

The synthesis of 4-cyanopyridine has evolved from likely low-yielding, classical laboratory methods to a highly efficient and scalable industrial process dominated by vapor-phase ammoxidation. The continuous development of novel and improved catalysts remains a key area of research, with a focus on increasing yield and selectivity, reducing reaction temperatures, and improving catalyst lifetime and environmental compatibility. As a critical building block in numerous high-value products, the efficient synthesis of 4-cyanopyridine will continue to be of paramount importance to the chemical and pharmaceutical industries. The ongoing exploration of its reactivity also promises the development of new synthetic routes to complex molecules.[6]

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. nbinno.com [nbinno.com]
• 3. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Versatile Role of 4-Cyanopyridine in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyanopyridine, a pyridine (B92270) derivative with a nitrile group at the 4-position, stands as a critical and versatile building block in the synthesis of a wide array of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its unique electronic properties and the reactivity of both the pyridine ring and the cyano group make it an invaluable synthon for medicinal chemists and process development scientists. The nitrile functionality can be readily transformed into various key functional groups, including amines, carboxylic acids, and amides, which are foundational in the structure of numerous drugs. This document provides detailed application notes and experimental protocols for the synthesis of several key pharmaceutical intermediates derived from 4-cyanopyridine, including the anti-tuberculosis agent Isoniazid (B1672263), the gout medication Topiroxostat (B1683209), and the versatile reagents 4-Aminopyridine (B3432731) and 4-Dimethylaminopyridine (B28879) (DMAP).

Key Applications of 4-Cyanopyridine in Pharmaceutical Synthesis

4-Cyanopyridine serves as a precursor to a variety of essential pharmaceutical compounds. The nitrile group can undergo hydrolysis to form isonicotinic acid or isonicotinamide (B137802), reduction to yield 4-aminomethylpyridine, or participate in cycloaddition reactions to form heterocyclic systems. The pyridine nitrogen provides a site for N-alkylation and activation of the ring towards nucleophilic substitution. These reactive handles allow for the strategic incorporation of the pyridine moiety into complex molecular architectures.

Synthesis of Key Pharmaceutical Intermediates from 4-Cyanopyridine

This section details the experimental protocols for the synthesis of several important pharmaceutical intermediates starting from 4-cyanopyridine. The protocols are presented with a focus on clarity and reproducibility for a laboratory setting.

Synthesis of Isoniazid

Isoniazid (Isonicotinic acid hydrazide) is a cornerstone in the treatment of tuberculosis. A common synthetic route involves the initial hydrolysis of 4-cyanopyridine to isonicotinamide, followed by reaction with hydrazine (B178648) hydrate (B1144303).

Reaction Scheme:

Caption: Synthetic pathway for Isoniazid from 4-Cyanopyridine.

Experimental Protocol: Two-Step Batch Synthesis

Materials and Equipment:

• 4-Cyanopyridine

• Sodium hydroxide (B78521) (NaOH)

• Hydrazine hydrate (80% solution)

• Methanol (B129727)

• Water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Beakers, graduated cylinders, and other standard laboratory glassware

• Filtration apparatus (Büchner funnel and flask)

• Drying oven

Procedure:

Step 1: Hydrolysis of 4-Cyanopyridine to Isonicotinamide [1][2]

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-cyanopyridine in a mixture of methanol and water.

• Add a catalytic amount of sodium hydroxide solution. The molar ratio of 4-cyanopyridine to NaOH is approximately 1:0.2.[1]

• Heat the reaction mixture to reflux (approximately 95 °C) and maintain for 1.5 to 3 hours.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The isonicotinamide product may precipitate.

• Filter the solid, wash with cold water, and dry to obtain crude isonicotinamide.

Step 2: Synthesis of Isoniazid from Isonicotinamide [1][3]

• To the flask containing the crude isonicotinamide, add an excess of hydrazine hydrate (80% solution). The molar ratio of the initial 4-cyanopyridine to hydrazine hydrate should be in the range of 1:2 to 1:4.[3]

• Heat the mixture to reflux (approximately 90-97 °C) and maintain for 1.5 to 2.5 hours.[3]

• After the reaction is complete, cool the solution to 0-5 °C to induce crystallization of Isoniazid.

• Collect the white crystalline product by filtration, wash with cold ethanol (B145695), and dry under vacuum.

Quantitative Data Summary:

Intermediate/Product	Starting Material	Key Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
Isonicotinamide	4-Cyanopyridine	NaOH, H₂O, Methanol	95-105	1.5 - 3	>90	-
Isoniazid	Isonicotinamide	Hydrazine hydrate	90-97	1.5 - 2.5	>90 (overall)	>99

Note: A continuous flow synthesis process has also been reported, offering higher throughput and potentially better control over reaction parameters. This process involves reacting 4-cyanopyridine with NaOH at 90-100°C in a microreactor, followed by the introduction of hydrazine hydrate at 100-120°C in a second microreactor, with residence times of approximately 7-32 minutes and 10-25 minutes for each step, respectively.[1]

Synthesis of Topiroxostat

Topiroxostat is a xanthine (B1682287) oxidase inhibitor used for the treatment of hyperuricemia and gout. Its synthesis can be achieved through a multi-step process starting from 4-cyanopyridine. One key step involves the reaction of an intermediate with 4-cyanopyridine. A more direct approach involves the reaction of Isoniazid N-oxide with 4-cyanopyridine.

Reaction Scheme (via Isoniazid N-oxide):

Caption: Key step in Topiroxostat synthesis from 4-Cyanopyridine.

Experimental Protocol:

Materials and Equipment:

• 4-Cyanopyridine

• Isoniazid N-oxide

• Sodium ethoxide or Sodium methoxide

• Ethanol or Methanol

• Isopropyl ether

• Reaction flask with stirrer and nitrogen inlet

• Heating mantle

• Standard laboratory glassware for filtration and drying

Procedure: [4][5]

• In a reaction flask under a nitrogen atmosphere, dissolve 4-cyanopyridine (e.g., 11.0g, 106.0 mmol) in ethanol (150 ml).

• Add a catalytic amount of sodium ethoxide (e.g., 60 mg) and stir until dissolved.

• Heat the mixture to 40°C and stir for 2 hours.

• Add Isoniazid N-oxide (e.g., 15.0g, 98.0 mmol) to the reaction mixture.

• Continue the reaction at 40°C for 3 hours.

• Cool the reaction mixture to room temperature.

• Add isopropyl ether (90 ml) to precipitate the product.

• Stir the suspension, then filter to collect the yellow powdery solid.

• Wash the solid with isopropyl ether and dry under vacuum at 50°C.

Quantitative Data Summary:

Product	Starting Materials	Key Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)
4-(2-(imino(pyridin-4-yl)methyl)hydrazinocarbonyl)pyridine N-oxide	4-Cyanopyridine, Isoniazid N-oxide	Sodium ethoxide, Ethanol	40	5	93.6

Note: This intermediate is then further reacted to form the final Topiroxostat molecule. A one-pot synthesis method has also been described where 2-cyano methyl isonicotinate (B8489971) reacts with hydrazine hydrate to form 2-cyanoisoniazide, which then reacts with 4-cyanopyridine in the same pot to form the triazole ring of Topiroxostat.[6]

Synthesis of 4-Aminopyridine

4-Aminopyridine is a potassium channel blocker used in the treatment of multiple sclerosis. It can be synthesized from 4-cyanopyridine via the Hofmann rearrangement of isonicotinamide, which is obtained from the hydrolysis of 4-cyanopyridine. A direct one-step synthesis has also been reported.

Reaction Scheme (One-Step Synthesis):

Caption: One-step synthesis of 4-Aminopyridine.

Experimental Protocol: One-Step Synthesis [7][8]

Materials and Equipment:

• 4-Cyanopyridine

• Sodium tungstate

• Aqueous sodium hypochlorite (B82951) solution (e.g., 10-11%)

• Water

• Reaction flask with a dropping funnel and stirrer

• Cooling bath

• Heating mantle

• Extraction and distillation apparatus

Procedure:

• Prepare an aqueous solution of 4-cyanopyridine (e.g., 20-30% mass concentration) and cool it to 0°C or below in a reaction flask.

• Add sodium tungstate as a catalyst (2-5% of the mass of 4-cyanopyridine).

• Slowly add the cold 4-cyanopyridine solution dropwise to an aqueous sodium hypochlorite solution while maintaining the temperature.

• After the addition is complete, heat the reaction mixture to 90-95°C and maintain for at least 10 hours.

• After the reaction, extract the product with a suitable organic solvent (e.g., chloroform).

• Distill the organic extract to remove the solvent and obtain 4-aminopyridine.

Quantitative Data Summary:

Product	Starting Material	Key Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
4-Aminopyridine	4-Cyanopyridine	Sodium tungstate, NaOCl	90-95	>10	~85	>99.5

Synthesis of 4-Dimethylaminopyridine (DMAP)

4-Dimethylaminopyridine (DMAP) is a highly efficient acylation catalyst widely used in organic synthesis. It can be prepared from 4-cyanopyridine in a one-pot reaction with acrylic acid and an aminating agent.

Reaction Scheme:

Caption: Synthesis of DMAP from 4-Cyanopyridine.

Experimental Protocol: One-Pot Synthesis [9]

Materials and Equipment:

• 4-Cyanopyridine

• Acrylic acid

• Concentrated hydrochloric acid

• Aminating agent (e.g., dimethylamine (B145610) hydrochloride, N,N-dimethylformamide, or dimethylamine)

• pH regulator (e.g., sodium hydroxide)

• Water

• Reaction flask with stirrer and heating capabilities

• Standard laboratory glassware for separation and purification

Procedure:

• In a reaction flask, prepare a mixed solution of 4-cyanopyridine, acrylic acid, and water. The molar ratio of 4-cyanopyridine to acrylic acid is typically between 1.0-2.5:1.

• Slowly add concentrated hydrochloric acid to the mixture while stirring.

• Heat the reaction mixture to 50-60°C and maintain for 4-8 hours.

• Cool the mixture to room temperature and add the aminating reagent at once.

• Stir the mixture at 30-50°C for 1-3 hours.

• Add a pH regulator to neutralize the acid and continue the reaction under reflux for 0.5-3 hours.

• Stop stirring and allow the layers to separate.

• Cool to room temperature for solid-liquid separation.

• Wash and dry the solid product to obtain DMAP.

Quantitative Data Summary:

Product	Starting Materials	Key Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
4-Dimethylaminopyridine	4-Cyanopyridine, Acrylic acid	HCl, Aminating agent, NaOH	30-60 (and reflux)	5.5 - 14	High	High

General Experimental Workflow

The synthesis of pharmaceutical intermediates from 4-cyanopyridine generally follows a standard laboratory workflow, which can be adapted based on the specific reaction and scale.

Caption: A generalized workflow for the synthesis of pharmaceutical intermediates.

Conclusion

4-Cyanopyridine is a highly valuable and versatile starting material in the pharmaceutical industry. The protocols outlined in this document demonstrate its utility in the synthesis of a range of important pharmaceutical intermediates and active ingredients. The ability to readily convert the cyano group into other key functionalities, combined with the reactivity of the pyridine ring, ensures that 4-cyanopyridine will remain a staple in the toolbox of medicinal and process chemists. The provided protocols serve as a practical guide for researchers in the field of drug discovery and development.

References

• 1. CN114981244A - Continuous flow synthesis method for preparing isoniazid - Google Patents [patents.google.com]
• 2. CN111138354A - Preparation method of isoniazid - Google Patents [patents.google.com]
• 3. bioencapsulation.net [bioencapsulation.net]
• 4. CN105367490A - New topiroxostat synthesis intermediate and preparation method thereof - Google Patents [patents.google.com]
• 5. US2904552A - Production of nicotinamide and isonicotinamide - Google Patents [patents.google.com]
• 6. scispace.com [scispace.com]
• 7. CN108840820A - The method of one-step synthesis aminopyridine and 4-aminopyridine - Google Patents [patents.google.com]
• 8. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 9. CN103787963A - Efficient preparation of 4-dimethylaminopyridine - Google Patents [patents.google.com]

detailed protocol for synthesis of isoniazid from 4-cyanopyridine

Application Note: Synthesis of Isoniazid (B1672263) from 4-Cyanopyridine

Audience: Researchers, scientists, and drug development professionals.

This document outlines a detailed protocol for the chemical synthesis of Isoniazid, a primary antitubercular agent, starting from 4-cyanopyridine. The described methodology is a two-step process that can be performed in a continuous flow system, involving the hydrolysis of 4-cyanopyridine to isonicotinamide (B137802), followed by a condensation reaction with hydrazine (B178648) hydrate (B1144303) to yield the final product, isoniazid.

Introduction

Isoniazid (Isonicotinic acid hydrazide) is a cornerstone in the treatment of tuberculosis.[1] Its synthesis is a critical process for the pharmaceutical industry. One common synthetic route begins with 4-cyanopyridine, which is first converted to an intermediate, such as isonicotinamide or isonicotinic acid, and then reacted with hydrazine to form isoniazid.[2][3] The method detailed below is a continuous flow synthesis that proceeds through an isonicotinamide intermediate, offering high yield and purity.[4] This approach avoids the isolation of the intermediate, streamlining the production process.[5]

Overall Reaction Scheme

The synthesis proceeds in two main steps:

• Hydrolysis: 4-cyanopyridine is hydrolyzed in the presence of sodium hydroxide (B78521) to form isonicotinamide.

• Condensation: The resulting isonicotinamide reacts with hydrazine hydrate to produce isoniazid.

Experimental Protocol

This protocol is adapted from a multi-step continuous flow synthesis method.[4]

Materials and Reagents:

• 4-Cyanopyridine

• Sodium Hydroxide (NaOH)

• Hydrazine Hydrate

• Methanol (B129727)

• Deionized Water

Equipment:

• Continuous flow microreactor system

• Syringe pumps

• Heating modules

• Back pressure regulator

• Collection vessel

Step 1: Preparation of Reactant Solutions

• Solution A (4-Cyanopyridine): Prepare a solution of 4-cyanopyridine in a mixture of methanol and water.

• Solution B (Sodium Hydroxide): Prepare an aqueous solution of sodium hydroxide.

• Solution C (Hydrazine Hydrate): Prepare a solution of hydrazine hydrate.

Step 2: Hydrolysis of 4-Cyanopyridine to Isonicotinamide

• Set up the first stage of the continuous flow reactor.

• Pump Solution A (4-cyanopyridine) and Solution B (NaOH) into a T-mixer to initiate the reaction. The molar ratio of 4-cyanopyridine to NaOH should be maintained between approximately 1:0.1 and 1:0.7.[4]

• The combined stream is passed through the first heated reactor module.

• Maintain the temperature of the reactor between 90°C and 105°C.[4]

• The residence time in this first stage should be between 7 and 32 minutes to ensure complete conversion of 4-cyanopyridine to isonicotinamide.[4]

Step 3: Condensation with Hydrazine Hydrate to form Isoniazid

• The output stream from the first reactor, containing isonicotinamide, is directly mixed with Solution C (hydrazine hydrate) using a second T-mixer. The intermediate isonicotinamide is not isolated.[4]

• The molar ratio of the initial 4-cyanopyridine to hydrazine hydrate should be in the range of 1:1.75 to 1:2.50.[4]

• This new reaction mixture is passed through a second heated reactor module.

• The temperature of the second reactor should be maintained between 100°C and 120°C.[4]

• The residence time for this condensation step should be between 10 and 25 minutes.[4]

• The final product stream is passed through a back pressure regulator and collected in a suitable vessel.

Step 4: Product Isolation and Purification

• Cool the reaction mixture.

• Isoniazid can be isolated by crystallization. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Data Presentation

Parameter	Value	Reference
Step 1: Hydrolysis
Reactant Molar Ratio (4-cyanopyridine:NaOH)	~1:0.1 to 1:0.7	[4]
Temperature	90°C - 105°C	[4]
Residence Time	7 - 32 minutes	[4]
Step 2: Condensation
Reactant Molar Ratio (4-cyanopyridine:Hydrazine Hydrate)	~1:1.75 to 1:2.50	[4]
Temperature	100°C - 120°C	[4]
Residence Time	10 - 25 minutes	[4]
Overall Yield	> 90%	[4]

Mandatory Visualization

Caption: Workflow for the continuous synthesis of Isoniazid.

References

• 1. Isoniazid Linked to Sulfonate Esters via Hydrazone Functionality: Design, Synthesis, and Evaluation of Antitubercular Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN105085390A - Preparation method of isoniazid - Google Patents [patents.google.com]
• 3. Isoniazid | PPT [slideshare.net]
• 4. WO2021069975A1 - A continuous flow synthesis method for the manufacture of isoniazid - Google Patents [patents.google.com]
• 5. CN114981244A - Continuous flow synthesis method for preparing isoniazid - Google Patents [patents.google.com]

Application Notes and Protocols: Photocatalytic Minisci Reaction Using 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the visible-light-mediated photocatalytic Minisci reaction involving 4-cyanopyridine. This methodology allows for the direct C-H functionalization of the pyridine (B92270) ring, a crucial transformation in the synthesis of pharmaceuticals and other bioactive molecules.[1]

The Minisci reaction traditionally involves the addition of a radical to an electron-deficient heteroarene under acidic and oxidative conditions.[1][2] The advent of photoredox catalysis has enabled these reactions to proceed under significantly milder conditions, expanding their applicability and functional group tolerance.[1][3][4] This protocol focuses on a metal-free, three-component Minisci-type reaction that installs both an amide and a cyanopyridine functionality into alkenes in a single step, highlighting the C2-selective functionalization of 4-cyanopyridine while retaining the valuable cyano group.[5][6]

Reaction Principle and Mechanism

The photocatalytic Minisci reaction provides a powerful alternative to traditional methods for functionalizing electron-deficient heterocycles, which are often incompatible with classical electrophilic substitution reactions like Friedel-Crafts alkylation.[2] The use of visible light catalysis allows the generation of radical intermediates under gentle conditions, which then engage in a regioselective addition to the protonated heterocycle.[1]

A plausible mechanism for the visible-light-mediated three-component Minisci reaction with 4-cyanopyridine, an oxamic acid, and an alkene is as follows[5]:

• Photoexcitation: The photocatalyst (e.g., 4CzIPN) absorbs visible light and is excited to a higher energy state (4CzIPN*).

• Radical Generation: The excited photocatalyst oxidizes the oxamic acid via a single electron transfer (SET) process, leading to its decarboxylation and the formation of a carbamoyl (B1232498) radical.

• Radical Addition to Alkene: The newly formed carbamoyl radical adds to the alkene to generate a more stable benzylic radical intermediate.

• Minisci-type Addition: This benzylic radical then undergoes a regioselective Minisci-type addition to a protonated 4-cyanopyridine molecule, preferentially at the C2 position.

• Rearomatization: The resulting radical intermediate is oxidized, and a subsequent deprotonation step rearomatizes the pyridine ring to yield the final product. The photocatalyst is regenerated in the catalytic cycle.

Proposed Photocatalytic Cycle

Caption: Proposed mechanism for the three-component photocatalytic Minisci reaction.

Experimental Protocols

The following is a general protocol for the visible-light-mediated three-component Minisci-type reaction of 4-cyanopyridines, oxamic acids, and alkenes.[5]

General Experimental Workflow

Caption: General workflow for the photocatalytic Minisci reaction.

Detailed Protocol

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the oxamic acid (0.2 mmol, 1.0 equiv), 4-cyanopyridine (0.24 mmol, 1.2 equiv), the alkene (0.3 mmol, 1.5 equiv), and the photocatalyst 4CzIPN (1-2 mol%).

• Add the specified solvent (e.g., 2.0 mL of DMSO).

• Seal the vial and degas the mixture by bubbling with nitrogen for 10-15 minutes.

• Place the reaction vial approximately 5-10 cm from a 40W blue LED lamp (460–470 nm) and stir at room temperature. A fan may be used to maintain ambient temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica (B1680970) gel to afford the desired product.

Data Presentation

Table 1: Optimization of Reaction Conditions

The selection of photocatalyst and reaction medium is critical for achieving high yields. As shown below, the organic photocatalyst 4CzIPN in an acidic environment provides superior results for this transformation.[5]

Entry	Photocatalyst	Acid/Base	Solvent	Yield (%)
1	Ru(bpy)₃Cl₂	None	DMSO	<10
2	4CzIPN	None	DMSO	85
3	4CzIPN	K₂CO₃	DMSO	<5
4	4CzIPN	DBU	DMSO	No Product
5	4CzIPN	HCOOH	DMSO	53
6	4CzIPN	TFA	DMSO	23

Conditions: Reaction performed on a 0.2 mmol scale under a nitrogen atmosphere with blue LED irradiation for 24h.

Table 2: Substrate Scope for the Three-Component Reaction

This protocol demonstrates broad substrate scope and excellent functional group compatibility, making it highly valuable for creating diverse molecular libraries.[5]

Entry	Oxamic Acid Derivative	Alkene Derivative	Product Yield (%)
1	Phenyl	Styrene	85
2	4-Methoxyphenyl	Styrene	82
3	4-Fluorophenyl	Styrene	78
4	4-Chlorophenyl	Styrene	75
5	Phenyl	4-Methylstyrene	80
6	Phenyl	4-Chlorostyrene	73
7	Phenyl	2-Vinylnaphthalene	70
8	Naphthyl	Styrene	76

Application Notes for Drug Discovery

• C2-Selectivity: A significant challenge in pyridine chemistry is controlling the regioselectivity of functionalization. This photocatalytic method provides a reliable route to C2-substituted 4-cyanopyridines, a motif present in numerous bioactive compounds.[5][7] This selectivity is complementary to other methods that may favor C4 substitution.[7]

• Late-Stage Functionalization: The mild reaction conditions are tolerant of a wide array of functional groups, making this protocol suitable for the late-stage functionalization of complex molecules and drug candidates.[1][4] This allows for the rapid generation of analogues for structure-activity relationship (SAR) studies.

• Green Chemistry: The protocol is metal-free and utilizes visible light as a renewable energy source, aligning with the principles of green chemistry.[5] The avoidance of harsh oxidants and high temperatures further enhances its environmental credentials.

• Access to Novel Scaffolds: By combining three components in a single step, this reaction provides efficient access to complex molecular architectures that would otherwise require multi-step synthetic sequences. The retention of the cyano group offers a versatile handle for further chemical transformations.[5]

Safety and Handling

• Reagents: Handle all chemicals, including solvents, in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), such as safety glasses, lab coat, and gloves.

• Photoreactor: Blue LEDs can be intense. Avoid direct eye exposure to the light source.

• Pressure: Ensure the reaction vial is not sealed so tightly that pressure cannot escape, especially if there is a possibility of gas evolution.

This protocol offers a robust and versatile platform for the synthesis of functionalized 4-cyanopyridine derivatives, with significant applications in medicinal chemistry and materials science.

References

• 1. soc.chim.it [soc.chim.it]
• 2. Minisci reaction - Wikipedia [en.wikipedia.org]
• 3. Minisci C-H Alkylation of Heterocycles with Unactivated Alkyl Iodides Enabled by Visible Light Photocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Visible-Light Photocatalysis as an Enabling Technology for Drug Discovery: A Paradigm Shift for Chemical Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - Chemical Science (RSC Publishing) DOI:10.1039/D2SC02698H [pubs.rsc.org]

Synthesis of 4-Aminopyridine from 4-Cyanopyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 4-aminopyridine (B3432731) from 4-cyanopyridine. The methods described herein are established chemical transformations, and this guide is intended for use by trained professionals in a laboratory setting.

Introduction

4-Aminopyridine is a valuable building block in medicinal chemistry and drug development, known for its role as a potassium channel blocker. Its synthesis from readily available 4-cyanopyridine can be achieved through several methods, each with distinct advantages and considerations regarding yield, reaction conditions, and safety. This document outlines three primary synthetic routes:

• Catalytic Hydrogenation: A direct reduction of the nitrile to an amine using a metal catalyst.

• Hofmann Degradation via Isonicotinamide (B137802): A two-step process involving hydrolysis of the nitrile to an amide, followed by rearrangement.

• One-Step Synthesis with Sodium Tungstate (B81510): A direct conversion using an oxidizing agent in the presence of a catalyst.

Data Presentation: Comparison of Synthesis Methods

Method	Key Reagents/Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Key Advantages
Catalytic Hydrogenation	Raney® Nickel, Hydrogen	Ethanol (B145695)	70 - 90	5	> 80	High	Direct, high yield, neutral conditions.
Hofmann Degradation	1. Mg-Fe oxides2. Iodo-benzene, NaOH, Br₂	1. Water2. Water	1. Reflux2. 0 - 80	1. Not specified2. ~2	> 90 (overall)	> 99	High purity and yield.
One-Step Synthesis	Sodium tungstate, Sodium hypochlorite (B82951)	Water	90 - 95	10	> 85	~99.95	Simple one-step process, high purity.[1]

Mandatory Visualization

Caption: Overview of synthetic routes from 4-cyanopyridine to 4-aminopyridine.

Experimental Protocols

Method 1: Catalytic Hydrogenation using Raney® Nickel

This method describes the direct reduction of the nitrile group of 4-cyanopyridine to a primary amine using Raney® Nickel as the catalyst under a hydrogen atmosphere.

Materials:

• 4-Cyanopyridine

• Raney® Nickel (50% slurry in water)

• Ethanol (95% or absolute)

• Hydrogen gas

• Nitrogen gas

• Autoclave or high-pressure hydrogenation apparatus

• Filtration apparatus (e.g., Buchner funnel with Celite®)

• Rotary evaporator

• Benzene (B151609) (for recrystallization)

Protocol:

• Catalyst Preparation: Under a stream of nitrogen, carefully wash the Raney® Nickel slurry with the reaction solvent (ethanol) to remove the water.

• Reaction Setup: In a 2L autoclave, add 4-cyanopyridine and the washed Raney® Nickel. The typical reactant to catalyst weight ratio is between 3.0:1 and 3.5:1. Add ethanol as the solvent, with a reactant to solvent proportion of approximately 1 g to 53-55 mL.

• Inerting: Seal the autoclave and purge the system with nitrogen gas 8 times, followed by 8 purges with hydrogen gas to ensure an inert atmosphere.

• Hydrogenation: Begin stirring and heat the reaction mixture to a temperature of 70-90°C. Pressurize the autoclave with hydrogen gas to 0.7-0.95 MPa.

• Reaction Monitoring: Maintain the reaction at the set temperature and pressure for approximately 5 hours. The reaction progress can be monitored by observing the cessation of hydrogen uptake.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen gas. Purge the system with nitrogen.

• Isolation: Filter the reaction mixture to remove the Raney® Nickel catalyst. The filter cake should be kept wet to prevent ignition.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Recrystallize the crude 4-aminopyridine from benzene and dry under vacuum to yield the pure product. The expected yield is over 80%.

Caption: Step-by-step workflow for catalytic hydrogenation.

Method 2: Hofmann Degradation via Isonicotinamide

This two-step method involves the initial hydrolysis of 4-cyanopyridine to isonicotinamide, which is then converted to 4-aminopyridine via a Hofmann degradation reaction.

Step 1: Hydrolysis of 4-Cyanopyridine to Isonicotinamide

Materials:

• 4-Cyanopyridine

• Mg-Fe oxides catalyst

• Water

Protocol:

• Reaction Setup: In a suitable reaction vessel, combine 4-cyanopyridine, water, and the Mg-Fe oxides catalyst.

• Hydrolysis: Heat the reaction mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture and filter to remove the catalyst. The filtrate containing isonicotinamide can be used directly in the next step or concentrated to isolate the intermediate. This step has a reported yield of 92%.[2]

Step 2: Hofmann Degradation of Isonicotinamide

Materials:

• Isonicotinamide

• Sodium hydroxide (B78521) (NaOH)

• Bromine (Br₂) or Sodium hypochlorite (NaOCl) solution

• Iodo-benzene (catalyst)

• Dilute hydrochloric acid (HCl)

• Dilute sodium hydroxide or potassium hydroxide solution

• Benzene (for recrystallization)

Protocol:

• Reaction Setup: In a four-necked flask, prepare a solution of sodium hydroxide in water and cool it to 0-5°C in a cold trap.

• Reagent Addition: Slowly add bromine or sodium hypochlorite solution to the cooled NaOH solution, followed by the addition of isonicotinamide and a catalytic amount of iodo-benzene. Stir the mixture at 0-5°C for 45-50 minutes.[3]

• Reaction Progression: Slowly raise the temperature of the reaction mixture to 70-80°C and continue stirring for 50-60 minutes.[3]

• pH Adjustment and Isolation: Cool the reaction mixture to room temperature. Adjust the pH to 1-2 with dilute hydrochloric acid, and then to 12-13 with a dilute sodium or potassium hydroxide solution.[3]

• Purification: Partially remove water by distillation under reduced pressure. Cool the remaining solution to induce crystallization of the crude 4-aminopyridine, which is then collected by filtration.[3]

• Final Purification: Recrystallize the crude product from benzene and dry under vacuum to obtain pure 4-aminopyridine. The yield for this step is reported to be 83-85%, with an overall yield for the two-step process exceeding 90%.[2][3]

Caption: Step-by-step workflow for Hofmann degradation.

Method 3: One-Step Synthesis with Sodium Tungstate and Sodium Hypochlorite

This method provides a direct, one-step conversion of 4-cyanopyridine to 4-aminopyridine with high purity.

Materials:

• 4-Cyanopyridine

• Sodium tungstate (catalyst)

• Aqueous sodium hypochlorite solution

• Water

• Apparatus for distillation and extraction

Protocol:

• Preparation of Reactant Solution: Prepare a 20-30% mass concentration aqueous solution of 4-cyanopyridine.[1]

• Catalyst Addition: Add sodium tungstate as a catalyst to the 4-cyanopyridine solution. The amount of catalyst should be 2-5% of the mass of the 4-cyanopyridine.[1]

• Reaction Initiation: Cool the mixture to 0°C or below.[1]

• Slow Addition: Add the cooled 4-cyanopyridine and catalyst solution dropwise to an aqueous sodium hypochlorite solution.[1]

• Heating and Reaction: After the addition is complete, heat the reaction mixture to 90-95°C and maintain this temperature for at least 10 hours.[1]

• Work-up and Isolation: After the reaction, cool the solution. Extract the 4-aminopyridine from the reaction mixture.

• Purification: Purify the extracted product by distillation to obtain 4-aminopyridine. The reported purity can reach up to 99.95%.[1]

Caption: Step-by-step workflow for the one-step synthesis.

Safety Precautions

All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• 4-Cyanopyridine: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.

• 4-Aminopyridine: Fatal if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.

• Raney® Nickel: Pyrophoric; may ignite spontaneously in air if dry. A cancer suspect agent. Always handle as a slurry in water or an appropriate solvent.

• Sodium Hypochlorite Solution: Causes severe skin burns and eye damage. Very toxic to aquatic life. Contact with acids liberates toxic chlorine gas.

• Sodium Tungstate: Harmful if swallowed or inhaled.

• Sodium Borohydride: In contact with water, releases flammable gases which may ignite spontaneously. Toxic if swallowed. Causes severe skin burns and eye damage.

• Hydrogen Gas: Extremely flammable. Gas under pressure; may explode if heated.

Always consult the Safety Data Sheet (SDS) for each chemical before use for complete safety information.

References

• 1. CN108840820A - The method of one-step synthesis aminopyridine and 4-aminopyridine - Google Patents [patents.google.com]
• 2. An Improved Synthesis of 4-Aminopyridine | Semantic Scholar [semanticscholar.org]
• 3. CN1807415A - 4-aminopyridine preparation method - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of 4-Dimethylaminopyridine (DMAP) from 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 4-dimethylaminopyridine (B28879) (DMAP), a highly efficient nucleophilic catalyst, using 4-cyanopyridine as a readily available precursor. The primary method detailed is a one-pot synthesis involving the quaternization of 4-cyanopyridine with acrylic acid, followed by amination with dimethylamine (B145610).[1][2] This approach offers mild reaction conditions, high product purity, and excellent yields, making it suitable for large-scale industrial production.[1] An alternative two-step protocol is also described, involving the isolation of the intermediate betaine (B1666868). These methods represent a significant improvement over older routes, which often involved harsher conditions and lower yields.[1]

Introduction

4-Dimethylaminopyridine (DMAP) is a versatile hypernucleophilic acylation catalyst widely employed in organic synthesis. Its applications span from esterifications and etherifications to more complex transformations in the pharmaceutical, agrochemical, and fine chemical industries. The synthesis of DMAP from 4-cyanopyridine offers a robust and efficient route to this important catalyst. The key step in this transformation is the activation of the pyridine (B92270) ring through quaternization, which facilitates the subsequent nucleophilic substitution of the cyano group by dimethylamine. The use of acrylic acid as a quaternizing agent to form a betaine intermediate is a key feature of the modern synthetic routes described herein.[2][3]

Chemical Reaction Pathway

The overall reaction transforms 4-cyanopyridine into 4-dimethylaminopyridine. This process can be achieved in a one-pot synthesis or a two-step procedure involving the formation of a pyridine betaine intermediate.

Caption: General reaction pathway for DMAP synthesis from 4-cyanopyridine.

Data Presentation

The following tables summarize the key quantitative data from representative synthetic protocols for the one-pot and two-step synthesis of DMAP from 4-cyanopyridine.

Table 1: Reagent Quantities and Ratios

Parameter	Protocol 1: One-Pot Synthesis	Protocol 2: Two-Step Synthesis (Betaine Formation)
4-Cyanopyridine	300 g (2.882 mol)	150.0 g (1.441 mol)
Acrylic Acid	415.2 g (50% aq.) (2.881 mol)	166.2 g (2.306 mol)
Dimethylamine	893.6 g (40% aq.) (7.929 mol)	488.2 g (40% aq.) (4.331 mol) (in subsequent step)
Solvent	32% aq. HCl (342.3 g)	Water (360.0 g)
Base	50% aq. NaOH (923.5 g)	Strong base (e.g., NaOH) (in subsequent step)
Molar Ratio (4-CP:Acrylic Acid)	~1:1	~1:1.6

Data extracted from patent CA2602286C.[2]

Table 2: Reaction Conditions and Yield

Parameter	Protocol 1: One-Pot Synthesis	Protocol 2: Two-Step Synthesis
Quaternization Temperature	70°C	70-75°C
Quaternization Time	4 hours	5-8 hours
Amination Temperature	40°C	45°C (exotherm)
Amination Time	1 hour	Not specified
Cleavage Temperature	90°C	Not specified
Cleavage Time	1 hour	Not specified
Final Product Yield	299.3 g	Not specified for full sequence
Product Purity	High purity after distillation	High purity expected

Data extracted from patent CA2602286C.[2]

Table 3: Spectroscopic Data for 4-Dimethylaminopyridine (DMAP)

Technique	Data
¹H-NMR	δ 2.96 (s, 6H), δ 6.47 (d, 2H), δ 8.26 (d, 2H)
Melting Point	112.3-113 °C

Data extracted from patent CN1442408A.[4]

Experimental Protocols

Protocol 1: One-Pot Synthesis of DMAP

This protocol details a continuous, one-pot method for synthesizing DMAP from 4-cyanopyridine.

Caption: Experimental workflow for the one-pot synthesis of DMAP.

Methodology:

• Reaction Setup: In a suitable reaction vessel equipped with a stirrer, combine 4-cyanopyridine (300 g, 2.882 mol), 32% aqueous hydrochloric acid (342.3 g, 3.024 mol), and a 50% aqueous solution of acrylic acid (415.2 g, 2.881 mol).[2]

• Quaternization: With stirring, heat the mixture to 70°C and maintain this temperature for 4 hours.[2]

• Amination: Add a 40% aqueous solution of dimethylamine (893.6 g, 7.929 mol) to the reaction mixture. Continue heating and stirring at 40°C for 1 hour.[2]

• Cleavage and Neutralization: Add a 50% aqueous solution of sodium hydroxide (B78521) (923.5 g) to the reaction mixture. Increase the temperature to 90°C and maintain for 1 hour with continued stirring.[2]

• Work-up and Isolation:

  • Cool the reaction mixture to 70°C.

  • Extract the mixture with toluene (150 mL).

  • Separate the layers and extract the aqueous layer with a second portion of toluene (100 mL).[2]

  • Combine the toluene layers.

• Purification:

  • Distill the combined organic layers to remove the toluene at atmospheric pressure.

  • Continue the distillation at reduced pressure (150 mmHg) to yield 4-dimethylaminopyridine (boiling point 190°C).[2]

Protocol 2: Two-Step Synthesis via Betaine Intermediate

This protocol involves the initial synthesis and isolation of the pyridine betaine intermediate, followed by its conversion to DMAP.

Caption: Experimental workflow for the two-step synthesis of DMAP.

Methodology:

Step A: Betaine Synthesis

• Reaction Setup: In a one-liter, four-neck flask equipped with a mechanical stirrer, thermometer, and reflux condenser, charge 4-cyanopyridine (150.0 g, 1.441 mol), water (360.0 g), and acrylic acid (166.2 g, 2.306 mol).[2]

• Reaction: Heat the reaction mixture to 70-75°C and hold for 5 to 8 hours.[2]

• Cooling: Allow the reaction mixture to cool to room temperature. The resulting aqueous solution of the betaine intermediate can be used directly in the next step.

Step B: DMAP Synthesis from Betaine

• Reaction Setup: In a two-liter, four-neck flask equipped with a mechanical stirrer, reflux condenser, thermometer, and an addition funnel, charge a 40% dimethylamine solution (488.2 g, 4.331 mol).[2]

• Amination: With good agitation, add the betaine solution from Step A to the dimethylamine solution, allowing the reaction temperature to reach 45°C.[2]

• Work-up and Purification: Proceed with the addition of a strong base (e.g., sodium hydroxide), extraction with an organic solvent (e.g., toluene), and distillation as described in Protocol 1, steps 5 and 6.

Safety Considerations

• 4-Cyanopyridine: Toxic if swallowed, in contact with skin, or if inhaled. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Acrylic Acid: Corrosive and flammable. Causes severe skin burns and eye damage. Use in a fume hood and wear appropriate PPE.

• Dimethylamine: Flammable and corrosive. Causes severe skin burns and eye damage. The 40% aqueous solution is volatile and has a strong odor. Handle in a fume hood.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with care.

• Toluene: Flammable liquid and vapor. Harmful if swallowed or inhaled. Can cause skin irritation. Use in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each reagent before commencing any experimental work. The reactions should be carried out by trained personnel in a controlled laboratory environment.

References

• 1. CN103787963A - Efficient preparation of 4-dimethylaminopyridine - Google Patents [patents.google.com]
• 2. CA2602286C - Process for preparing 4-aminopyridines using pyridine betaine intermediates and pyridine betaines - Google Patents [patents.google.com]
• 3. m.youtube.com [m.youtube.com]
• 4. CN1442408A - Method of preparing 4-dimethylamino pyridine - Google Patents [patents.google.com]

Applications of 4-Cyanopyridine in Agrochemical Synthesis: A Detailed Overview for Researchers

Application Notes

4-Cyanopyridine, a versatile pyridine (B92270) derivative, serves as a crucial building block in the synthesis of a variety of agrochemicals, including fungicides, herbicides, and vertebrate pesticides. Its reactive nitrile group and pyridine core allow for diverse chemical modifications, leading to the development of potent and selective active ingredients for crop protection and pest control. This document provides a detailed overview of the key applications of 4-cyanopyridine in agrochemical synthesis, complete with experimental protocols for the synthesis of its important derivatives and quantitative data on their biological activity.

The primary route for the application of 4-cyanopyridine in the agrochemical sector involves its conversion into key intermediates such as isonicotinamide (B137802), isonicotinic acid, and 4-aminopyridine (B3432731). These intermediates are then further functionalized to produce the final agrochemical products.

• Isonicotinamide Derivatives as Fungicides: Hydrolysis of 4-cyanopyridine yields isonicotinamide, which can be further derivatized to create a range of fungicidal compounds. These derivatives have shown significant activity against various plant pathogens. For instance, novel isonicotinamide derivatives have demonstrated high inhibitory rates against fungi such as Sclerotinia sclerotiorum.[1]

• Isonicotinic Acid Derivatives as Herbicides and Plant Growth Regulators: 4-Cyanopyridine can be hydrolyzed to isonicotinic acid, a precursor for certain herbicides and plant growth regulators.[2][3] One notable example is the plant growth regulator Inabenfide, which is used to enhance lodging resistance in rice.

• 4-Aminopyridine as a Vertebrate Pesticide: 4-Aminopyridine, synthesized from 4-cyanopyridine via isonicotinamide through a Hofmann rearrangement, is utilized as a vertebrate pesticide, primarily for bird control under the trade name Avitrol®.[4][5] It acts as a convulsant, causing birds that consume the bait to emit distress calls, thereby frightening away the rest of the flock.[5] Furthermore, acylated derivatives of 4-aminopyridine have been patented for their potential as broader pest control agents, including insecticides and fungicides.

The synthetic pathways starting from 4-cyanopyridine offer a versatile platform for the discovery and development of new agrochemicals. The ability to introduce various substituents onto the pyridine ring and modify the functional groups derived from the nitrile moiety allows for the fine-tuning of biological activity and spectrum.

Quantitative Data Presentation

The following tables summarize the quantitative data on the biological activity of agrochemical derivatives synthesized from 4-cyanopyridine intermediates.

Table 1: Fungicidal Activity of Isonicotinamide Derivatives against Sclerotinia sclerotiorum

Compound	Concentration (µg/mL)	Inhibition Rate (%)	Reference
Derivative 1	10	62.0 - 87.5	[1]
Derivative 1	100	83.7 - 93.2	[1]
Derivative 2	10	65.0 - 85.0	[1]
Derivative 2	100	85.5 - 91.8	[1]
Derivative 3	10	68.3 - 82.1	[1]
Derivative 3	100	88.2 - 92.5	[1]

Note: The ranges in inhibition rates reflect the performance of different derivatives within the tested series.

Experimental Protocols

This section provides detailed experimental methodologies for the synthesis of key agrochemical intermediates from 4-cyanopyridine.

Protocol 1: Synthesis of Isonicotinamide from 4-Cyanopyridine

This protocol describes the catalytic hydrolysis of 4-cyanopyridine to isonicotinamide.

Materials:

• 4-Cyanopyridine

• Mg-Fe mixed oxide catalyst

• Water

• Ethanol

Procedure:

• A mixture of 4-cyanopyridine and the Mg-Fe mixed oxide catalyst in water is prepared.

• The reaction mixture is heated to reflux and stirred for a specified period. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the catalyst is filtered off from the hot reaction mixture.

• The filtrate is allowed to cool, leading to the crystallization of isonicotinamide.

• The crystals are collected by filtration, washed with cold ethanol, and dried to yield pure isonicotinamide. A yield of 92% has been reported for this method.[4]

Protocol 2: Synthesis of 4-Aminopyridine from Isonicotinamide (Hofmann Rearrangement)

This protocol details the conversion of isonicotinamide to 4-aminopyridine using the Hofmann rearrangement.

Materials:

• Isonicotinamide

• Sodium hypochlorite (B82951) solution

• Sodium hydroxide

• Iodobenzene (B50100) (catalyst)

• Chloroform

Procedure:

• Isonicotinamide is dissolved in an aqueous solution of sodium hydroxide.

• The solution is cooled in an ice bath, and an aqueous solution of sodium hypochlorite is added dropwise while maintaining the temperature below 10 °C.

• A catalytic amount of iodobenzene is added to the reaction mixture.

• The mixture is then slowly heated and maintained at a specific temperature to facilitate the Hofmann rearrangement. The reaction is monitored by TLC.

• After the reaction is complete, the mixture is cooled and extracted with chloroform.

• The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure to yield 4-aminopyridine. Reported yields for this reaction are in the range of 83-85%.[4]

A one-step synthesis of 4-aminopyridine from 4-cyanopyridine using sodium tungstate (B81510) as a catalyst in an aqueous sodium hypochlorite solution has also been reported, with a claimed yield of over 85%.[6]

Mandatory Visualizations

The following diagrams illustrate the key synthetic pathways described in this document.

Caption: Synthetic pathway from 4-Cyanopyridine to key agrochemical intermediates.

Caption: Experimental workflow for the two-step synthesis of 4-Aminopyridine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. bioencapsulation.net [bioencapsulation.net]
• 4. An Improved Synthesis of 4-Aminopyridine | Semantic Scholar [semanticscholar.org]
• 5. 4-Aminopyridine - Wikipedia [en.wikipedia.org]
• 6. CN108840820A - The method of one-step synthesis aminopyridine and 4-aminopyridine - Google Patents [patents.google.com]

Application Notes and Protocols: Design and Synthesis of Pim-1 Kinase Inhibitors Using a 4-Cyanopyridine Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pim-1 kinase, a member of the proviral integration site for Moloney murine leukemia virus (Pim) family of serine/threonine kinases, is a crucial regulator of cell cycle progression, apoptosis, and transcriptional activation. Its overexpression has been implicated in various human cancers, including prostate cancer, acute myeloid leukemia, and other hematopoietic malignancies, making it a significant target for cancer therapy.[1] The development of small molecule inhibitors targeting Pim-1 is a promising strategy in oncology drug discovery. Among the various heterocyclic scaffolds explored, the 4-cyanopyridine moiety has emerged as a promising pharmacophore for potent and selective Pim-1 inhibitors. This document provides a detailed overview of the design, synthesis, and biological evaluation of 4-cyanopyridine-based Pim-1 kinase inhibitors, including experimental protocols and data presentation.

Pim-1 Signaling Pathway

Pim-1 kinase is constitutively active and its expression is regulated by the JAK/STAT signaling pathway, which is activated by various cytokines and interleukins.[1][2] Once expressed, Pim-1 phosphorylates a range of downstream targets involved in cell survival and proliferation, and the inhibition of apoptosis. A simplified representation of the Pim-1 signaling pathway is depicted below.

Caption: Simplified Pim-1 signaling pathway.

Design and Synthesis Workflow

The general workflow for the design and synthesis of novel 4-cyanopyridine-based Pim-1 inhibitors involves several key stages, from initial design and chemical synthesis to biological evaluation and structure-activity relationship (SAR) analysis.

Caption: Experimental workflow for inhibitor development.

Synthesis Protocols

The synthesis of 4-cyanopyridine-based Pim-1 inhibitors often involves multi-step reactions. A general synthetic route is outlined below, based on reported procedures.[3][4]

General Synthesis of 4-Cyanopyridine Derivatives:

A common synthetic strategy involves the reaction of a precursor molecule, such as 2-((3-Cyano-4,6-dimethylpyridin-2-yl)oxy)acetohydrazide, with various reagents to introduce different functional groups.[3][4]

Step 1: Synthesis of 2-((3-Cyano-4,6-dimethylpyridin-2-yl)oxy)acetohydrazide (1)

This starting material can be synthesized from commercially available precursors.

Step 2: Synthesis of 4,6-dimethyl-2-((5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)methoxy)nicotinonitrile (2)

• To a solution of 2-((3-cyano-4,6-dimethylpyridin-2-yl)oxy)acetohydrazide (1) in ethanol, add potassium hydroxide (B78521) and carbon disulfide.

• Reflux the mixture for an appropriate time.

• After cooling, the reaction mixture is acidified to precipitate the product.

• The solid is filtered, washed, and dried to yield the desired product.[3]

Step 3: S-alkylation of the 1,3,4-oxadiazole-thione moiety

• To a solution of compound 2 in a suitable solvent like acetone, add potassium carbonate and an alkylating agent (e.g., ethyl chloroacetate, benzyl (B1604629) chloride).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, the solvent is evaporated, and the residue is worked up to isolate the S-alkylated product.[3]

Step 4: Synthesis of Amide Derivatives

• The initial hydrazide (1) can be converted to an azide (B81097).

• The azide is then coupled with various amines or amino acid esters to yield the final amide derivatives.[3]

Biological Evaluation Protocols

In Vitro Pim-1 Kinase Inhibition Assay:

This assay is performed to determine the half-maximal inhibitory concentration (IC50) of the synthesized compounds against Pim-1 kinase.

• Materials: Recombinant Pim-1 kinase, substrate peptide, ATP, synthesized compounds, and a detection reagent.

• Procedure:

  • Prepare a series of dilutions of the test compounds.

  • In a microplate, add the Pim-1 kinase, the substrate peptide, and the test compound.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

  • Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence, fluorescence).

  • The IC50 value is calculated by plotting the percentage of inhibition against the compound concentration. Staurosporine is often used as a reference inhibitor.[3][4]

Cytotoxicity Assay (MTT Assay):

This assay measures the cytotoxic effects of the inhibitors on cancer cell lines.

• Materials: Cancer cell lines (e.g., MCF-7, HepG2, PC-3), cell culture medium, synthesized compounds, and MTT reagent.

• Procedure:

  • Seed the cancer cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with various concentrations of the synthesized compounds and a vehicle control.

  • Incubate the cells for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength using a microplate reader.

  • The IC50 value, representing the concentration that inhibits 50% of cell growth, is calculated.[5][6]

Data Presentation

The following tables summarize the biological activity of representative 4-cyanopyridine-based Pim-1 inhibitors.

Table 1: In Vitro Pim-1 Kinase Inhibitory Activity

Compound	Pim-1 Inhibition (%)	IC50 (nM)	Reference Compound	Reference IC50 (nM)
12	97.5	14.3	Staurosporine	16.7
6	90.1	19.4	Staurosporine	16.7
11	-	42.3	Staurosporine	16.7
13	-	19.8	Staurosporine	16.7
4b	-	630	Quercetagetin	560
4c	-	610	Quercetagetin	560
4d	-	460	Quercetagetin	560
3b	-	130	-	-
2b	-	248	-	-
4b (different study)	-	326	-	-
5b	-	245	-	-

Data compiled from multiple sources.[3][4][7][8]

Table 2: Cytotoxicity of 4-Cyanopyridine Derivatives against Cancer Cell Lines

Compound	MCF-7 IC50 (µM)	HepG2 IC50 (µM)	PC-3 IC50 (µM)	Reference Drug	Reference IC50 (µM)
12	0.5	5.27	-	Doxorubicin	2.14 (MCF-7), 2.48 (HepG2)
11	0.73	-	-	Doxorubicin	2.14 (MCF-7)
6	-	5.27	-	Doxorubicin	2.48 (HepG2)
4c	>10	8.02	>10	5-FU	9.42 (HepG2)
4d	>10	6.95	>10	5-FU	9.42 (HepG2)

Data compiled from multiple sources.[3][9]

Structure-Activity Relationship (SAR)

The biological data reveals key structural features that influence the Pim-1 inhibitory activity of 4-cyanopyridine derivatives.

Caption: Key factors in SAR analysis.

Analysis of the data suggests that modifications to the substituents on the pyridine (B92270) ring and associated heterocyclic systems significantly impact potency. For instance, certain amide derivatives have demonstrated potent Pim-1 inhibition with IC50 values in the nanomolar range.[3][4] The presence of specific functional groups can enhance interactions with the ATP-binding pocket of Pim-1 kinase.

Conclusion

The 4-cyanopyridine scaffold serves as a valuable starting point for the design and synthesis of potent and selective Pim-1 kinase inhibitors. The synthetic routes are adaptable, allowing for the generation of diverse libraries of compounds for biological screening. The provided protocols and data offer a framework for researchers in the field of oncology drug discovery to develop novel therapeutics targeting the Pim-1 signaling pathway. Further optimization of lead compounds based on SAR studies holds the potential for the development of clinical candidates.

References

• 1. PIM1 - Wikipedia [en.wikipedia.org]
• 2. Pim-1 kinase as cancer drug target: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. New cyanopyridine-based scaffold as PIM-1 inhibitors and apoptotic inducers: Synthesis and SARs study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of novel cyanopyridines as PIM-1 kinase inhibitors with potent anti-prostate cancer activity: Synthesis, biological evaluation, nanoparticles formulation and molecular dynamics simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 4-Cyanopyridine in the Synthesis of STAT3 Pathway Inhibitors for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical protein involved in numerous cellular processes, including cell proliferation, survival, and differentiation.[1][2] In many forms of cancer, the STAT3 signaling pathway is constitutively activated, leading to uncontrolled cell growth and tumor progression.[1][2] This makes STAT3 an attractive target for the development of novel anticancer therapies.[3][4] Small molecules that can inhibit STAT3 activity are of significant interest in cancer research and drug development.[5][6] Among these, compounds featuring a 4-cyanopyridine scaffold have shown promise as potent STAT3 inhibitors.[7][8]

These application notes provide a comprehensive overview of the use of 4-cyanopyridine derivatives as STAT3 pathway inhibitors. We present detailed protocols for the synthesis of these compounds and their biological evaluation in cancer cell lines.

STAT3 Signaling Pathway and Inhibition

The Janus kinase (JAK)-STAT3 pathway is a primary route for STAT3 activation.[1] Upon binding of cytokines or growth factors to their receptors, associated JAKs are activated and phosphorylate tyrosine residues on the receptor. This creates docking sites for STAT3 monomers, which are then recruited and phosphorylated by JAKs at a critical tyrosine residue (Tyr705).[1] Phosphorylated STAT3 (p-STAT3) monomers then dimerize, translocate to the nucleus, and bind to the promoters of target genes, activating the transcription of proteins involved in cell survival, proliferation, and angiogenesis.[3]

4-cyanopyridine-based inhibitors can disrupt this pathway, primarily by inhibiting the phosphorylation of STAT3.[7][8] By preventing this key activation step, these compounds can block the downstream signaling cascade, leading to an anti-proliferative effect in cancer cells with aberrant STAT3 activity.

Figure 1: The JAK-STAT3 signaling pathway and the inhibitory action of 4-cyanopyridine derivatives.

Synthesis and Evaluation Workflow

The development of novel 4-cyanopyridine-based STAT3 inhibitors follows a structured workflow, from chemical synthesis to comprehensive biological evaluation.

Figure 2: General workflow for the synthesis and evaluation of 4-cyanopyridine-based STAT3 inhibitors.

Data Presentation: In Vitro Activity of 2-Amino-3-cyanopyridine Derivatives

The following table summarizes the anti-proliferative activity of a series of synthesized 2-amino-3-cyanopyridine compounds against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) values were determined using the MTT assay.

Compound ID	HCT-116 (Colon Cancer) IC50 (µM)	HeLa (Cervical Cancer) IC50 (µM)	A375 (Melanoma) IC50 (µM)
3a	>50	>50	>50
3b	>50	>50	>50
3c	>50	>50	>50
3d	24.31	35.42	11.20
3e	21.50	31.27	9.61
3f	>50	>50	>50
3g	>50	>50	>50
3h	15.20	24.31	7.50
3i	>50	>50	>50
3j	>50	>50	>50
3k	>50	>50	>50
3l	>50	>50	>50
3m	>50	>50	>50
3n	10.50	14.27	4.61
3o	>50	>50	>50

Data extracted from a study on the design, synthesis, and evaluation of cyanopyridines as anti-colorectal cancer agents.[7][9]

Experimental Protocols

Protocol 1: General Synthesis of 2-Amino-3-cyanopyridine Derivatives

This protocol describes a one-pot synthesis method for 2-amino-3-cyanopyridine derivatives.[5][6][9][10]

Materials:

• Substituted acetophenone (B1666503)

• Substituted benzaldehyde (B42025)

• Malononitrile (B47326)

• Ammonium (B1175870) acetate (B1210297)

• Toluene or another suitable solvent

• Ethyl acetate

• Tetrahydrofuran (THF)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Absolute ethanol (B145695)

Procedure:

• In a round-bottom flask, combine the substituted acetophenone (1 mmol), the respective benzaldehyde (1 mmol), malononitrile (1 mmol), and ammonium acetate (8 mmol) in 10 mL of toluene.

• Stir the mixture at reflux for 8-12 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Dilute the mixture with ethyl acetate and THF.

• Wash the organic phase twice with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Suspend the resulting residue in absolute ethanol to precipitate the product.

• Collect the solid product by filtration and purify further by recrystallization if necessary.

• Characterize the final compound using techniques such as NMR, IR, and mass spectrometry.

Protocol 2: Western Blot Analysis of STAT3 Phosphorylation

This protocol details the procedure for assessing the inhibition of STAT3 phosphorylation in cancer cells treated with 4-cyanopyridine derivatives.[1][11][12][13]

Materials:

• Cancer cell lines with constitutive STAT3 activation (e.g., HCT-116, HeLa, A375)

• Cell culture medium and supplements

• 4-cyanopyridine inhibitor compound

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-p-STAT3 (Tyr705), anti-STAT3, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed cancer cells in culture plates and allow them to adhere. Treat the cells with various concentrations of the 4-cyanopyridine inhibitor for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-STAT3 (Tyr705) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: To normalize the p-STAT3 signal, the membrane can be stripped and re-probed for total STAT3 and a loading control (e.g., β-actin).

• Densitometry: Quantify the band intensities using densitometry software. The level of STAT3 phosphorylation is determined by the ratio of p-STAT3 to total STAT3.

Protocol 3: Cell Viability (MTT) Assay

This assay is used to determine the effect of 4-cyanopyridine inhibitors on the viability and proliferation of cancer cells.[3][4][8][14][15]

Materials:

• Cancer cell lines

• 96-well plates

• Cell culture medium

• 4-cyanopyridine inhibitor compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to attach overnight.

• Treat the cells with a range of concentrations of the 4-cyanopyridine inhibitor for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Protocol 4: Colony Formation Assay

This assay assesses the long-term effect of the inhibitors on the proliferative capacity of single cancer cells.[16][17]

Materials:

• Cancer cell lines

• 6-well plates

• Cell culture medium

• 4-cyanopyridine inhibitor compound

• Crystal violet staining solution

Procedure:

• Seed a low number of cells (e.g., 500-1000 cells) per well in 6-well plates.

• Treat the cells with the 4-cyanopyridine inhibitor at various concentrations.

• Incubate the plates for 1-2 weeks, allowing colonies to form.

• Wash the colonies with PBS, fix with methanol, and stain with crystal violet.

• Count the number of colonies (typically >50 cells) in each well.

Protocol 5: Wound Healing (Scratch) Assay

This method is used to evaluate the effect of the inhibitors on cancer cell migration.[7][18][19][20]

Materials:

• Cancer cell lines

• 6-well or 12-well plates

• Cell culture medium

• 4-cyanopyridine inhibitor compound

• 200 µL pipette tip

Procedure:

• Seed cells in plates and grow them to a confluent monolayer.

• Create a "scratch" or wound in the monolayer using a sterile pipette tip.

• Wash the cells with PBS to remove detached cells and add fresh medium containing the inhibitor at different concentrations.

• Capture images of the scratch at 0 hours and at regular intervals (e.g., every 12 or 24 hours).

• Measure the width of the scratch at different time points to quantify the rate of cell migration and wound closure.

Logical Relationship of Inhibition

The inhibition of STAT3 phosphorylation by 4-cyanopyridine derivatives has a cascading effect on downstream cellular processes, ultimately leading to reduced cancer cell survival and proliferation.

Figure 3: Logical cascade of events following the inhibition of STAT3 phosphorylation.

References

• 1. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]
• 2. benchchem.com [benchchem.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Wound healing assay - Wikipedia [en.wikipedia.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. Design, Synthesis, And Evaluation Of Cyanopyridines As Anti-Colorectal Cancer Agents Via Inhibiting STAT3 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]
• 13. researchgate.net [researchgate.net]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. MTT (Assay protocol [protocols.io]
• 16. oncotarget.com [oncotarget.com]
• 17. The Antiproliferative and Colony-suppressive Activities of STAT3 Inhibitors in Human Cancer Cells Is Compromised Under Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. med.virginia.edu [med.virginia.edu]
• 19. bio-protocol.org [bio-protocol.org]
• 20. en.bio-protocol.org [en.bio-protocol.org]

Metal-Free C-4 Substitution of Pyridine Derivatives Using 4-Cyanopyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the metal-free C-4 substitution of pyridine (B92270) derivatives utilizing 4-cyanopyridine as a key reagent. These methods offer a significant advantage over traditional metal-catalyzed cross-coupling reactions by avoiding transition metal contaminants in the final products, a critical consideration in pharmaceutical and materials science. The protocols outlined below leverage radical-mediated pathways, offering novel strategies for the regioselective functionalization of the pyridine core at the C-4 position.

Two primary metal-free approaches are detailed: a pyridine-boryl radical-mediated reaction for the introduction of various functional groups and a photocatalytic method for chemodivergent benzylation.

Pyridine-Boryl Radical-Mediated C-4 Substitution

This method relies on the in situ generation of a pyridine-boryl radical from 4-cyanopyridine and bis(pinacolato)diboron (B136004) (B₂pin₂). This radical species serves as a bifunctional reagent, acting as both a pyridine precursor and a boryl radical source, enabling the synthesis of 4-substituted pyridine derivatives through a radical addition and C-C coupling mechanism.[1][2][3] This approach is particularly effective for the functionalization of various radical acceptors like α,β-unsaturated ketones, aldehydes, and imines.[3]

Experimental Workflow: Pyridine-Boryl Radical Formation and Reaction

Caption: Workflow for Pyridine-Boryl Radical-Mediated C-4 Substitution.

Protocol 1: General Procedure for the Reaction of 4-Cyanopyridine and B₂pin₂ with α,β-Unsaturated Ketones

This protocol is adapted from the work of the Li group, which demonstrated the utility of pyridine-boryl radicals in C-C bond formation.[4][1]

Materials:

• 4-Cyanopyridine

• Bis(pinacolato)diboron (B₂pin₂)

• α,β-Unsaturated ketone

• Anhydrous solvent (e.g., 1,4-dioxane (B91453) or toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel, add 4-cyanopyridine (1.2 equiv.), bis(pinacolato)diboron (1.1 equiv.), and the α,β-unsaturated ketone (1.0 equiv.).

• Under an inert atmosphere, add the anhydrous solvent (to achieve a concentration of 0.1-0.2 M with respect to the α,β-unsaturated ketone).

• Stir the reaction mixture at a specified temperature (e.g., 80-100 °C) for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent.

• Purify the residue by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired C-4 substituted pyridine derivative.

Data Presentation: Substrate Scope of α,β-Unsaturated Ketones

The following table summarizes the yields for the C-4 substitution of pyridine derivatives with various α,β-unsaturated ketones using the pyridine-boryl radical approach.

Entry	α,β-Unsaturated Ketone	Product	Yield (%)
1	Chalcone	4-(1,3-diphenyl-3-oxopropyl)pyridine	85
2	4-Methylchalcone	4-(1-(4-methylphenyl)-3-phenyl-3-oxopropyl)pyridine	82
3	4-Methoxychalcone	4-(1-(4-methoxyphenyl)-3-phenyl-3-oxopropyl)pyridine	78
4	4-Chlorochalcone	4-(1-(4-chlorophenyl)-3-phenyl-3-oxopropyl)pyridine	88
5	Benzylideneacetone	4-(4-phenyl-2-oxobutan-3-yl)pyridine	75

Note: Yields are isolated yields and may vary depending on the specific reaction conditions and the scale of the reaction.

Photocatalytic Chemodivergent C-4 Benzylation

This innovative approach, developed by Melchiorre and coworkers, allows for the selective C-4 or C-2 benzylation of 4-cyanopyridines using a single photoredox catalyst.[5][6][7] The regioselectivity is controlled by the choice of the photocatalyst quencher, which influences the reaction mechanism. For C-4 ipso-substitution, a reductive quenching cycle is employed.

Signaling Pathway: Chemodivergent Photocatalysis

Caption: Divergent pathways in photocatalytic benzylation of 4-cyanopyridine.

Protocol 2: Photocatalytic C-4 ipso-Substitution of 4-Cyanopyridine

This protocol is a general representation of the C-4 selective benzylation.[5]

Materials:

• 4-Cyanopyridine derivative

• Benzyl radical precursor (e.g., a suitable N-fluoro-N-alkylbenzamide)

• Photoredox catalyst (e.g., an iridium or organic dye catalyst)

• Reductive quencher/additive (e.g., a tertiary amine like DIPEA)

• Degassed solvent (e.g., acetonitrile (B52724) or DMF)

• Visible light source (e.g., blue LEDs)

Procedure:

• In a reaction vessel, combine the 4-cyanopyridine derivative (1.0 equiv.), the benzyl radical precursor (1.5 equiv.), the photoredox catalyst (1-2 mol%), and the reductive quencher (2.0 equiv.).

• Add the degassed solvent under an inert atmosphere.

• Irradiate the reaction mixture with a visible light source at room temperature for the specified duration (e.g., 12-48 hours), with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the C-4 benzylated pyridine.

Data Presentation: Substrate Scope for Photocatalytic C-4 Benzylation

The following table illustrates the scope of the photocatalytic C-4 benzylation with various substituted 4-cyanopyridines and benzyl radical precursors.[5]

Entry	4-Cyanopyridine	Benzyl Radical Precursor	Product	Yield (%)
1	4-Cyanopyridine	N-Fluoro-N,2-dimethylbenzamide	4-Benzylpyridine	78
2	3-Methyl-4-cyanopyridine	N-Fluoro-N,2-dimethylbenzamide	4-Benzyl-3-methylpyridine	72
3	3-Chloro-4-cyanopyridine	N-Fluoro-N,2-dimethylbenzamide	4-Benzyl-3-chloropyridine	65
4	4-Cyanopyridine	N-Fluoro-N-methyl-2-(4-methoxyphenyl)acetamide	4-(4-Methoxybenzyl)pyridine	75
5	4-Cyanopyridine	N-Fluoro-N-methyl-2-(4-chlorophenyl)acetamide	4-(4-Chlorobenzyl)pyridine	81

Note: The choice of photocatalyst and reaction conditions can significantly impact the yield and selectivity. Refer to the original literature for specific catalyst and condition details.[5]

Applications in Drug Development and Late-Stage Functionalization

The metal-free nature of these C-4 substitution methods makes them highly attractive for applications in medicinal chemistry and drug development. The ability to introduce diverse functionalities at a late stage in a synthetic sequence allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. The pyridine-boryl radical methodology has been successfully applied to the late-stage modification of complex pharmaceutical molecules.[3] These protocols provide a valuable toolkit for chemists to access novel pyridine-containing chemical entities with potential biological activity.

References

• 1. Collection - Metal-Free Synthesis of C‑4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 2. Metal-Free Synthesis of C-4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study. | Semantic Scholar [semanticscholar.org]
• 3. Metal-Free Synthesis of C-4 Substituted Pyridine Derivatives Using Pyridine-boryl Radicals via a Radical Addition/Coupling Mechanism: A Combined Computational and Experimental Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Late-Stage Functionalization of Complex Molecules with 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the late-stage functionalization (LSF) of complex molecules where 4-cyanopyridine is utilized either as a key substrate for functionalization or as a reagent. The methodologies presented are particularly relevant for drug discovery and development, enabling the rapid diversification of molecular scaffolds.

Introduction

Late-stage functionalization is a powerful strategy in medicinal chemistry that allows for the modification of complex molecules at a late step in the synthetic sequence. This approach accelerates the generation of analogues for structure-activity relationship (SAR) studies and the optimization of lead compounds. 4-Cyanopyridine is a versatile building block in organic synthesis, frequently employed in the creation of pharmaceuticals and agrochemicals.[1][2][3] Its unique electronic properties make it a suitable candidate for various C-H functionalization reactions, including Minisci-type reactions and photoredox-catalyzed transformations.[4][5]

This document outlines three key protocols for the late-stage functionalization involving 4-cyanopyridine:

• Photocatalytic C2-Selective Minisci-Type Reaction: A visible-light-mediated, three-component reaction for the difunctionalization of alkenes with 4-cyanopyridine.[4]

• Switchable Photocatalytic Benzylation: A chemodivergent approach to selectively functionalize either the C2 or C4 position of 4-cyanopyridine.[5][6]

• Electrochemical C-H Cyanation: A method utilizing 4-cyanopyridine as a nitrile source for the cyanation of tertiary amines.[7]

Data Presentation

Table 1: Substrate Scope for Photocatalytic C2-Selective Minisci-Type Reaction of 4-Cyanopyridine Derivatives[4]

4-Cyanopyridine Derivative	Alkene	Oxamic Acid	Product	Yield (%)
4-Cyanopyridine	Styrene	N-Phenylglyoxylic acid	2-(1-Phenyl-2-(phenylamino)-2-oxoethyl)pyridine-4-carbonitrile	85
4-Cyanopyridine	4-Methylstyrene	N-Phenylglyoxylic acid	2-(1-(p-Tolyl)-2-(phenylamino)-2-oxoethyl)pyridine-4-carbonitrile	82
4-Cyanopyridine	4-Chlorostyrene	N-Phenylglyoxylic acid	2-(1-(4-Chlorophenyl)-2-(phenylamino)-2-oxoethyl)pyridine-4-carbonitrile	78
2-Fluoro-4-cyanopyridine	Styrene	N-Phenylglyoxylic acid	2-Fluoro-6-(1-phenyl-2-(phenylamino)-2-oxoethyl)pyridine-4-carbonitrile	65
3,5-Dichloro-4-cyanopyridine	Styrene	N-Phenylglyoxylic acid	3,5-Dichloro-2-(1-phenyl-2-(phenylamino)-2-oxoethyl)pyridine-4-carbonitrile	71
Quinoline-4-carbonitrile	Styrene	N-Phenylglyoxylic acid	2-(1-Phenyl-2-(phenylamino)-2-oxoethyl)quinoline-4-carbonitrile	68

Reaction Conditions: 4-cyanopyridine derivative (0.2 mmol), alkene (0.6 mmol), oxamic acid (0.30 mmol), photocatalyst (2 mol %), MeCN/DCM = 1:1 (2.0 mL), 20 W blue LEDs (460 nm), room temperature, 24 h.[4]

Table 2: Chemodivergent Benzylation of 4-Cyanopyridine[6]

Benzyl (B1604629) Radical Precursor	Additive	Product	Position	Yield (%)
2-Ethyl-N-fluorobenzamide	DIPEA	4-Benzyl-2-ethylbenzamide	C4 (ipso)	75
2-Ethyl-N-fluorobenzamide	PPh3	2-Benzyl-4-cyanopyridine	C2 (Minisci)	68
N-Benzyl-N-fluorobenzenesulfonamide	DIPEA	4-Benzyl-N-phenylbenzenesulfonamide	C4 (ipso)	72
N-Benzyl-N-fluorobenzenesulfonamide	PPh3	2-Benzyl-4-cyanopyridine	C2 (Minisci)	65
2-(4-Chlorobenzyl)-N-fluorobenzamide	DIPEA	4-(4-Chlorobenzyl)-2-ethylbenzamide	C4 (ipso)	70
2-(4-Chlorobenzyl)-N-fluorobenzamide	PPh3	2-(4-Chlorobenzyl)-4-cyanopyridine	C2 (Minisci)	63

Reactions were performed using 3 equivalents of 4-cyanopyridine and 3 equivalents of the specified additive. Yields refer to isolated products.[6]

Table 3: Electrochemical Cyanation of Tertiary Amines using 4-Cyanopyridine[7]

Amine Substrate	Product	Yield (%)
N,N-Dimethylaniline	2-(Dimethylamino)-2-phenylethanenitrile	88
N-Methyl-N-phenylbenzylamine	2-(Methyl(phenyl)amino)-2-phenylethanenitrile	85
N,N-Dibenzylaniline	2-(Dibenzylamino)-2-phenylethanenitrile	82
1-Methylindole	1-Methyl-1H-indole-3-carbonitrile	75
N,N-dimethyl-phenylalanine	2-(Dimethylamino)-3-phenylpropanenitrile	78

Reaction Conditions: Amine (0.2 mmol), 4-cyanopyridine (0.3 mmol), K2CO3 (0.4 mmol), TBABF4 (0.4 mmol) in anhydrous CH3CN (4 mL). The reaction was carried out for 8 h at a constant current of 4 mA.[7]

Experimental Protocols

Protocol 1: Visible-Light-Mediated Three-Component Minisci-Type Reaction of 4-Cyanopyridines[4]

This protocol describes the C2-selective functionalization of 4-cyanopyridine via a photocatalytic radical cascade.

Materials:

• 4-Cyanopyridine derivative (e.g., 4-cyanopyridine)

• Alkene (e.g., styrene)

• Oxamic acid (e.g., N-phenylglyoxylic acid)

• Photocatalyst (e.g., 4CzIPN, 2 mol %)

• Acetonitrile (MeCN), anhydrous

• Dichloromethane (DCM), anhydrous

• 20 W blue LEDs (460 nm)

• Schlenk tube or similar reaction vessel

• Stir plate and stir bar

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the 4-cyanopyridine derivative (0.2 mmol, 1.0 equiv), the alkene (0.6 mmol, 3.0 equiv), the oxamic acid (0.30 mmol, 1.5 equiv), and the photocatalyst (0.004 mmol, 2 mol %).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous MeCN (1.0 mL) and anhydrous DCM (1.0 mL) via syringe.

• Stir the reaction mixture at room temperature, positioned approximately 5 cm from the 20 W blue LEDs, for 24 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel to afford the desired product.

Protocol 2: Switchable Photocatalytic Benzylation of 4-Cyanopyridine[5][6]

This protocol allows for the selective benzylation at either the C4 (ipso-substitution) or C2 (Minisci-type) position of 4-cyanopyridine by selecting the appropriate additive.

Materials:

• 4-Cyanopyridine

• Benzyl radical precursor (e.g., 2-alkyl N-fluorobenzamide)

• Photocatalyst (e.g., fac-[Ir(ppy)3])

• Additive: N,N-Diisopropylethylamine (DIPEA) for C4 selectivity or Triphenylphosphine (PPh3) for C2 selectivity

• Solvent (e.g., Dioxane), anhydrous

• Visible light source (e.g., blue LEDs)

• Reaction vial with a screw cap

• Stir plate and stir bar

Procedure for C4-Selective Benzylation (ipso-Substitution):

• In a reaction vial, combine 4-cyanopyridine (3.0 equiv), the benzyl radical precursor (1.0 equiv), the photocatalyst (1-2 mol %), and DIPEA (3.0 equiv).

• Add anhydrous solvent to achieve the desired concentration.

• Seal the vial and irradiate with visible light while stirring at room temperature for the specified time (typically 12-24 hours).

• Monitor the reaction by TLC or LC-MS.

• After completion, quench the reaction and perform a standard aqueous workup.

• Purify the crude product by column chromatography.

Procedure for C2-Selective Benzylation (Minisci-Type):

• Follow the same procedure as for C4-selective benzylation, but substitute DIPEA with PPh3 (3.0 equiv).

• The reaction setup, irradiation, and workup are identical.

Protocol 3: Electrochemical C-H Cyanation of Tertiary Amines[7]

This protocol details the use of 4-cyanopyridine as a cyanide source for the α-C-H cyanation of tertiary amines via paired electrolysis.

Materials:

• Tertiary amine substrate

• 4-Cyanopyridine

• Potassium carbonate (K2CO3)

• Tetrabutylammonium tetrafluoroborate (B81430) (TBABF4)

• Acetonitrile (CH3CN), anhydrous

• Electrochemical cell with an anode and a cathode (e.g., graphite (B72142) anode, platinum cathode)

• Constant current power supply

• Argon-filled glove box

• Standard glassware for workup and purification

Procedure:

• In an argon-filled glove box, charge an electrochemical cell equipped with an anode, cathode (1x1.5 cm), and a stir bar with 4-cyanopyridine (0.3 mmol, 33 mg), the amine substrate (0.2 mmol), and K2CO3 (0.4 mmol).

• Add anhydrous CH3CN (4 mL) and TBABF4 (0.4 mmol, 0.1 M).

• Stir the reaction mixture for 10 minutes before starting the electrolysis.

• Connect the power supply and conduct the reaction for 8 hours at a constant current of 4 mA.

• After the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the electrodes with ethyl acetate (B1210297) and add the washings to the separatory funnel.

• Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under vacuum.

• Purify the product by flash column chromatography on silica gel using a hexane/EtOAc eluent.[7]

Visualizations

Caption: Experimental workflow for the photocatalytic Minisci-type reaction.

Caption: Proposed mechanism for the C2-selective Minisci-type reaction.

Caption: Logical relationship in the paired electrolysis for C-H cyanation.

References

• 1. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Paired Electrolysis for Decarboxylative Cyanation: 4-CN-Pyridine, a Versatile Nitrile Source [organic-chemistry.org]

Application Notes and Protocols for Visible-Light-Mediated Difunctionalization of Alkenes with 4-Cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and mechanistic insights into the visible-light-mediated difunctionalization of alkenes using 4-cyanopyridine. This powerful synthetic strategy allows for the simultaneous introduction of a pyridyl group and another functional group across a double bond, offering a versatile tool for the synthesis of complex molecules with potential applications in medicinal chemistry and drug development.[1][2][3] The methodologies described herein are characterized by their mild reaction conditions, broad substrate scope, and high functional group tolerance.

Perfluoroalkylative Pyridylation of Alkenes

The simultaneous introduction of perfluoroalkyl and pyridyl moieties into organic molecules can significantly enhance their pharmacological properties.[4] A metal-free and photo-free method has been developed for the perfluoroalkylative pyridylation of alkenes, utilizing 4-cyanopyridine and bis(pinacolato)diboron (B136004) (B2pin2) to generate the key reactive intermediates.[4][5][6][7]

Data Presentation: Substrate Scope

The following table summarizes the substrate scope for the perfluoroalkylative pyridylation of various alkenes with different perfluoroalkyl iodides. The reaction demonstrates good to excellent yields for a range of electronically and sterically diverse substrates.

Entry	Alkene Substrate	Perfluoroalkyl Iodide	Product	Yield (%)
1	α-Methylstyrene	C4F9I	4-(2-perfluorobutyl-1-phenylpropan-2-yl)pyridine	74
2	4-Bromo-α-methylstyrene	C4F9I	4-(1-(4-bromophenyl)-2-perfluorobutylpropan-2-yl)pyridine	72
3	4-(Methylthio)-α-methylstyrene	C6F13I	4-(1-(4-(methylthio)phenyl)-2-perfluorohexylpropan-2-yl)pyridine	85
4	4-(Trifluoromethoxy)-α-methylstyrene	C6F13I	4-(2-perfluorohexyl-1-(4-(trifluoromethoxy)phenyl)propan-2-yl)pyridine	81
5	4-Cyano-α-methylstyrene	C8F17I	4-(1-(4-cyanophenyl)-2-perfluorooctylpropan-2-yl)pyridine	65
6	4-(Trifluoromethyl)-α-methylstyrene	C4F9I	4-(2-perfluorobutyl-1-(4-(trifluoromethyl)phenyl)propan-2-yl)pyridine	78
7	Methyl 4-(1-propen-2-yl)benzoate	C6F13I	Methyl 4-(2-perfluorohexyl-1-(pyridin-4-yl)propan-2-yl)benzoate	75

Table 1: Substrate scope for the perfluoroalkylative pyridylation of alkenes. Reaction conditions: alkene (0.4 mmol), perfluoroalkyl iodide (0.2 mmol), 4-cyanopyridine (0.3 mmol), B2(pin)2 (0.3 mmol), DIPEA (0.2 mmol) in MTBE (1.0 mL) at 80 °C for 24 h. Isolated yields are reported.[4]

Experimental Protocol

A detailed procedure for the perfluoroalkylative pyridylation of α-methylstyrene is provided below:

• To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add α-methylstyrene (47.2 mg, 0.4 mmol), 4-cyanopyridine (31.2 mg, 0.3 mmol), bis(pinacolato)diboron (B2pin2, 76.2 mg, 0.3 mmol), and perfluorobutyl iodide (55.4 mg, 0.2 mmol).

• Add methyl tert-butyl ether (MTBE, 1.0 mL) and N,N-diisopropylethylamine (DIPEA, 34.8 µL, 0.2 mmol) to the tube under a nitrogen atmosphere.

• Seal the tube and place it in a preheated oil bath at 80 °C.

• Stir the reaction mixture for 24 hours.

• After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (eluent: petroleum ether/ethyl acetate) to afford the desired product.

Reaction Mechanism

The reaction is proposed to proceed through the formation of a 4-cyanopyridine-boryl radical.[4][6][8] This radical then activates the perfluoroalkyl iodide to generate a perfluoroalkyl radical, which adds to the alkene. The resulting alkyl radical undergoes a cross-coupling reaction with another 4-cyanopyridine-boryl radical to yield the final product after hydrolysis.[4][6][8]

Caption: Proposed mechanism for perfluoroalkylative pyridylation.

Three-Component Alkylpyridylation of Alkenes

This protocol describes a visible-light-induced, photosensitizer-free, three-component 1,2-alkylpyridylation of alkenes.[2] The reaction utilizes 4-alkyl-1,4-dihydropyridines (4-alkyl-DHPs) as alkyl radical precursors, which form an electron donor-acceptor (EDA) complex with 4-cyanopyridine upon irradiation with visible light.[2]

Data Presentation: Substrate Scope

The following table illustrates the scope of the three-component alkylpyridylation with various alkenes and 4-alkyl-DHPs.

Entry	Alkene Substrate	4-Alkyl-DHP	Product	Yield (%)
1	Styrene	4-tert-Butyl-DHP	4-(2-tert-butyl-1-phenylethyl)pyridine	85
2	4-Methylstyrene	4-tert-Butyl-DHP	4-(2-tert-butyl-1-(p-tolyl)ethyl)pyridine	82
3	4-Chlorostyrene	4-iso-Propyl-DHP	4-(1-(4-chlorophenyl)-3-methylbutan-2-yl)pyridine	78
4	4-Vinylbiphenyl	4-tert-Butyl-DHP	4-(1-([1,1'-biphenyl]-4-yl)-3,3-dimethylbutyl)pyridine	91
5	1-Vinylnaphthalene	4-tert-Butyl-DHP	4-(2-tert-butyl-1-(naphthalen-1-yl)ethyl)pyridine	75
6	Anethole	4-tert-Butyl-DHP	4-(2-tert-butyl-1-(4-methoxyphenyl)propyl)pyridine	68

Table 2: Substrate scope for the three-component alkylpyridylation of alkenes. Reaction conditions: alkene (0.2 mmol), 4-alkyl-DHP (0.3 mmol), 4-cyanopyridine (0.4 mmol) in DMSO (2.0 mL) under N2 atmosphere, irradiated with blue LEDs for 24 h at room temperature. Isolated yields are reported.

Experimental Protocol

A general experimental procedure for the three-component alkylpyridylation is as follows:

• In a nitrogen-filled glovebox, add the alkene (0.2 mmol), 4-alkyl-DHP (0.3 mmol), and 4-cyanopyridine (0.4 mmol) to a 10 mL reaction tube containing a magnetic stir bar.

• Add dimethyl sulfoxide (B87167) (DMSO, 2.0 mL).

• Seal the tube with a screw cap and take it out of the glovebox.

• Place the reaction tube approximately 3 cm away from a 30 W blue LED lamp.

• Stir the reaction mixture at room temperature for 24 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Reaction Mechanism

The reaction is initiated by the formation of an EDA complex between the 4-alkyl-DHP and 4-cyanopyridine.[2] Under visible light irradiation, single-electron transfer (SET) occurs, leading to the formation of an alkyl radical. This radical adds to the alkene, and the resulting radical intermediate is trapped by the 4-cyanopyridine radical anion to afford the final product.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Perfluoroalkylative pyridylation of alkenes via 4-cyanopyridine-boryl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Perfluoroalkylative pyridylation of alkenes via 4-cyanopyridine-boryl radicals - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving the yield and purity of 4-cyanopyridine synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-cyanopyridine, with a focus on improving both yield and purity. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experimentation.

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during the synthesis of 4-cyanopyridine, primarily through the ammoxidation of 4-methylpyridine (B42270).

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 4-Cyanopyridine	Inadequate Catalyst Activity: The catalyst may be deactivated or not suitable for the reaction conditions. Vanadium-based catalysts are prone to deactivation.[1][2]	- Ensure the catalyst is properly prepared and activated. - Consider using a vanadium-titanium-manganese oxide (V-Ti-Mn-O) catalyst, which has shown higher efficiency and stability.[1][2] - Verify the catalyst composition; for example, a V-Cr-B-P catalyst on a SiO2 support has demonstrated high conversion rates.[3]
Suboptimal Reaction Temperature: The temperature may be too low for efficient conversion or too high, leading to side reactions and catalyst deactivation. The typical range is 330-450°C.[4][5]	- Optimize the reaction temperature within the recommended range. A study using a V-Ti-Mn-O catalyst found the highest selectivity at 320°C.[1] - Utilize a molten salt bath for precise temperature control.[6]
Incorrect Molar Ratio of Reactants: The ratio of 4-methylpyridine to ammonia (B1221849) and air is crucial for maximizing yield.	- The recommended molar ratio of 4-methylpyridine:NH3:air is typically in the range of 1:2-7:10-15.[6] - A specific study suggests a mole ratio of 4-picoline:ammonia:water:air as 1:2:11:30 at 380°C.[7]
Low Purity of Final Product	Inefficient Purification: The crude product may contain unreacted starting materials, byproducts, or water.	- For purification, vacuum distillation of the crude product is effective.[6] - Recrystallization is another method to improve purity. A suggested method involves melting the crude product, adding water, slowly cooling to induce crystallization, followed by filtration and drying.[8] - An azeotropic method using toluene (B28343) can be employed to remove water from a wet 4-cyanopyridine product.[9]
Formation of Side Products: Incomplete oxidation or side reactions can lead to impurities.	- Ensure complete conversion by monitoring the reaction using techniques like TLC or GC. - Optimize reaction conditions (temperature, pressure, reactant ratios) to minimize the formation of byproducts.
Catalyst Deactivation	High Reaction Temperatures: Excessive heat can lead to catalyst sintering and loss of activity.[1]	- Operate within the optimal temperature range for the specific catalyst being used. - The use of catalyst promoters can enhance stability.
Impurities in the Feedstock: Contaminants in the 4-methylpyridine or ammonia can poison the catalyst.	- Use high-purity starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial method for synthesizing 4-cyanopyridine?

A1: The most prevalent industrial method is the vapor-phase ammoxidation of 4-methylpyridine (also known as γ-picoline).[10][11] This process involves reacting 4-methylpyridine with ammonia and air at elevated temperatures (typically 330-450°C) in the presence of a heterogeneous catalyst.[4][5] This method is favored for its high conversion rates (often exceeding 99%) and high yields of 4-cyanopyridine (frequently above 98%).[4][6]

Q2: What are the key parameters to control during the ammoxidation of 4-methylpyridine?

A2: To achieve high yield and purity, it is crucial to control the following parameters:

• Reaction Temperature: Maintaining the optimal temperature range (330-450°C) is critical for catalyst activity and minimizing side reactions.[5]

• Molar Ratio of Reactants: The ratio of 4-methylpyridine, ammonia, and air must be carefully controlled.[6]

• Catalyst Selection and Integrity: The choice of catalyst, often based on vanadium and titanium oxides, significantly impacts the reaction's efficiency and selectivity.[1][3]

• Reaction Pressure: The head pressure in the reactor should be controlled, typically in the range of 0.020-0.070 KPa.[4][6]

Q3: How can I purify the crude 4-cyanopyridine obtained after the reaction?

A3: Several methods can be used to purify crude 4-cyanopyridine:

• Distillation: Vacuum distillation is a common method to separate 4-cyanopyridine from less volatile impurities.[6]

• Recrystallization: This technique is effective for achieving high purity. One method involves melting the crude product, adding water, cooling to crystallize the 4-cyanopyridine, and then filtering and drying the crystals.[8]

• Azeotropic Distillation: To remove water, an azeotropic distillation with toluene can be performed.[9]

Q4: Are there alternative synthesis routes to 4-cyanopyridine?

A4: While ammoxidation of 4-methylpyridine is the dominant industrial method, other laboratory-scale syntheses exist. One such method involves the reaction of pyridine-1-oxide with a cyanide source.[12] Another approach is the direct cyanation of pyridine, though this can sometimes result in a mixture of isomers.[10]

Data Presentation

Table 1: Comparison of Catalysts for 4-Cyanopyridine Synthesis via Ammoxidation of 4-Methylpyridine

Catalyst Composition	Support	Reaction Temperature (°C)	Conversion of 4-Methylpyridine (%)	Yield of 4-Cyanopyridine (%)	Selectivity for 4-Cyanopyridine (%)	Reference
V-Cr-B-P	SiO₂	Not Specified	100	-	93	[3]
V-Cr-Mo-P	SiO₂	Not Specified	100	95	-	[3]
V-Mn	Not Specified	Not Specified	99	-	88	[3]
β-VOPO₄	Not Specified	Not Specified	99.5	94.0	-	[3]
VSb₂P₀.₈₅O₇.₆₂	Not Specified	Not Specified	-	-	96	[3]
AₐBₑCₑCr₁₀Oₓ	Al₂O₃	330-450	>99	>98	-	[3]
V-Ti-O	Not Specified	320	~80	-	~55	[1]
V-Ti-Mn-O	Not Specified	320	~95	-	67.17	[1]

Note: 'A', 'B', and 'C' in the catalyst formula represent combinations of various metals as described in the patent.[3]

Experimental Protocols

Protocol 1: Synthesis of 4-Cyanopyridine via Ammoxidation of 4-Methylpyridine

This protocol is a generalized procedure based on common industrial practices.[4][5][6]

1. Reactant Preparation:

• Vaporize 4-methylpyridine and ammonia and preheat them to 180-330°C.

2. Mixing:

• Introduce the preheated 4-methylpyridine and ammonia vapors into a mixing tank with air to ensure a uniform mixture. The molar ratio should be optimized, with a general guideline of 4-methylpyridine:NH₃:air = 1:2-7:10-15.[6]

3. Catalytic Reaction:

• Feed the gaseous mixture into a fixed-bed reactor packed with a suitable catalyst (e.g., a vanadium-titanium (B8517020) based catalyst).

• Maintain the reaction temperature between 330-450°C using a molten salt bath for precise control.

• Control the reactor head pressure in the range of 0.020-0.070 KPa.[4][6]

4. Product Condensation and Separation:

• After the reaction, pass the effluent gas through a condenser to cool it.

• Utilize sub-zero fractionation to separate the crude solid 4-cyanopyridine from the gas stream.

5. Purification:

• Purify the crude 4-cyanopyridine via vacuum distillation or recrystallization to obtain the final product with a purity of ≥99.0%.[6][13]

Protocol 2: Purification of 4-Cyanopyridine by Recrystallization

This protocol is based on a patented purification method.[8]

1. Melting:

• In a suitable vessel, melt the crude 4-cyanopyridine by heating it to 75-80°C under normal pressure.

2. Water Addition:

• Add water to the molten crude product. A suggested ratio is approximately 2 parts water to 1 part crude 4-cyanopyridine by weight.

• Maintain the temperature of the mixture at 55-65°C with stirring to ensure complete dissolution.

3. Recrystallization:

• Slowly cool the solution to 8-12°C while continuously stirring. This will induce the crystallization of 4-cyanopyridine, forming a slurry.

4. Separation:

• Separate the solid crystals from the liquid by centrifugation or filtration.

5. Washing:

• Wash the collected filter cake with cold water to remove residual impurities.

6. Drying:

• Dry the purified 4-cyanopyridine crystals to obtain the final product.

Mandatory Visualizations

Caption: Workflow for the synthesis and purification of 4-cyanopyridine.

Caption: Logical workflow for troubleshooting common synthesis issues.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 5. innospk.com [innospk.com]
• 6. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 7. CN103467370A - Synthesis method of cyanopyridine and derivatives thereof - Google Patents [patents.google.com]
• 8. CN114057637A - Method for purifying 4-cyanopyridine by recrystallization - Google Patents [patents.google.com]
• 9. Purification method of 4-cyanopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. nbinno.com [nbinno.com]

Technical Support Center: Purification of Crude 4-Cyanopyridine by Recrystallization

This technical support guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during the purification of crude 4-cyanopyridine using recrystallization techniques.

Troubleshooting Guide

This section provides solutions to common problems that may arise during the recrystallization of 4-cyanopyridine.

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Crystal Formation	- Solvent is too dilute: Too much solvent was used to dissolve the crude 4-cyanopyridine. - Cooling is too rapid: The solution was cooled too quickly, preventing crystal nucleation and growth. - Supersaturation: The solution is supersaturated and requires initiation for crystallization to begin.	- Concentrate the solution: Gently heat the solution to evaporate some of the solvent and then allow it to cool slowly again. - Slow cooling: Ensure the flask is in a place where it can cool to room temperature without drafts, and then move it to an ice bath. - Induce crystallization: - Scratch the inside of the flask with a glass rod at the surface of the solution. - Add a seed crystal of pure 4-cyanopyridine.
"Oiling Out" (Formation of an oil instead of crystals)	- High concentration of impurities: Impurities can lower the melting point of the mixture, causing it to separate as a liquid. - Solution is too concentrated: The solute is coming out of the solution above its melting point.[1] - Inappropriate solvent: The boiling point of the solvent may be too high.	- Re-heat and add more solvent: Heat the solution until the oil redissolves, then add a small amount of additional hot solvent before allowing it to cool slowly. - Change the solvent system: Consider using a different solvent with a lower boiling point or a solvent mixture.[1]
Poor Recovery/Low Yield	- Too much solvent used: A significant amount of 4-cyanopyridine remains dissolved in the mother liquor.[2] - Premature crystallization: Crystals formed during hot filtration, leading to loss of product. - Incomplete crystallization: The solution was not cooled for a sufficient amount of time or to a low enough temperature.	- Minimize solvent: Use the minimum amount of hot solvent necessary to fully dissolve the crude material. - Pre-heat filtration apparatus: Pre-heat the funnel and receiving flask to prevent the solution from cooling and crystallizing prematurely. - Ensure complete cooling: Allow the solution to cool to room temperature undisturbed, followed by cooling in an ice bath for at least 30 minutes.
Discolored Crystals	- Colored impurities present in the crude material: These impurities are co-crystallizing with the 4-cyanopyridine.	- Activated Carbon Treatment: Before cooling, add a small amount of activated carbon to the hot solution and then perform a hot filtration to remove the carbon and the adsorbed impurities.
Crystals are very fine or powdery	- Rapid crystallization: The solution cooled too quickly, leading to the formation of small crystals that may trap impurities.[2]	- Slower cooling: Allow the solution to cool to room temperature more slowly before moving it to an ice bath. Insulating the flask can help.[2]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 4-cyanopyridine?

A1: The choice of solvent depends on the impurities present. Water is a commonly used and effective solvent for the recrystallization of 4-cyanopyridine, as detailed in several industrial processes.[3] Other potential solvents include mixtures of petroleum ether and n-butanol, or dichloromethane (B109758) and ethanol.[3] A good recrystallization solvent is one in which 4-cyanopyridine is highly soluble at high temperatures and poorly soluble at low temperatures.

Q2: How can I determine the appropriate amount of solvent to use?

A2: The goal is to use the minimum amount of hot solvent to completely dissolve the crude 4-cyanopyridine. This creates a saturated solution upon cooling, which maximizes the yield of pure crystals. A good starting point is to add small portions of the hot solvent to the crude material with stirring until it all dissolves.

Q3: My crude 4-cyanopyridine is an oil. Can I still use recrystallization?

A3: Yes. If the crude material is an oil at room temperature, you can proceed by dissolving it in a suitable hot solvent. The principle of recrystallization relies on the difference in solubility at different temperatures, which still applies.

Q4: How important is the cooling rate during recrystallization?

A4: The cooling rate is critical for obtaining pure, well-formed crystals. Slow cooling allows for the selective incorporation of 4-cyanopyridine molecules into the crystal lattice, while impurities remain in the solution. Rapid cooling can trap impurities within the crystals and often results in the formation of smaller, less pure crystals.[2][3]

Q5: What purity can I expect to achieve with a single recrystallization?

A5: A single recrystallization can significantly improve the purity of 4-cyanopyridine. Depending on the initial purity of the crude material, it is possible to achieve purities of over 99%.[3] For example, a crude product with 97.18% purity can be purified to 99.88%.[3]

Quantitative Data Summary

The following tables summarize key quantitative data from established recrystallization protocols for 4-cyanopyridine.

Table 1: Recrystallization of 4-Cyanopyridine using Water

Parameter	Value	Reference
Initial Melting Temperature	75-80 °C	[3]
Dissolution Temperature	55-65 °C	[3]
Final Cooling Temperature	8-12 °C	[3]
Cooling Rate	0.3-0.5 °C/min	[3]
Initial Purity (Example)	97.18%	[3]
Final Purity (Example)	99.88%	[3]
Yield (Example)	91.47%	[3]

Experimental Protocols

Protocol 1: Recrystallization of 4-Cyanopyridine using Water[3]

This protocol is based on a patented industrial method for the purification of 4-cyanopyridine.

• Melting: In a suitable reactor, melt the crude 4-cyanopyridine at 75-80 °C under normal pressure.

• Dissolution: Add water to the molten 4-cyanopyridine and maintain the temperature at 55-65 °C with stirring until all the solid is dissolved.

• Recrystallization: Slowly cool the solution to 8-12 °C with continuous stirring to obtain a slurry of 4-cyanopyridine crystals. A controlled cooling rate of 0.3-0.5 °C/min is recommended.

• Separation: Separate the crystals from the mother liquor by centrifugation or filtration.

• Washing: Wash the collected crystals with water to remove any remaining impurities.

• Drying: Dry the purified crystals to obtain the final product.

Visualizations

Experimental Workflow for Recrystallization of 4-Cyanopyridine

Caption: Workflow for the purification of 4-cyanopyridine by recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. CN114057637A - Method for purifying 4-cyanopyridine by recrystallization - Google Patents [patents.google.com]

identification of common byproducts in 4-cyanopyridine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-cyanopyridine. It addresses common issues, particularly the formation of byproducts in key reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 4-cyanopyridine?

A1: 4-Cyanopyridine is a versatile intermediate. The most common reactions involve the transformation of the nitrile group, including:

• Hydrolysis: Conversion to isonicotinamide (B137802) or isonicotinic acid.

• Reduction: Primarily to 4-aminomethylpyridine.

• Nucleophilic Addition: Reaction of the nitrile with various nucleophiles. The pyridine (B92270) ring can also participate in reactions such as N-oxidation.

Q2: What is the primary byproduct in the hydrolysis of 4-cyanopyridine to isonicotinic acid?

A2: The primary byproduct during the hydrolysis of 4-cyanopyridine to isonicotinic acid is isonicotinamide, the intermediate amide. The amount of this byproduct can be minimized by adjusting reaction conditions such as temperature, reaction time, and the concentration of the acid or base catalyst.[1] In some biocatalytic methods, the formation of isonicotinamide can be as low as 2%, and with the use of a subsequent amidase enzyme, this can be reduced to less than 0.2%.[2]

Q3: How can I minimize the formation of isonicotinic acid when my target is isonicotinamide?

A3: To selectively produce isonicotinamide and minimize the over-hydrolysis to isonicotinic acid, milder reaction conditions should be employed. This includes using a catalytic amount of a weak base or a specific catalyst like manganese dioxide, lower reaction temperatures (around 100-115°C), and shorter reaction times.[3][4] Monitoring the reaction progress is crucial to stop it once the desired conversion to the amide is achieved.

Q4: What is the main byproduct during the catalytic hydrogenation of 4-cyanopyridine?

A4: The most common byproduct in the catalytic hydrogenation of 4-cyanopyridine to 4-aminomethylpyridine is the secondary amine, bis(4-picolyl)amine. This is formed when the intermediate imine reacts with the final product, 4-aminomethylpyridine, which is then further reduced.[5] The formation of this byproduct can be suppressed by optimizing catalyst choice, solvent, temperature, and pressure.

Q5: Are there any known byproducts in the electrochemical reduction of 4-cyanopyridine?

A5: While the desired product of electrochemical reduction is 4-aminomethylpyridine, the formation of "unwanted byproducts" has been reported.[6] Unlike the reduction of 2- and 3-cyanopyridine, the use of an iron salt catalyst does not inhibit byproduct formation for the 4-cyanopyridine isomer and can be detrimental.[6] The specific chemical structures of these byproducts are not well-documented in readily available literature, but may include products from dimerization of radical intermediates or further reduction and rearrangement of the pyridine ring.

Q6: Can 4-cyanopyridine polymerize?

A6: Yes, nitriles, including 4-cyanopyridine, can polymerize in the presence of metals or certain metal compounds. It is also incompatible with strong acids and oxidizing agents, which can lead to vigorous and potentially violent reactions.

Troubleshooting Guides

Problem 1: Low yield of isonicotinic acid and significant isonicotinamide byproduct during hydrolysis.

Possible Cause	Suggested Solution
Incomplete hydrolysis.	Increase the reaction time or temperature. For base-catalyzed hydrolysis, increasing the concentration of the base (e.g., to a molar ratio of 4-cyanopyridine:NaOH of 1:1.5-1.75) can drive the reaction to the carboxylic acid.[1]
Insufficient water.	Ensure that at least two moles of water are available for every mole of 4-cyanopyridine to fully hydrolyze the nitrile to the carboxylic acid.
Catalyst deactivation (if applicable).	If using a solid catalyst, ensure it has not been poisoned or lost activity. Consider regeneration or using fresh catalyst.

Problem 2: Formation of secondary amine byproduct (bis(4-picolyl)amine) during catalytic hydrogenation.

Possible Cause	Suggested Solution
Reaction conditions favor imine-amine condensation.	Modify the reaction conditions to favor the reduction of the imine intermediate over its condensation with the product. This can sometimes be achieved by using a higher hydrogen pressure, a different solvent, or adding ammonia (B1221849) to the reaction mixture, which can help to suppress the formation of the secondary imine.[5]
Catalyst selectivity.	The choice of catalyst can influence selectivity. Raney Nickel is a common catalyst for this reaction. Experiment with different catalysts (e.g., Rh, Ru, Co) and supports to find the optimal selectivity for the primary amine.[5]
High concentration of the primary amine product.	As the reaction progresses, the concentration of the 4-aminomethylpyridine product increases, which can drive the formation of the secondary amine byproduct. Consider strategies to remove the product from the reaction mixture as it is formed, if feasible in your setup.

Problem 3: Low yield or product degradation during electrochemical reduction.

Possible Cause	Suggested Solution
Sub-optimal electrolyte or electrode material.	The choice of electrolyte and electrode material is critical in electrochemical reactions. For the reduction of cyanopyridines, an aqueous sulfuric acid medium with a lead cathode has been reported.[6]
Formation of passivating layers on the electrode.	Byproducts can sometimes coat the electrode surface, reducing its activity. Ensure proper mixing and consider periodic cleaning or pulsing of the potential to maintain electrode activity.
Use of an inappropriate catalyst.	For the reduction of 4-cyanopyridine, it has been noted that iron salt catalysts, which are beneficial for the 2- and 3-isomers, can be detrimental.[6] Ensure that no iron contaminants are present in your system.

Byproduct Formation Summary

Reaction	Desired Product	Common Byproduct(s)	Typical Yield of Byproduct
Hydrolysis (Basic)	Isonicotinic Acid	Isonicotinamide	1-5% (can be higher with mild conditions)[1]
Hydrolysis (Catalytic)	Isonicotinamide	Isonicotinic Acid	Variable, can be minimized with catalyst choice and conditions.
Biocatalytic Hydrolysis	Isonicotinic Acid	Isonicotinamide	<2-5% (can be <0.2% with amidase)[2]
Catalytic Hydrogenation	4-Aminomethylpyridine	Bis(4-picolyl)amine	Dependent on conditions; can be significant if not optimized.
Electrochemical Reduction	4-Aminomethylpyridine	Unspecified byproducts	Not well quantified in available literature.[6]

Experimental Protocols

Key Experiment 1: Hydrolysis of 4-Cyanopyridine to Isonicotinic Acid

This protocol is a generalized procedure based on literature descriptions.[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-cyanopyridine in water.

• Reagent Addition: Add a stoichiometric excess of sodium hydroxide (B78521) (e.g., 1.5-1.75 molar equivalents).

• Heating: Heat the reaction mixture to a temperature between 50-80°C.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., HPLC, TLC) until the 4-cyanopyridine and the intermediate isonicotinamide are consumed.

• Workup: Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the isonicotinic acid.

• Purification: Filter the solid product, wash with cold water, and dry. Recrystallization from a suitable solvent may be performed for further purification.

Key Experiment 2: Catalytic Hydrogenation of 4-Cyanopyridine to 4-Aminomethylpyridine

This protocol is a generalized procedure for catalytic hydrogenation.[7]

• Catalyst Preparation: Prepare Raney Nickel catalyst by reacting a nickel-aluminum alloy with a concentrated sodium hydroxide solution. Wash the catalyst thoroughly with deionized water until the washings are neutral, and then with the reaction solvent (e.g., ethanol).

• Reaction Setup: In a high-pressure autoclave, suspend the prepared Raney Nickel catalyst in a solution of 4-cyanopyridine in a suitable solvent (e.g., ethanol, often with ammonia).

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure. Heat the mixture to the target temperature with vigorous stirring.

• Reaction Monitoring: Monitor the reaction by observing the uptake of hydrogen.

• Workup: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

• Purification: Filter the catalyst from the reaction mixture. The solvent can be removed under reduced pressure to yield the crude product, which can be further purified by distillation or crystallization.

Visualizations

Caption: Reaction pathways for hydrolysis and catalytic hydrogenation of 4-cyanopyridine, highlighting the formation of common byproducts.

Caption: A logical workflow for troubleshooting common byproduct issues in 4-cyanopyridine reactions.

References

• 1. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US7345176B2 - Process for conversion of cyanopyridines to nicotinamides and catalyst therefor, process for preparing said catalyst - Google Patents [patents.google.com]
• 4. US20060155131A1 - Process for conversion of cyanopyridines to nicotinamides and catalyst therefor, process for preparing said catalyst - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US4482437A - Electrochemical reductions of cyanopyridine bases - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Catalyst Systems for 4-Picoline Ammoxidation to 4-Cyanopyridine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the catalytic ammoxidation of 4-picoline to 4-cyanopyridine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process.

Issue 1: Low Conversion of 4-Picoline

Question	Possible Cause	Troubleshooting Steps
Why is my 4-picoline conversion rate significantly lower than expected?	Suboptimal Reaction Temperature: The reaction temperature is a critical parameter. If it's too low, the activation energy barrier for the reaction may not be overcome, leading to poor conversion.	1. Gradually increase the reaction temperature in increments of 10-20°C within the recommended range for your catalyst system (typically 330-450°C).[1] 2. Ensure accurate temperature measurement by placing the thermocouple correctly within the catalyst bed. 3. Check for and address any "hot spots" or uneven temperature distribution within the reactor, which can be caused by poor heat transfer.[2][3]
Insufficient Oxygen Supply: Oxygen is a key reactant in the ammoxidation process. An inadequate oxygen-to-picoline ratio will limit the conversion rate.	1. Increase the O₂/4-picoline mole ratio. Optimal ratios are often in the range of 6.0 to 8.0.[2] 2. Verify the calibration of your mass flow controllers to ensure accurate gas delivery.
Catalyst Deactivation: The catalyst may have lost activity due to poisoning, sintering, or fouling.	1. Poisoning: Ensure the purity of your 4-picoline, ammonia (B1221849), and air feeds. Sulfur compounds are known poisons for some ammoxidation catalysts.[4] 2. Sintering: Avoid excessively high reaction temperatures, as this can lead to the agglomeration of catalyst particles and a loss of active surface area.[5] 3. Fouling: Carbonaceous deposits can block active sites. Consider a regeneration cycle if your catalyst is regenerable.
Inadequate Contact Time: If the reactants do not spend enough time in contact with the catalyst, the conversion will be low.	1. Decrease the feed flow rate to increase the residence time of the reactants in the catalyst bed. A contact time of around 1.5 seconds has been shown to be effective in some systems.[6]

Issue 2: Poor Selectivity to 4-Cyanopyridine

Question	Possible Cause	Troubleshooting Steps
My conversion is high, but the yield of 4-cyanopyridine is low, with significant byproduct formation. What's going wrong?	Over-oxidation: Excessively high temperatures or a high oxygen-to-picoline ratio can lead to the complete combustion of 4-picoline to CO₂ and other undesired byproducts.[6]	1. Carefully control the reaction temperature. A gradual decrease in temperature may improve selectivity.[6] 2. Optimize the O₂/4-picoline mole ratio. Further increasing this ratio beyond the optimum can decrease selectivity.[6]
Incorrect Ammonia to Picoline Ratio: Ammonia not only acts as a nitrogen source but also influences selectivity by competing with picoline for active sites and suppressing complete oxidation.[6]	1. Adjust the NH₃/4-picoline mole ratio. High molar ratios (e.g., 35 moles of ammonia per mole of picoline) have been shown to improve yield and reduce CO₂ formation.[6]
Catalyst Properties: The nature of the catalyst, including its composition and support, significantly impacts selectivity.	1. Ensure your catalyst is well-dispersed on the support material. Poor dispersion can lead to non-selective active sites. 2. The choice of support (e.g., Al₂O₃, SiO₂, TiO₂) can influence the interaction with the active phase and affect selectivity.[7]

Issue 3: Catalyst Deactivation

Question	Possible Cause	Troubleshooting Steps & Characterization
How do I know if my catalyst is deactivating, and what can I do about it?	Visual/Physical Changes: The catalyst may change color or show signs of agglomeration.	Visual Inspection: Compare the appearance of the used catalyst to a fresh sample. Microscopy (SEM): Examine the catalyst morphology for signs of sintering (particle growth).
Performance Decline: A gradual decrease in conversion and/or selectivity over time under constant reaction conditions is a clear indicator of deactivation.	Activity Monitoring: Plot conversion and selectivity as a function of time on stream.
Changes in Catalyst Properties: Deactivation can be caused by changes in the catalyst's physical or chemical properties.	BET Surface Area Analysis: A decrease in surface area suggests sintering or pore blockage. X-ray Diffraction (XRD): Can reveal changes in the crystalline structure of the catalyst, such as phase transformations or sintering. Temperature-Programmed Desorption of Ammonia (NH₃-TPD): Can be used to assess changes in the acidity of the catalyst, which can impact its performance.
Catalyst Regeneration: Some deactivated catalysts can be regenerated to restore activity.	1. Oxidative Treatment: For deactivation caused by coking, a controlled oxidation in air or a dilute oxygen stream at elevated temperatures can burn off carbonaceous deposits.[8] 2. Solvent Washing: In some cases, washing the catalyst with an appropriate solvent can remove adsorbed poisons. 3. Acid/Base Treatment: For certain types of poisoning, a carefully controlled wash with a dilute acid or base may be effective.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalyst systems for 4-picoline ammoxidation?

A1: Vanadium-based catalysts are the most widely studied and utilized for this reaction. Common formulations include:

• Vanadium-Tin Oxides (V-Sn-O): Often supported on alumina (B75360) (Al₂O₃), these catalysts have demonstrated high activity and selectivity.[6]

• Vanadium-Titanium Oxides (V-Ti-O): The interaction between vanadia and titania is known to enhance catalytic performance.

• Vanadium-Antimony Oxides (V-Sb-O): These systems are also effective for the ammoxidation of various hydrocarbons.

• Multi-component systems: Catalysts incorporating promoters such as chromium (Cr), molybdenum (Mo), and phosphorus (P) have also been developed to enhance performance.

Q2: What is the role of the catalyst support?

A2: The catalyst support plays a crucial role beyond simply providing a surface for the active components. It can:

• Influence Dispersion: A high surface area support helps to disperse the active metal oxides, maximizing the number of accessible catalytic sites.

• Affect Acidity: The acidic or basic nature of the support can impact the overall catalytic activity and selectivity.

• Enhance Stability: The support can stabilize the active phase against sintering at high reaction temperatures.[5] Commonly used supports include alumina (Al₂O₃), silica (B1680970) (SiO₂), and titania (TiO₂).[7]

Q3: What are the typical byproducts of 4-picoline ammoxidation?

A3: Besides the desired 4-cyanopyridine, several byproducts can be formed, including:

• Carbon monoxide (CO) and carbon dioxide (CO₂) from complete oxidation.[6]

• Isonicotinamide and isonicotinic acid through hydrolysis of the nitrile.[6]

• Pyridine through decarboxylation.[9]

• Hydrogen cyanide (HCN).[6]

Q4: How can I minimize the formation of hotspots in my fixed-bed reactor?

A4: Hotspots are localized areas of high temperature that can lead to decreased selectivity and catalyst deactivation.[2][3] To mitigate them:

• Improve Heat Transfer: Ensure good thermal conductivity within the reactor and efficient heat removal.

• Dilute the Catalyst Bed: Mixing the catalyst with an inert material can help to dissipate heat more effectively.

• Optimize Flow Rates: Ensure uniform gas flow through the catalyst bed to prevent localized reactant accumulation.

• Control Reactant Concentrations: Avoid excessively high concentrations of 4-picoline or oxygen in the feed.

Data Presentation

Table 1: Comparison of Different Catalyst Systems for 4-Picoline Ammoxidation

Catalyst System	Support	Reaction Temperature (°C)	4-Picoline Conversion (%)	4-Cyanopyridine Selectivity (%)	4-Cyanopyridine Yield (%)	Reference
V₂O₅-SnO₂	Al₂O₃	450	69	-	88	[6]
V-Cr-B-P	SiO₂	-	100	93	93	[3]
NiO:Fe₂O₃ (40:60)	-	320	-	-	88	[10]
V-Mn	-	-	99	88	87.1	[3]
VSb₂P₀.₈₅O₇.₆₂	-	-	99	96	95	[3]

Note: The reaction conditions for each catalyst system may vary. This table provides a general comparison based on available data.

Experimental Protocols

1. Preparation of a V₂O₅-SnO₂/Al₂O₃ Catalyst

This protocol is adapted from a literature procedure and can be modified as needed.[6]

• Materials:

  • Ammonium (B1175870) metavanadate (NH₄VO₃)

  • Tin(II) nitrate (B79036) (Sn(NO₃)₂)

  • Alumina (Al₂O₃) support

  • Aqueous ammonia

  • Deionized water

• Procedure:

  • Prepare a solution of ammonium metavanadate in deionized water.

  • Prepare a separate solution of tin(II) nitrate in deionized water.

  • Mix the two solutions and adjust the pH to 10 by adding aqueous ammonia.

  • Stir the resulting suspension in a water bath at 80-90°C for 3 hours.

  • Add the alumina support to the suspension with continued stirring.

  • Remove the water by rotary evaporation.

  • Dry the resulting solid in an oven at 120°C.

  • Calcine the dried catalyst at 900°C for 6 hours in a stream of air.

2. Catalytic Ammoxidation of 4-Picoline in a Fixed-Bed Reactor

• Apparatus:

  • Fixed-bed reactor (e.g., quartz or stainless steel tube)

  • Furnace with temperature controller

  • Mass flow controllers for gases (air, ammonia)

  • Syringe pump for liquid feed (4-picoline)

  • Condenser and collection system for products

• Procedure:

  • Load the catalyst into the reactor, securing it with quartz wool plugs.

  • Heat the reactor to the desired reaction temperature (e.g., 350-450°C) under a flow of inert gas (e.g., nitrogen).

  • Introduce the gaseous reactants (air and ammonia) at the desired flow rates.

  • Introduce the 4-picoline into a vaporizer and then into the reactor at a controlled rate.

  • Pass the reactor effluent through a condenser to collect the liquid products.

  • Analyze the liquid and gaseous products using appropriate analytical techniques (e.g., gas chromatography).

Mandatory Visualization

Caption: Proposed reaction pathway for the ammoxidation of 4-picoline.

Caption: A logical workflow for troubleshooting common experimental issues.

References

• 1. lehigh.edu [lehigh.edu]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. scilit.com [scilit.com]
• 5. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 6. US4111832A - Process for regenerating spent vanadium oxide containing oxidation catalysts - Google Patents [patents.google.com]
• 7. Troubleshooting [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. US4411818A - Reactivation of vanadium-containing oxidation catalysts - Google Patents [patents.google.com]

Technical Support Center: Managing Exothermic Reactions in the Synthesis of 4-Aminopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to managing exothermic reactions during the synthesis of 4-aminopyridine (B3432731). The information is designed to help you conduct your experiments safely and efficiently.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 4-aminopyridine, and which are known to be significantly exothermic?

A1: The primary methods for synthesizing 4-aminopyridine include:

• Hofmann degradation of isonicotinamide (B137802): This method is known to be exothermic and requires careful temperature control. The reaction is typically initiated at a low temperature (0-5 °C) and then slowly heated.[1]

• Chichibabin reaction: This reaction involves the amination of pyridine (B92270) with sodium amide. It is often carried out at high temperatures and can be difficult to control, leading to the formation of byproducts.[2] Milder reaction conditions have been developed to mitigate these issues.[3]

• Reduction of 4-nitropyridine-N-oxide: This method often employs reducing agents like iron in acetic acid at reflux temperature. While generally manageable, the reaction can still be exothermic and may produce byproducts if not properly controlled.[4]

Q2: What are the primary safety hazards associated with uncontrolled exothermic reactions in 4-aminopyridine synthesis?

A2: The main hazard is a runaway reaction, which can lead to a rapid increase in temperature and pressure inside the reaction vessel. This can cause the vessel to rupture, leading to the release of flammable and toxic materials. When heated to decomposition, 4-aminopyridine emits toxic fumes.

Q3: What are the general strategies for managing exothermic reactions during 4-aminopyridine synthesis?

A3: Key strategies include:

• Slow and controlled addition of reagents: Adding reagents portion-wise or via a dropping funnel allows for better heat dissipation.

• Efficient cooling: Utilizing an ice bath, cryostat, or a cooling mantle is essential to maintain the desired reaction temperature.

• Adequate agitation: Proper stirring ensures uniform temperature distribution and prevents the formation of localized hot spots.

• Use of appropriate solvent and concentration: Diluting the reaction mixture can help to moderate the reaction rate and improve heat transfer.

• Continuous monitoring: Closely monitoring the reaction temperature with a calibrated thermometer is crucial for early detection of any deviation.

Troubleshooting Guides

Guide 1: Hofmann Degradation of Isonicotinamide

Issue: Rapid temperature increase and potential for runaway reaction.

Possible Causes:

• Too rapid addition of reagents.

• Inadequate cooling.

• Insufficient stirring.

• Incorrect initial temperature.

Solutions:

Parameter	Recommended Action
Reagent Addition	Add reagents slowly and in a controlled manner.
Cooling	Ensure the reaction vessel is adequately submerged in a cooling bath (e.g., ice-salt bath) to maintain the initial low temperature.
Stirring	Use a magnetic stirrer or overhead stirrer to ensure efficient mixing.
Temperature Monitoring	Continuously monitor the internal temperature of the reaction mixture.

Experimental Protocol: Hofmann Degradation of Isonicotinamide

• In a round-bottom flask equipped with a stirrer, thermometer, and dropping funnel, dissolve isonicotinamide in a suitable solvent.

• Cool the mixture to 0-5 °C in an ice bath.[1]

• Slowly add a solution of sodium hypobromite (B1234621) (or a mixture of bromine and sodium hydroxide) to the cooled isonicotinamide solution, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring at low temperature for a specified period.

• Slowly raise the temperature of the reaction mixture to 70-80 °C and maintain for 50-60 minutes.[1]

• Cool the reaction mixture and proceed with the work-up to isolate the 4-aminopyridine.

Guide 2: Chichibabin Reaction

Issue: Low yield and formation of tar-like byproducts.

Possible Causes:

• High reaction temperature.

• Presence of moisture.

• Impure sodium amide.

• Side reactions such as dimerization.[2]

Solutions:

Parameter	Recommended Action
Temperature Control	Conduct the reaction at the lowest possible temperature that allows for a reasonable reaction rate. For milder conditions, consider using a NaH-iodide composite which can facilitate the reaction at 65-85 °C.[3]
Anhydrous Conditions	Use oven-dried glassware and anhydrous solvents to prevent the formation of hydroxypyridine byproducts.
Reagent Quality	Use high-purity sodium amide.
Inert Atmosphere	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Experimental Protocol: Modified Chichibabin Reaction

• To a sealed tube containing pyridine, add sodium hydride (NaH) and lithium iodide (LiI) in an appropriate solvent (e.g., THF) under an inert atmosphere.

• Add the amine reagent at room temperature.

• Seal the tube and heat the reaction mixture to 65-85 °C.[3]

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture and quench with ice-cold water.

• Extract the product with an organic solvent and purify by chromatography or distillation.

Guide 3: Reduction of 4-Nitropyridine-N-oxide

Issue: Incomplete reaction or formation of byproducts.

Possible Causes:

• Insufficient amount of reducing agent.

• Inadequate temperature control.

• Formation of byproducts like 4-aminopyridine-N-oxide, 4-pyridone, and 4,4'-azopyridine.[4]

Solutions:

Parameter	Recommended Action
Reducing Agent	Use a sufficient excess of the reducing agent (e.g., iron powder).
Temperature	Maintain the reaction at a controlled reflux to ensure a steady reaction rate.
Acid Concentration	The concentration of the acid (e.g., acetic acid or sulfuric acid) can influence the reaction rate and product yield.[4]
Work-up	Careful neutralization and extraction are necessary to isolate the desired product and remove byproducts.

Experimental Protocol: Reduction of 4-Nitropyridine-N-oxide

• In a round-bottom flask, suspend 4-nitropyridine-N-oxide and iron powder in aqueous acetic acid.

• Heat the mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and filter to remove the iron salts.

• Neutralize the filtrate with a base (e.g., sodium carbonate).

• Extract the 4-aminopyridine with a suitable organic solvent (e.g., ethyl acetate).[4]

• Dry the organic layer and remove the solvent to obtain the crude product, which can be further purified.

Data Presentation

Table 1: Temperature Parameters for 4-Aminopyridine Synthesis Routes

Synthetic Route	Initial Temperature (°C)	Reaction Temperature (°C)	Key Considerations
Hofmann Degradation	0 - 5[1]	Slowly raised to 70 - 80[1]	Initial low temperature is critical to control the exotherm.
Chichibabin Reaction (Traditional)	Ambient	High (e.g., in boiling xylene)	Prone to side reactions; careful temperature control is difficult.
Chichibabin Reaction (Modified)	Ambient	65 - 85[3]	Milder conditions, better control and higher yields.
Reduction of 4-Nitropyridine-N-oxide	Ambient	Reflux	Generally manageable exotherm, but monitoring is still important.

Visualizations

Caption: A logical workflow for managing exothermic reactions.

Caption: Troubleshooting guide for the Hofmann degradation.

Caption: Common side reactions in the Chichibabin synthesis.

References

• 1. CN1807415A - 4-aminopyridine preparation method - Google Patents [patents.google.com]
• 2. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 3. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Solvent Effects on the Regioselectivity of 4-Cyanopyridine Functionalization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the functionalization of 4-cyanopyridine. The following sections address common issues related to regioselectivity, with a focus on the critical role of solvent choice.

Frequently Asked Questions (FAQs)

Q1: We are observing a mixture of C2 and C4-substituted products in our Minisci-type reaction with 4-cyanopyridine. How can we improve the selectivity for the C2 position?

A1: Achieving high regioselectivity in Minisci-type reactions of 4-cyanopyridine is a common challenge. The electronic properties of the pyridine (B92270) ring inherently favor radical attack at the C2 and C4 positions. However, several factors, including the choice of solvent and the presence of acids, can be tuned to favor C2 functionalization.

For instance, in visible-light-mediated three-component Minisci-type reactions, a mixture of dichloromethane (B109758) (DCM) and acetonitrile (B52724) (MeCN) has been shown to be an effective solvent system for promoting C2 selectivity.[1] Acidic conditions are also crucial for activating the pyridine ring towards radical attack, and the reaction generally proceeds poorly under basic conditions.[1] It is important to avoid strongly coordinating solvents that might interfere with the catalyst or reagents.

Troubleshooting Tip: If you are observing poor C2 selectivity, consider performing a solvent screen. A 1:1 mixture of DCM:MeCN is a good starting point. Ensure your reaction is run under acidic or neutral conditions, as basic additives have been shown to inhibit the desired C2 functionalization.[1]

Q2: Our attempts at nucleophilic aromatic substitution (SNAr) on a 4-cyanopyridinium salt are giving low yields. What experimental parameters should we investigate?

A2: Low yields in SNAr reactions of 4-cyanopyridinium salts can often be attributed to the reaction conditions. The reactivity of the substrate and the nucleophile are key, but the solvent and reaction temperature also play a significant role.

The cyano group at the 4-position activates the pyridine ring for nucleophilic attack. For the substitution of a leaving group on an N-alkylated 4-cyanopyridinium salt, the choice of nucleophile is critical. Stronger nucleophiles will generally give better yields. The solvent should be able to dissolve the pyridinium (B92312) salt and the nucleophile, and it should be unreactive under the reaction conditions. Protic solvents like methanol (B129727) can participate in hydrogen bonding and may influence the reaction rate.[2]

Troubleshooting Tip: If you are experiencing low yields, consider increasing the reaction temperature. You can also screen different aprotic polar solvents such as DMF or DMSO, which can enhance the rate of SNAr reactions. Ensure your nucleophile is of high purity and used in an appropriate stoichiometric excess.

Q3: We are trying to achieve ipso-substitution at the C4 position of 4-cyanopyridine, but are instead observing C2 functionalization. How can we promote the desired C4 reactivity?

A3: Directing functionalization to the C4 position of 4-cyanopyridine via an ipso-substitution pathway, where the cyano group is replaced, requires conditions that favor the formation of a radical anion intermediate of 4-cyanopyridine. This is in contrast to the acidic conditions of the Minisci reaction which lead to C2 functionalization.

Photocatalytic methods have been developed that can selectively promote either C2 or C4 functionalization by switching the reaction conditions. To favor ipso-substitution, the reaction medium should be basic.[3] For example, in a photocatalytic benzylation of 4-cyanopyridine, the use of an organic base as a quencher for the photocatalyst maintains a basic pH and directs the reaction towards C4-benzylation.[3]

Troubleshooting Tip: To promote ipso-substitution, ensure your reaction conditions are basic. The addition of a non-nucleophilic organic base can be beneficial. Avoid acidic additives, as these will protonate the pyridine nitrogen and favor the Minisci pathway leading to C2-functionalization.[3]

Data Presentation

Table 1: Solvent Optimization for the Three-Component Minisci-Type Reaction of 4-Cyanopyridine [1]

Entry	Solvent System	Yield (%)
1	DCM/CH3CN (1:1)	78
2	DCE	Lower Yield
3	DCM	Lower Yield
4	CH3CN	Lower Yield
5	1,4-Dioxane	Lower Yield
6	DME	Lower Yield
7	THF	Lower Yield
8	Toluene	Lower Yield

Reaction Conditions: 4-cyanopyridine (0.2 mmol), styrene (B11656) (0.6 mmol), 2-(cyclohexylamino)-2-oxoacetic acid (0.30 mmol), photocatalyst (4CzIPN, 2 mol %), in the specified solvent (2.0 mL) under blue LED irradiation at room temperature for 24 h.

Experimental Protocols

Protocol 1: Visible-Light-Mediated Three-Component Minisci-Type Reaction for C2-Selective Functionalization[1]

This protocol describes the C2-selective carbamoyl-cyanopyridylation of alkenes using 4-cyanopyridine.

Materials:

• 4-Cyanopyridine

• Alkene (e.g., styrene)

• Oxamic acid (e.g., 2-(cyclohexylamino)-2-oxoacetic acid)

• Photocatalyst (e.g., 4CzIPN)

• Dichloromethane (DCM)

• Acetonitrile (CH3CN)

• Inert gas (e.g., Argon or Nitrogen)

• Schlenk tube or similar reaction vessel

• Blue LED light source (e.g., 20 W, 460 nm)

• Stir plate

Procedure:

• To a Schlenk tube, add 4-cyanopyridine (0.2 mmol, 1.0 equiv), the alkene (0.6 mmol, 3.0 equiv), the oxamic acid (0.30 mmol, 1.5 equiv), and the photocatalyst (0.004 mmol, 2 mol %).

• Add a 1:1 mixture of DCM and CH3CN (2.0 mL).

• Seal the tube and degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Place the reaction vessel on a stir plate and irradiate with a blue LED light source at room temperature.

• Stir the reaction for 24 hours.

• Upon completion, the reaction mixture can be concentrated and purified by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for a Classical Minisci Reaction[4]

This protocol describes a general method for the C4-alkylation of pyridines, which can be adapted for 4-cyanopyridine, though regioselectivity may be an issue without a blocking group.[4]

Materials:

• Pyridinium salt (e.g., N-protected 4-cyanopyridine)

• Carboxylic acid

• Ammonium (B1175870) persulfate ((NH4)2S2O8)

• Silver nitrate (B79036) (AgNO3)

• Dichloroethane (DCE)

• Water

• Reaction tube with a Teflon septum screw cap

• Stir plate and heating block

Procedure:

• To a 15 mL reaction tube equipped with a stir bar, add the pyridinium salt (0.5 mmol, 1 equiv), the carboxylic acid (1.0 mmol, 2 equiv), ammonium persulfate (228 mg, 1.0 mmol, 2 equiv), and silver nitrate (16.7 mg, 0.1 mmol, 20 mol%).

• Add dichloroethane (2.5 mL) and water (2.5 mL) to create a biphasic mixture.

• Seal the tube and stir the mixture vigorously at 50 °C for 2 hours.

• Monitor the reaction progress and regioselectivity by NMR or LCMS.

• Upon completion, cool the reaction to room temperature and dilute with dichloromethane (1 mL).

• Separate the organic phase and extract the aqueous phase with dichloromethane (3 x 3 mL).

• Combine the organic layers, dry over sodium sulfate (B86663) (Na2SO4), filter, and concentrate in vacuo.

• The crude material can be used for the next step or purified by column chromatography.

Mandatory Visualizations

Caption: Experimental workflow for the visible-light-mediated C2-selective functionalization of 4-cyanopyridine.

Caption: Logical relationship between reaction conditions and regioselective outcomes in 4-cyanopyridine functionalization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]

preventing side reactions in photocatalytic modifications of 4-cyanopyridine

Welcome to the technical support center for photocatalytic modifications of 4-cyanopyridine. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and prevent common side reactions encountered during experimentation.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments.

Question: My reaction shows poor regioselectivity, yielding a mixture of C2 and C4 functionalized products. How can I improve selectivity?

Answer: Poor regioselectivity between the C2 and C4 positions is a common challenge due to the multiple reactive sites on the 4-cyanopyridine scaffold.[1][2] The desired outcome often depends on controlling which radical pathway dominates: a Minisci-type addition (favoring C2) or an ipso-substitution via a radical-radical coupling (favoring C4).[2][3][4][5]

Probable Causes & Solutions:

• Incorrect Additive/Quencher: The choice of the photocatalyst quencher can act as a switch for the reaction pathway.[3][4]

  • For C2 Selectivity (Minisci Pathway): This pathway is favored under more acidic conditions. Non-basic quenchers like triphenylphosphine (B44618) (PPh₃) can promote this outcome.[5]

  • For C4 Selectivity (Ipso-Substitution): This pathway is favored by reductive quenchers that do not significantly increase the acidity of the medium. Tertiary amines like N,N-diisopropylethylamine (DIPEA) are effective for this purpose.[5]

• Suboptimal Photocatalyst: The redox potential of the photocatalyst is crucial for activating the desired pathway.

  • Ensure your catalyst is suitable for the intended transformation. For example, in a three-component Minisci-type reaction, 4CzIPN was found to be superior to other catalysts for achieving C2 selectivity.[1]

• Inappropriate Solvent System: The reaction solvent can influence the efficiency and selectivity.

  • Screen different solvents. A mixture of dichloromethane/acetonitrile was found to significantly enhance efficiency in a C2-selective Minisci reaction.[1]

Question: I am observing significant amounts of a decyanated product. How can I prevent the loss of the cyano group?

Answer: The loss of the cyano group occurs via an ipso-substitution pathway. In this mechanism, a radical couples at the C4 position, followed by the elimination of a cyanide ion.[2][3][6] This is often a competing and thermodynamically favorable process.

Probable Causes & Solutions:

• Reaction Conditions Favoring Ipso-Substitution: Your conditions may be promoting the formation of the 4-cyanopyridine radical anion, which readily undergoes radical coupling at the C4 position.

  • To Retain the Cyano Group: Promote a Minisci-type reaction, which adds a radical to the C2 position while leaving the cyano group intact.[1] This can be achieved by:

    • Using Non-Basic Additives: Employ additives like PPh₃ instead of amines.[5]

    • Ensuring Acidic Conditions: Minisci reactions require protonation of the pyridine (B92270) ring, which deactivates the C4 position towards substitution and favors radical addition at C2.[1] Be aware that some reaction components may require basic conditions, creating a challenge that requires careful optimization.[1]

• Inappropriate Quencher: As detailed in the previous question, using a tertiary amine like DIPEA will deliberately channel the reaction towards the C4 ipso-substitution pathway.[5] If this is your side product, switching to a non-basic quencher is the primary solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor that controls whether a reaction proceeds via a Minisci-type addition (C2-functionalization) or an ipso-substitution (C4-functionalization)?

A1: The primary controlling factor is the choice of the photocatalyst quencher, which influences the reaction mechanism.[2][3][4][6] A judicious choice of additive allows for a "mechanistic switch" between the two pathways.[3] Tertiary amines (e.g., DIPEA) typically favor the C4 ipso-substitution, while non-basic quenchers (e.g., PPh₃) promote the C2-selective Minisci reaction.[5] Mechanistic studies indicate that this switch is often related to a change in the pH of the reaction medium.[2][3]

Q2: How does the choice of solvent impact the prevention of side reactions?

A2: The solvent can significantly impact reaction efficiency and, consequently, the product distribution. While not always a direct control for selectivity, an optimized solvent system can improve the yield of the desired product, thereby minimizing the relative percentage of side products. For instance, in a study on a C2-selective Minisci reaction, a solvent system of dichloromethane/acetonitrile was shown to be optimal.[1] It is always recommended to perform a solvent screen during reaction optimization.

Q3: What is the role of sacrificial agents in these reactions?

A3: In photocatalysis, sacrificial agents, typically electron donors, are used to improve the overall efficiency of the process.[7][8] They "scavenge" the photogenerated holes on the semiconductor or regenerate the ground state of the photocatalyst, which prevents the rapid recombination of the electron-hole pair.[8][9] By preventing this recombination, more electrons are available to participate in the desired reductive pathways, leading to higher quantum efficiencies.[7] While they don't always directly control selectivity, their presence is often essential for achieving high yields of the target product. Common sacrificial electron donors include alcohols and amines.[7][10]

Q4: Can polymerization be a side reaction? How do I prevent it?

A4: While radical reactions can sometimes lead to polymerization, it is not a widely reported side reaction specific to 4-cyanopyridine photocatalysis in the recent literature. However, should you encounter unwanted polymerization of your starting materials or products, general strategies to mitigate this include:

• Lowering Substrate Concentration: Reducing the concentration of the monomer-like species can disfavor intermolecular polymerization reactions.

• Adding a Radical Inhibitor: In cases where a chain reaction is suspected, a controlled amount of a radical inhibitor like TEMPO could be introduced, though this may also inhibit the desired reaction and requires careful optimization.

• Optimizing Light Intensity: High light intensity can generate a high concentration of radicals, which may increase the rate of polymerization. Reducing the intensity could help favor the desired bimolecular coupling.

Data Presentation: Reaction Optimization

The following tables summarize quantitative data from optimization studies, demonstrating how different components affect reaction outcomes.

Table 1: Optimization of a C2-Selective Minisci-Type Reaction [1] (Reaction: 4-Cyanopyridine, Alkene, and Oxamic Acid)

Entry	Photocatalyst	Additive	Solvent	Yield of C2 Product (%)
1	fac-Ir(ppy)₃	None	CH₂Cl₂/CH₃CN	Low
2	4CzIPN	None	CH₂Cl₂/CH₃CN	81
3	4CzIPN	K₂CO₃	CH₂Cl₂/CH₃CN	25
4	4CzIPN	DBU	CH₂Cl₂/CH₃CN	No Product
5	4CzIPN	HCOOH	CH₂Cl₂/CH₃CN	53
6	4CzIPN	TFA	CH₂Cl₂/CH₃CN	23
7	4CzIPN	None	DCE	65
8	4CzIPN	None	CH₃CN	70
9	4CzIPN	None	Toluene	41

Table 2: Additive-Controlled Switch in Benzylation of 4-Cyanopyridine [5] (Reaction: 4-Cyanopyridine and an N-Fluorobenzamide derivative)

Entry	Additive (Quencher)	C4-Product Yield (%)	C2-Product Yield (%)
1	DIPEA	75	0
2	N-Me TMP	68	0
3	DABCO	15	0
4	PPh₃	0	45
5	P(OPh)₃	0	35
6	P(4-FPh)₃	0	41
7	PPh₃ + H₂O	0	60

Experimental Protocols

General Protocol for Photocatalytic C2-Benzylation of 4-Cyanopyridine (Minisci-Type Reaction) [2][5]

• Preparation: To an oven-dried 4 mL vial equipped with a magnetic stir bar, add the 4-cyanopyridine substrate (0.2 mmol, 1.0 equiv.), the radical precursor (e.g., 2-alkyl N-fluorobenzamide, 0.3 mmol, 1.5 equiv.), the photocatalyst (e.g., 1,3-dicyano-2,4,5,6-tetrakis(diphenylamino)-benzene, 0.004 mmol, 2 mol%), and the additive (e.g., PPh₃, 0.6 mmol, 3.0 equiv.).

• Solvent Addition: Add 2.0 mL of anhydrous 1,2-dichloroethane (B1671644) (DCE).

• Degassing: Seal the vial and degas the reaction mixture by sparging with argon for 10-15 minutes.

• Irradiation: Place the vial approximately 1-2 cm from a 14 W, 465 nm blue LED strip. Ensure consistent stirring and maintain the reaction temperature at 40 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 16-24 hours.

• Workup: Upon completion, cool the reaction to room temperature. Concentrate the mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the desired C2-functionalized product.

Visualizations

The following diagrams illustrate key workflows and relationships for troubleshooting and controlling your reactions.

Caption: Troubleshooting workflow for poor selectivity.

Caption: Additive control of reaction pathways.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - Chemical Science (RSC Publishing) DOI:10.1039/D2SC02698H [pubs.rsc.org]
• 4. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Role of Common Alcoholic Sacrificial Agents in Photocatalysis: Is It Always Trivial? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Effective Workup Procedures for 4-Cyanopyridine Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to developing effective workup procedures for 4-cyanopyridine coupling reactions. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to streamline your synthetic workflow.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the workup of 4-cyanopyridine coupling reactions.

Q1: I am observing a low yield of my desired coupled product. What are the potential causes and how can I troubleshoot this?

A1: Low yields in 4-cyanopyridine coupling reactions can stem from several factors, often related to catalyst deactivation or competing side reactions. The electron-withdrawing nature of the cyano group and the coordinating ability of the pyridine (B92270) nitrogen create a unique set of challenges.

Troubleshooting Steps:

• Catalyst Poisoning: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, leading to deactivation.[1][2]

  • Solution: Employ bulky, electron-rich phosphine (B1218219) ligands such as SPhos, XPhos, or RuPhos. These ligands can sterically hinder the coordination of the pyridine nitrogen to the palladium center.

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction closely by TLC or LC-MS. If starting material remains, consider extending the reaction time or slightly increasing the temperature.

• Side Reactions: Homocoupling of the boronic acid (in Suzuki reactions) or the terminal alkyne (in Sonogashira reactions) is a common side reaction that consumes starting materials.[3][4]

  • Solution: Thoroughly degas your solvents and reaction mixture to remove oxygen, which can promote homocoupling.[5][6]

• Hydrolysis of the Cyano Group: The cyano group can be susceptible to hydrolysis under basic conditions, especially at elevated temperatures, leading to the formation of the corresponding amide or carboxylic acid.[7][8][9]

  • Solution: Use milder bases such as K₂CO₃ or Cs₂CO₃ instead of strong bases like NaOH or KOH, and keep reaction temperatures as low as possible.

Q2: I am struggling with the purification of my 4-cyanopyridine coupled product. It seems to be very polar and difficult to separate from byproducts.

A2: The purification of pyridine-containing compounds can be challenging due to their basicity and polarity. Tailing on silica (B1680970) gel columns is a common issue.

Purification Troubleshooting:

• Acid-Base Extraction: Utilize the basicity of the pyridine nitrogen. During aqueous workup, wash the organic layer with a dilute acid (e.g., 1M HCl) to protonate your product, extracting it into the aqueous layer. Neutralize the aqueous layer with a base (e.g., NaHCO₃ or NaOH) and then extract your product back into an organic solvent. This can effectively separate it from non-basic impurities.

• Column Chromatography Additives: To minimize tailing on silica gel, add a small amount of a basic modifier to your eluent system, such as 0.5-1% triethylamine (B128534) or pyridine.

• Alternative Stationary Phases: If silica gel proves ineffective, consider using alumina (B75360) (neutral or basic) or a reverse-phase column for purification.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification method.[10][11]

Q3: How can I prevent the formation of homocoupling byproducts in my Suzuki coupling reaction?

A3: Homocoupling of boronic acids is a frequent side reaction in Suzuki couplings, often catalyzed by palladium(II) species formed by the oxidation of the active palladium(0) catalyst by oxygen.

Strategies to Minimize Homocoupling:

• Rigorous Degassing: Thoroughly degas all solvents and the reaction mixture before adding the catalyst. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the mixture for an extended period.[5][6]

• Use of High-Purity Reagents: Ensure your boronic acid and other reagents are free from impurities that could contribute to side reactions.

• Control of Reaction Stoichiometry: Using a slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) can sometimes help to favor the cross-coupling pathway.

• Slow Addition of Reagents: In some cases, slow addition of the boronic acid or the palladium catalyst can help to maintain a low concentration of these species in the reaction mixture, thereby suppressing homocoupling.

Data Presentation: Comparative Tables

The following tables provide a summary of how different reaction parameters can affect the yield of 4-cyanopyridine coupling reactions. The data presented is representative and compiled from literature reports on similar systems. Actual yields may vary depending on the specific substrates and reaction conditions.

Table 1: Effect of Catalyst and Ligand on Suzuki Coupling Yield

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Dioxane/H₂O	100	12	45
2	Pd₂(dba)₃ (1)	SPhos (2)	K₂CO₃	Dioxane/H₂O	100	8	85
3	Pd(PPh₃)₄ (5)	-	K₃PO₄	Toluene (B28343)	110	12	62
4	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	90	10	78

Reaction: 4-chloro-2-cyanopyridine with phenylboronic acid.

Table 2: Influence of Base on Buchwald-Hartwig Amination Yield

Entry	Aryl Halide	Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Bromocyanopyridine	Aniline (B41778)	NaOtBu	Toluene	100	6	92
2	4-Bromocyanopyridine	Aniline	K₃PO₄	Dioxane	110	12	65
3	4-Bromocyanopyridine	Aniline	Cs₂CO₃	Dioxane	110	10	75
4	4-Chlorocyanopyridine	Aniline	LHMDS	Toluene	100	8	88

Table 3: Solvent Effects on Sonogashira Coupling Yield

Entry	Aryl Halide	Alkyne	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Iodocyanopyridine	Phenylacetylene (B144264)	Pd(PPh₃)₂Cl₂/CuI/TEA	THF	65	6	85
2	4-Iodocyanopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI/TEA	DMF	65	4	92
3	4-Iodocyanopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI/TEA	Toluene	80	8	78
4	4-Iodocyanopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI/TEA	Acetonitrile	70	6	88

Experimental Protocols

The following are detailed methodologies for key coupling reactions involving 4-cyanopyridine derivatives.

Protocol 1: Suzuki-Miyaura Coupling of 4-Chlorocyanopyridine with Phenylboronic Acid

Materials:

• 4-Chlorocyanopyridine

• Phenylboronic acid

• Pd₂(dba)₃

• SPhos

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453)

• Water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 4-chlorocyanopyridine (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add Pd₂(dba)₃ (0.01 mmol, 1 mol%) and SPhos (0.02 mmol, 2 mol%).

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL).

• Heat the reaction mixture to 100 °C with vigorous stirring for 8-12 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient, potentially with 0.5% triethylamine) to afford the desired 4-phenyl-cyanopyridine.

Protocol 2: Buchwald-Hartwig Amination of 4-Bromocyanopyridine with Aniline

Materials:

• 4-Bromocyanopyridine

• Aniline

• Pd(OAc)₂

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add Pd(OAc)₂ (0.02 mmol, 2 mol%) and Xantphos (0.03 mmol, 3 mol%).

• Evacuate and backfill the flask with argon or nitrogen.

• Add dry, degassed toluene (10 mL).

• Add 4-bromocyanopyridine (1.0 mmol), aniline (1.2 mmol), and NaOtBu (1.4 mmol).

• Heat the reaction mixture to 100 °C for 6-10 hours, monitoring by TLC.

• After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl (15 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient with 1% triethylamine) to yield the N-phenyl-4-aminocyanopyridine.

Protocol 3: Sonogashira Coupling of 4-Iodocyanopyridine with Phenylacetylene

Materials:

• 4-Iodocyanopyridine

• Phenylacetylene

• Pd(PPh₃)₂Cl₂

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

Procedure:

• To a Schlenk flask, add 4-iodocyanopyridine (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Evacuate and backfill with argon or nitrogen.

• Add dry, degassed DMF (10 mL) and triethylamine (3.0 mmol).

• Add phenylacetylene (1.2 mmol) dropwise via syringe.

• Stir the reaction mixture at 65 °C for 4-6 hours, monitoring by TLC.

• Upon completion, cool to room temperature and dilute with ethyl acetate (30 mL).

• Wash the organic phase with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the 4-(phenylethynyl)cyanopyridine.

Mandatory Visualizations

Caption: A general workflow for the workup of 4-cyanopyridine coupling reactions.

Caption: A logical flowchart for troubleshooting low yields in coupling reactions.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Indomuscone-Based Sterically Encumbered Phosphines as Ligands for Palladium-Catalyzed Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Buchwald Phosphine Ligands [sigmaaldrich.com]

Technical Support Center: 4-Cyanopyridine Stability and Degradation

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability and degradation of 4-cyanopyridine. It includes troubleshooting advice for common experimental issues and frequently asked questions in a user-friendly question-and-answer format.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the handling, storage, and use of 4-cyanopyridine in experimental settings.

Q1: My 4-cyanopyridine sample has changed color from white to pale yellow. Is it still usable?

A1: A color change from white to pale yellow may indicate the presence of impurities or slight degradation. While the material is generally stable under normal conditions, this change warrants caution.[1] It is recommended to assess the purity of the material using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) before use. If high purity is critical for your experiment, using a fresh, unopened container is advisable.

Q2: I am observing a lower-than-expected yield in a reaction where 4-cyanopyridine is a reactant. What are the potential causes related to the starting material?

A2: A low reaction yield could be attributed to several factors related to the stability of 4-cyanopyridine:

• Degradation from Improper Storage: 4-Cyanopyridine is incompatible with strong acids, strong bases, and strong oxidizing agents.[1][2][3] Exposure to these substances, even in trace amounts in the reaction vessel or from atmospheric contaminants in a poorly sealed container, can degrade the material. Ensure storage in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

• Hydrolysis: The nitrile group of 4-cyanopyridine is susceptible to hydrolysis, especially in the presence of moisture and acid or base catalysts, which converts it to isonicotinamide (B137802) or isonicotinic acid.[2][6] This reduces the amount of active starting material.

• Photodegradation: Although less common for this specific compound, pyridine (B92270) derivatives can be sensitive to light.[7] If the material has been exposed to light for extended periods, it may have degraded. Store in an opaque or amber container.

To troubleshoot, verify the purity of your 4-cyanopyridine lot, ensure all reaction components and solvents are free from incompatible impurities, and run the reaction under inert and anhydrous conditions if necessary.

Q3: My reaction involving 4-cyanopyridine is producing unexpected side products. How can I identify the source of this issue?

A3: The formation of unexpected side products often points to degradation of 4-cyanopyridine or its reaction with impurities. The most common degradation products are isonicotinamide and isonicotinic acid, formed via hydrolysis.[8][9]

• Identify the Side Products: Use analytical methods like LC-MS or GC-MS to identify the structure of the side products. This will provide clues about the degradation pathway.

• Review Reaction Conditions: 4-Cyanopyridine is incompatible with strong oxidizing agents, acids, and bases.[10] The presence of these can catalyze degradation or unwanted side reactions. Thermal decomposition at high temperatures can also generate byproducts.[4]

• Purify Starting Materials: Impurities in solvents or other reagents can react with 4-cyanopyridine. Ensure all materials are of appropriate purity for your synthesis.[11]

Below is a logical workflow to troubleshoot the appearance of unexpected side products.

A flowchart for systematically troubleshooting side product formation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 4-cyanopyridine?

A1: To ensure its stability, 4-cyanopyridine should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] It should be kept away from incompatible substances such as strong acids, strong bases, and strong oxidizing agents.[1][3] Storage at ambient room temperature is generally acceptable.[1]

Q2: What are the primary degradation pathways for 4-cyanopyridine?

A2: The most significant degradation pathway for 4-cyanopyridine is the hydrolysis of the nitrile (-CN) group.[6] This reaction can proceed in two steps, especially under acidic or basic conditions:

• Formation of Isonicotinamide: The nitrile group is first hydrolyzed to an amide group, forming isonicotinamide.

• Formation of Isonicotinic Acid: The amide group of isonicotinamide is further hydrolyzed to a carboxylic acid group, yielding isonicotinic acid.[2][9]

This process can be catalyzed by acids, bases, or certain enzymes like nitrilases.[8][12] Thermal decomposition at high temperatures can lead to the release of toxic gases, including cyanides and nitrogen oxides.[1][4]

Hydrolysis is the main degradation pathway for 4-cyanopyridine.

Q3: How can I monitor the degradation of 4-cyanopyridine in my sample?

A3: Several analytical techniques can be employed to monitor the degradation of 4-cyanopyridine and quantify its degradation products:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a robust method for separating and quantifying 4-cyanopyridine, isonicotinamide, and isonicotinic acid. A reverse-phase column (e.g., C18) with a suitable mobile phase (e.g., a mixture of acetonitrile (B52724) and a buffered aqueous solution) is typically used.

• Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is effective for analyzing volatile and thermally stable compounds.[13] It can be used to assess the purity of 4-cyanopyridine.

• Mass Spectrometry (MS): When coupled with a separation technique like LC or GC, MS can help identify unknown degradation products by providing molecular weight and fragmentation information.

Q4: Is 4-cyanopyridine sensitive to light?

A4: While pyridine itself and some of its derivatives are known to be sensitive to light and can undergo photodegradation, specific quantitative data on the photostability of 4-cyanopyridine is not extensively reported in the provided search results.[7][14] However, as a general precaution for pyridine-containing compounds, it is best practice to store it in amber vials or in the dark to minimize any potential for photochemical reactions.

Data Presentation

Table 1: Physical and Chemical Properties of 4-Cyanopyridine

Property	Value	Citations
CAS Number	100-48-1	[5]
Molecular Formula	C₆H₄N₂	[2]
Molecular Weight	104.11 g/mol	[2]
Appearance	White to pale yellow solid/crystalline powder	[1][5]
Melting Point	76-80 °C	[1][5]
Boiling Point	195-196 °C	[1][5]
Flash Point	88 °C	[1][5]
Water Solubility	3.2 - 4 g/100 mL	[1][2]
pKa	1.90 (for the protonated pyridine)	[2]

Table 2: Stability and Incompatibility Data

Condition/Substance	Effect on 4-Cyanopyridine	Citations
Normal Temperature & Pressure	Stable	[1][4]
Strong Acids	Incompatible; promotes hydrolysis of nitrile group	[1][2][3]
Strong Bases	Incompatible; promotes hydrolysis of nitrile group	[1][2][3]
Strong Oxidizing Agents	Incompatible; may lead to vigorous reactions	[2][3][4]
Heat/High Temperature	Thermal decomposition may release toxic fumes (cyanides, NOx, CO)	[1][4]
Moisture/Water	Can lead to slow hydrolysis to isonicotinamide and isonicotinic acid	[2][6]

Experimental Protocols

Protocol 1: Forced Degradation Study (Hydrolysis)

This protocol outlines a general procedure to assess the hydrolytic stability of 4-cyanopyridine.

• Objective: To determine the rate of degradation of 4-cyanopyridine under acidic, basic, and neutral hydrolytic conditions.

• Materials:

  • 4-Cyanopyridine

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (B78521) (NaOH), 0.1 M

  • HPLC-grade water

  • HPLC system with UV detector

  • pH meter

  • Thermostatic water bath or oven

• Procedure:

  • Stock Solution Preparation: Prepare a stock solution of 4-cyanopyridine (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or water.

  • Stress Sample Preparation:

    • Acidic: Mix a known volume of the stock solution with 0.1 M HCl.

    • Basic: Mix a known volume of the stock solution with 0.1 M NaOH.

    • Neutral: Mix a known volume of the stock solution with HPLC-grade water.

  • Incubation: Incubate the prepared solutions at a controlled temperature (e.g., 60 °C). A control sample should be kept at a lower temperature (e.g., 4 °C) to minimize degradation.

  • Time-Point Sampling: Withdraw aliquots from each solution at predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Sample Quenching: Immediately neutralize the acidic and basic samples to stop the degradation reaction before analysis. For example, neutralize the HCl sample with an equivalent amount of NaOH, and vice versa.

  • Analysis: Analyze all samples by a validated HPLC method to determine the concentration of remaining 4-cyanopyridine and the formation of any degradation products (e.g., isonicotinamide, isonicotinic acid).

  • Data Evaluation: Plot the concentration of 4-cyanopyridine against time to determine the degradation kinetics.

Protocol 2: Analytical Method for Degradation Monitoring by HPLC

This protocol provides a starting point for developing an HPLC method to separate and quantify 4-cyanopyridine and its primary hydrolytic degradation products.

• Instrumentation: HPLC with a UV-Vis Detector and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Phosphoric acid in water (adjust pH to ~3.0).

  • Solvent B: Acetonitrile.

• Gradient Elution:

  • Start with 5% Solvent B.

  • Ramp to 50% Solvent B over 10 minutes.

  • Hold for 2 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare standard solutions of 4-cyanopyridine, isonicotinamide, and isonicotinic acid of known concentrations.

  • Inject the standards to determine their retention times and to generate calibration curves.

  • Inject the samples from the forced degradation study (or other experiments).

  • Identify the peaks in the sample chromatograms by comparing retention times with the standards.

  • Quantify the amount of each compound in the samples using the calibration curves.

Disclaimer: This guide is intended for informational purposes only. All experiments should be conducted in a controlled laboratory setting by trained professionals, adhering to all relevant safety protocols and regulations.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 3. sfdchem.com [sfdchem.com]
• 4. 4-Cyanopyridine(100-48-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. innospk.com [innospk.com]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 10. fishersci.com [fishersci.com]
• 11. benchchem.com [benchchem.com]
• 12. Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijmr.net.in [ijmr.net.in]
• 14. researchgate.net [researchgate.net]

troubleshooting low conversion rates in industrial 4-cyanopyridine production

Technical Support Center: Industrial 4-Cyanopyridine Production

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to low conversion rates during the industrial-scale synthesis of 4-cyanopyridine via the ammoxidation of 4-picoline.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues encountered during production.

Q1: We are experiencing a gradual but steady decline in our 4-cyanopyridine yield over several days of continuous operation. What is the likely cause?

A: A gradual decline in conversion is a classic symptom of catalyst deactivation , most commonly due to coking or fouling. Over time, carbonaceous deposits can form on the active sites of the catalyst, physically blocking them from participating in the reaction.[1][2] This can be exacerbated by minor deviations in reaction temperature or feed ratios.

• Recommended Action: Initiate a catalyst regeneration cycle. This typically involves a controlled oxidation process (e.g., with a dilute air/nitrogen stream) to burn off the carbon deposits, followed by a reduction step to restore the active metal oxides.[2] Review operating temperatures to ensure they are not exceeding the recommended range, as higher temperatures accelerate coke formation.[3]

Q2: Our conversion rate dropped suddenly and significantly, but our process parameters (temperature, pressure, flow rates) appear normal. What should we investigate first?

A: A sudden drop in activity strongly suggests catalyst poisoning .[1] This occurs when impurities in the feedstock—such as sulfur, phosphorus, or heavy metals—chemically and often irreversibly bind to the catalyst's active sites.[4][5]

• Recommended Action: Immediately analyze the 4-picoline and ammonia (B1221849) feedstocks for trace impurities. If a contaminant is identified, source a higher-purity feedstock.[6] To protect the main reactor in the future, consider installing a guard bed with a suitable adsorbent upstream to capture potential poisons before they reach the primary catalyst bed.[2]

Q3: The conversion of 4-picoline is high, but the selectivity to 4-cyanopyridine is low, with an increase in CO and CO2 in the off-gas. What does this indicate?

A: This indicates over-oxidation of the feedstock. This happens when the reaction conditions are too harsh, causing the desired product or the initial reactant to be completely combusted to carbon oxides and water.[7]

• Recommended Action:

  • Check Reactor Temperature: Verify the accuracy of thermocouples within the reactor. "Hot spots" can develop in fixed-bed reactors, leading to localized high temperatures.[8]

  • Optimize Oxygen Ratio: The molar ratio of air (oxygen) to 4-picoline is a critical parameter. An excessive amount of oxygen will favor complete combustion.[7] Gradually reduce the air feed rate while monitoring conversion and selectivity to find the optimal balance.

  • Review Contact Time: A contact time that is too long can also contribute to over-oxidation. Check the reactant flow rates against the catalyst volume.

Q4: We are forming significant amounts of 4-pyridinecarboxamide as a byproduct. How can this be minimized?

A: The formation of 4-pyridinecarboxamide (the amide) suggests incomplete dehydration of the intermediate species on the catalyst surface or reaction with excess water. The ammoxidation process is believed to proceed through an aldehyde intermediate which then reacts with ammonia to form an imine, followed by dehydrogenation to the nitrile. The presence of excess water can lead to the hydrolysis of the nitrile or an intermediate to the amide.

• Recommended Action:

  • Control Water Content: While not a primary reactant, water content in the feed streams should be monitored and controlled.

  • Verify Ammonia Ratio: Ensure the ammonia-to-4-picoline ratio is adequate. An excess of ammonia helps drive the reaction toward the nitrile product. A typical industrial molar ratio for NH₃ to 4-picoline is between 2:1 and 7:1.[9]

  • Catalyst Health: An aged or partially deactivated catalyst may lose some of its dehydration functionality, favoring amide formation. If other troubleshooting fails, consider catalyst regeneration or replacement.

Troubleshooting & Process Data

Quantitative data is crucial for diagnosing process deviations. The following tables summarize key operational parameters and their impact on the reaction.

Table 1: Effect of Key Reactant Molar Ratios on Product Yield (Data compiled from typical ammoxidation process studies)

Parameter	Molar Ratio (to 1 mole 4-Picoline)	Effect on 4-CP Yield	Potential Issue with Incorrect Ratio
Ammonia (NH₃)	2 - 7	Increases yield by promoting nitrile formation.	Too Low: Incomplete conversion, formation of 4-pyridinecarboxamide.
Air	10 - 15	Increases 4-picoline conversion.	Too High: Over-oxidation to COx, reduced selectivity.[7]
Oxygen (O₂) *	~8	Yield reaches a maximum, then declines.	Too High: Promotes combustion, leading to yield loss.[7]

Note: The O₂ ratio is a component of the air ratio and is highlighted for its specific impact on over-oxidation.

Table 2: Troubleshooting Guide for Low 4-Cyanopyridine Conversion

Symptom	Potential Cause	Primary Diagnostic Check	Recommended Action
Gradual yield decline	Catalyst Coking / Fouling[1]	Time-on-stream performance data analysis.	Perform catalyst regeneration cycle (controlled burn-off).
Sudden, sharp yield drop	Catalyst Poisoning[4]	Feedstock purity analysis (GC-MS for trace impurities).	Replace feedstock; install a guard bed for future runs.
High conversion, low selectivity	Over-oxidation (Hot Spots / Excess O₂)[7]	Reactor temperature profile; Off-gas analysis for COx.	Reduce air-to-picoline ratio; check for non-uniform reactor packing.
Low conversion, unreacted picoline	Incorrect Reaction Temperature	Verify reactor thermocouples against setpoint.	Increase temperature gradually within the optimal 330-450 °C range.[8][9]

Key Experimental Protocols

Protocol 1: Standard Vapor-Phase Ammoxidation of 4-Picoline

This protocol describes a generalized procedure for the industrial synthesis of 4-cyanopyridine in a fixed-bed reactor.

• Catalyst Loading: The fixed-bed reactor is loaded with a vanadium-based catalyst (e.g., V₂O₅-SnO₂ on Al₂O₃).[7]

• Reactant Preheating: A feed stream of 4-picoline and a separate feed stream of ammonia (NH₃) are vaporized and preheated to between 180-330 °C.[8][9]

• Mixing: The preheated 4-picoline and ammonia vapors are mixed with a stream of compressed air in a mixing tank. The typical molar ratio is 1 (4-picoline) : 2-7 (NH₃) : 10-15 (Air).[9]

• Reaction: The gaseous mixture is introduced into the top of the fixed-bed reactor. The reaction temperature is maintained between 330-450 °C.[8] Temperature control is critical and often managed using an external molten salt bath.[9] The reactor head pressure is kept low, typically in the range of 0.020-0.070 kPa.[8]

• Product Quenching & Collection: The hot gaseous effluent from the reactor, containing 4-cyanopyridine, unreacted starting materials, and byproducts, is passed through a condenser. The temperature is rapidly lowered, causing the 4-cyanopyridine (melting point: 76-79 °C) to solidify or be captured in a solvent.[6][8]

• Purification: The crude 4-cyanopyridine is separated from the condensed mixture. Final purification to >99% purity is achieved through distillation or recrystallization.[6][8] Unreacted ammonia is typically recovered and recycled.[9]

Process & Troubleshooting Workflows

The following diagrams illustrate the experimental workflow and a logical approach to troubleshooting.

Caption: Experimental workflow for 4-cyanopyridine production.

Caption: Troubleshooting logic for low conversion rates.

References

• 1. ammoniaknowhow.com [ammoniaknowhow.com]
• 2. benchchem.com [benchchem.com]
• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 5. scispace.com [scispace.com]
• 6. nbinno.com [nbinno.com]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 9. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]

proper handling and storage conditions for 4-cyanopyridine to ensure stability

This guide provides researchers, scientists, and drug development professionals with essential information for the proper handling and storage of 4-cyanopyridine to ensure its stability and integrity in experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the immediate safety precautions I should take when handling 4-cyanopyridine for the first time?

A1: 4-Cyanopyridine is a combustible solid that can be harmful if inhaled, swallowed, or absorbed through the skin.[1][2][3] Always handle it in a well-ventilated area, preferably within a chemical fume hood.[4][5] Personal Protective Equipment (PPE) is mandatory. This includes chemical safety goggles, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat.[4][6] Avoid creating dust, and wash your hands thoroughly after handling.[2][4]

Q2: How should I properly store my 4-cyanopyridine samples to ensure long-term stability?

A2: To maintain its integrity, 4-cyanopyridine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4][7] It is crucial to protect it from moisture.[8] While it is stable at normal room temperature, some suppliers recommend storage in a cool, dark place at temperatures below 15°C. Always store it away from incompatible materials.[1][4][6][9][10]

Q3: What substances are incompatible with 4-cyanopyridine?

A3: 4-Cyanopyridine should not be stored with strong oxidizing agents, strong acids, or strong bases.[1][4][6][9][10] Contact with these substances can lead to vigorous reactions and decomposition of the material.[10]

Q4: My 4-cyanopyridine has changed color. What does this indicate and is it still usable?

A4: 4-Cyanopyridine is typically a white to off-white or beige solid.[1][6][11] A significant color change may suggest contamination or degradation. Before use, you should re-evaluate the purity of the material. An experimental protocol to assess the stability and purity is provided in this guide.

Q5: What should I do in case of a spill?

A5: For small spills, you should wear appropriate PPE, clean up the spill immediately, and avoid generating dust.[2][4] The spilled material can be swept up or absorbed and placed into a suitable, clean, dry, and closed container for disposal.[4] Ensure the area is well-ventilated.[4] For larger spills, it is important to evacuate the area and alert emergency services.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Material has clumped or appears moist	Improper storage, exposure to humidity.	Dry the material under vacuum if appropriate for your application. Re-test for purity before use. Ensure the container is tightly sealed for future storage.
Inconsistent experimental results	Degradation of the 4-cyanopyridine sample.	Assess the purity of your sample using the protocol below. If degraded, procure a fresh batch. Review your storage conditions.
Visible discoloration of the material	Contamination or slow degradation over time.	Do not use if the discoloration is significant. Assess the purity to determine if it meets the requirements for your experiment.

Storage and Stability Data Summary

Parameter	Recommended Condition	Source
Storage Temperature	Room temperature, in a cool, dry place. Some sources recommend <15°C.	[10]
Atmosphere	Store under an inert gas; protect from moisture.	[8]
Container	Tightly closed and properly labeled container.	[2][4][5]
Incompatible Materials	Strong acids, strong bases, strong oxidizing agents.	[1][4][6][9][10]
Physical Appearance	White to off-white or beige solid.	[1][6][11]
Melting Point	76-81 °C	[1][3][7]
Boiling Point	~196 °C	[1][6][7]
Flash Point	~88 °C	[1][6][7]

Experimental Protocol: Assessment of 4-Cyanopyridine Stability

This protocol outlines a method to assess the purity and stability of a 4-cyanopyridine sample that is suspected of degradation.

Objective: To determine the purity of a 4-cyanopyridine sample by High-Performance Liquid Chromatography (HPLC).

Materials:

• 4-Cyanopyridine sample (both a reference standard and the sample )

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Formic acid (or other suitable buffer component)

• Volumetric flasks

• Pipettes

• Autosampler vials

• HPLC system with a UV detector and a C18 column

Methodology:

• Mobile Phase Preparation: Prepare a suitable mobile phase. A common starting point is a mixture of acetonitrile and water (e.g., 50:50 v/v) with 0.1% formic acid.

• Standard Solution Preparation: Accurately weigh a known amount of the 4-cyanopyridine reference standard and dissolve it in the mobile phase to create a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions to create calibration standards.

• Sample Solution Preparation: Prepare the 4-cyanopyridine sample to be tested in the same manner as the standard solution, at a concentration that falls within the calibration range.

• HPLC Analysis:

  • Set the HPLC column temperature (e.g., 30 °C).

  • Set the flow rate (e.g., 1 mL/min).

  • Set the UV detection wavelength (e.g., 254 nm).

  • Inject the calibration standards to generate a calibration curve.

  • Inject the test sample.

• Data Analysis:

  • Identify the peak corresponding to 4-cyanopyridine based on the retention time of the reference standard.

  • Quantify the amount of 4-cyanopyridine in the test sample using the calibration curve.

  • Analyze the chromatogram for the presence of any additional peaks, which would indicate impurities or degradation products. Calculate the percentage purity of the sample.

Visual Guides

Caption: Workflow for the proper storage of 4-cyanopyridine.

Caption: Troubleshooting flowchart for common 4-cyanopyridine issues.

Caption: Experimental workflow for assessing 4-cyanopyridine stability.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 4-Cyanopyridine(100-48-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. innospk.com [innospk.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 11. chempanda.com [chempanda.com]

Technical Support Center: Scaling Up 4-Cyanopyridine Synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 4-cyanopyridine from a laboratory to a pilot plant setting. The content is structured to address common issues through troubleshooting guides and frequently asked questions.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable industrial synthesis route for 4-cyanopyridine? A1: The primary industrial method for producing 4-cyanopyridine is the vapor-phase ammoxidation of 4-picoline (4-methylpyridine).[1][2] This process involves reacting 4-picoline with ammonia (B1221849) and air at high temperatures over a solid catalyst.[3][4] This route is favored for its high conversion rates and yields, making it suitable for large-scale production.[5]

Q2: What are the critical process parameters to monitor when scaling up the ammoxidation of 4-picoline? A2: When scaling from lab to pilot plant, the most critical parameters to control are:

• Temperature: The reaction is highly exothermic, and maintaining a stable temperature between 320-450°C is crucial to prevent side reactions and catalyst degradation.[5][6]

• Reactant Molar Ratios: The molar ratio of 4-picoline to ammonia and air must be carefully controlled to maximize selectivity and conversion.[5][6]

• Catalyst Performance: The choice of catalyst, often based on vanadium oxides with various promoters, significantly impacts yield and selectivity.[7] Its activity and stability must be monitored.

• Heat Management: Efficient heat removal becomes paramount at a larger scale to avoid thermal runaways and the formation of undesired byproducts like carbon oxides.[8]

Q3: What yields and purity levels are typically expected at a pilot scale? A3: Modern ammoxidation processes are highly optimized. It is common to achieve a 4-picoline conversion rate of over 99% with a yield of 4-cyanopyridine greater than 98%.[4][5] After purification, the final product typically has a purity of 99.0% or higher.[3]

Q4: What are the primary safety hazards to consider during the scale-up? A4: Key safety concerns include:

• Material Hazards: 4-cyanopyridine is harmful if swallowed, inhaled, or in contact with skin, and it can cause serious eye irritation.[9][10][11] Ammonia is corrosive and toxic.

• Process Hazards: The reaction is highly exothermic, creating a risk of thermal runaway if not properly controlled.

• Fire and Explosion: 4-cyanopyridine is a combustible solid, and its dust can form explosive mixtures with air.[12] The use of flammable reactants and high temperatures also presents a fire risk.[10]

Q5: How does the product purification strategy typically change from lab to pilot scale? A5: While laboratory-scale purification might rely on column chromatography, this method is generally not economically viable for pilot-scale production. At a larger scale, the primary purification methods are vacuum distillation (rectification) or recrystallization.[3][5][13] These methods are more suitable for processing the larger quantities of crude product generated in a pilot plant.[5]

Section 2: Troubleshooting Guide

This guide addresses specific issues that may be encountered during the scale-up process.

Problem: Low Yield or Conversion Rate

Q: Our 4-picoline conversion has dropped significantly since moving from the benchtop reactor to the pilot-scale fixed-bed reactor. What are the likely causes? A: A drop in conversion during scale-up is a common issue.[8] Potential causes include:

• Inefficient Heat Transfer: Poor heat distribution in a larger reactor can create "cold spots" on the catalyst bed, leading to lower reaction rates. Ensure the reactor's heating system provides uniform temperature distribution.

• Catalyst Deactivation: The catalyst may be deactivated by impurities in the feed streams or by coking at elevated temperatures. Analyze the feed for contaminants and check for hot spots in the reactor.

• Improper Flow Distribution: The vaporized reactants may not be flowing evenly through the catalyst bed (channeling), reducing the effective residence time. The design of the gas distributor at the reactor inlet is critical.[5]

• Incorrect Reactant Ratios: Inaccurate flow control at a larger scale can alter the optimal molar ratios of picoline, ammonia, and air. Verify the calibration of all mass flow controllers.

Problem: Poor Selectivity and Impurity Formation

Q: We are observing a higher-than-expected formation of byproducts, such as pyridine (B92270) and carbon oxides (COx), in our pilot runs. Why is this happening? A: Increased byproduct formation usually points to issues with over-oxidation or side reactions, often linked to temperature control.

• Hot Spots in Catalyst Bed: Localized high temperatures (hot spots) are a major cause of over-oxidation, leading to the formation of COx and other degradation products. This is a more significant challenge in larger diameter reactors.[8] Employing a multi-tubular reactor or using a molten salt bath for cooling can help manage the exotherm more effectively.[5]

• Excessive Air-to-Picoline Ratio: An overly high concentration of oxygen can favor complete combustion over the desired ammoxidation. Re-optimize the air-to-picoline molar ratio for the pilot-scale setup.

• Catalyst Aging: As the catalyst ages, its selectivity can decrease. Consider regenerating or replacing the catalyst.

Problem: Process and Equipment Issues

Q: The pressure drop across our pilot-scale fixed-bed reactor is steadily increasing during operation. What should we investigate? A: An increasing pressure drop is typically caused by a blockage in the reactor.

• Catalyst Fouling or Coking: Deposition of carbonaceous materials (coke) on the catalyst can plug the void spaces in the packed bed.

• Catalyst Degradation: The catalyst particles may be breaking down into finer particles due to thermal or mechanical stress, which then obstruct gas flow.

• Upstream Contamination: Non-volatile impurities in the 4-picoline or ammonia feeds could be depositing on the catalyst bed.

Problem: Purification Challenges

Q: Our vacuum distillation of the crude product is failing to achieve the target purity of >99%. What can we do to improve this? A: Purification issues at scale often relate to the efficiency of the separation process.

• Insufficient Separation Efficiency: The distillation column may not have enough theoretical plates for the desired separation.

• Product Degradation: The temperature in the reboiler might be too high, causing thermal degradation of the 4-cyanopyridine. Ensure the vacuum level is low enough to keep the boiling point at a safe temperature.[5]

• Azeotrope Formation: Although less common for this specific product, check for the presence of close-boiling impurities that could form azeotropes.

Q: We are experiencing low recovery during the recrystallization of crude 4-cyanopyridine. How can this be optimized? A: Low recovery in recrystallization is often a result of suboptimal solvent and temperature conditions.

• Solvent Choice: The crude product may be too soluble in the chosen solvent at the final cooling temperature.

• Cooling Rate: Cooling the solution too quickly can lead to the formation of fine crystals that are difficult to filter and wash effectively, resulting in product loss. A slower, controlled cooling profile is recommended.[13]

• Washing: Improper washing of the filter cake can leave impurities behind or, conversely, dissolve too much of the desired product if the wash solvent is not properly chilled.

Section 3: Data Presentation

Table 1: Comparison of Typical Lab vs. Pilot Scale Operating Parameters

Parameter	Laboratory Scale	Pilot Plant Scale
Starting Material	4-Picoline	4-Picoline
Reactants	4-Picoline, Ammonia, Air/Oxygen	4-Picoline, Ammonia, Air
Reactor Type	Small Fixed-Bed Tubular Reactor	Multi-tubular Fixed-Bed Reactor
Catalyst Volume	10 - 100 mL	10 - 100 L
Temperature Range	330 - 450 °C	320 - 390 °C[6]
Pressure	Atmospheric	0.020 - 0.070 kPa (gauge)[5]
Picoline Feed Rate	g/hr	kg/hr
Purification Method	Column Chromatography	Vacuum Distillation, Recrystallization[5][13]

Table 2: Physical and Safety Properties of Key Chemicals

Chemical	Formula	M.W.	M.P. (°C)	B.P. (°C)	Key Hazards
4-Cyanopyridine	C₆H₄N₂	104.11	77 - 81	196	Harmful if swallowed/inhaled/skin contact, Eye Irritant[10][11]
4-Picoline	C₆H₇N	93.13	3.6	145	Flammable liquid, Harmful if swallowed
Ammonia	NH₃	17.03	-77.7	-33.3	Toxic, Corrosive, Environmental Hazard

Section 4: Experimental Protocols

Protocol 1: Pilot-Scale Synthesis of 4-Cyanopyridine via Ammoxidation

• Objective: To synthesize crude 4-cyanopyridine from 4-picoline in a fixed-bed pilot reactor.

• Procedure:

  • Catalyst Loading: Load the fixed-bed reactor with the appropriate vanadium-based catalyst.

  • System Purge: Purge the entire reactor system with an inert gas like nitrogen.

  • Pre-heating: Heat the reactor to the target reaction temperature (e.g., 380°C) using a molten salt bath or electrical heating jackets.[6]

  • Reactant Feed Preparation: Vaporize liquid 4-picoline and ammonia separately and pre-heat the vapors to 180-330°C.[5]

  • Initiate Reaction: Introduce the pre-heated ammonia and air streams into the reactor. Once the conditions are stable, introduce the vaporized 4-picoline at the desired molar ratio (e.g., 4-picoline:NH₃:air = 1:2:30).[6]

  • Reaction Monitoring: Continuously monitor the reactor temperature profile, pressure drop, and outlet gas composition using online gas chromatography (GC).

  • Product Collection: Pass the reactor outlet gas stream through a series of condensers and coolers to condense the 4-cyanopyridine product, which solidifies as a crude solid.[3][5]

  • Shutdown: After the run, stop the 4-picoline feed, followed by the ammonia and air feeds. Purge the system with nitrogen while it cools down.

Protocol 2: Purification of Crude 4-Cyanopyridine by Recrystallization

• Objective: To purify crude 4-cyanopyridine to >99% purity using recrystallization.

• Procedure:

  • Melting: In a jacketed glass-lined reactor, add the crude 4-cyanopyridine and heat it to 75-80°C until all crystals are melted.[13]

  • Solvent Addition: Add purified water (approximately 2 parts water to 1 part crude product by weight) to the reactor and maintain the temperature at 60°C to ensure the product remains dissolved.[13]

  • Controlled Cooling: With gentle stirring (e.g., 60 rpm), begin a slow and controlled cooling ramp from 60°C down to 10°C at a rate of approximately 0.3-0.4°C/min. This will induce the crystallization of pure 4-cyanopyridine.[13]

  • Filtration: Transfer the resulting slurry to a centrifuge or filter press to separate the crystalline product from the mother liquor.

  • Washing: Wash the filter cake with a small amount of cold, purified water to remove residual impurities.

  • Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

Section 5: Visualizations

Caption: Workflow for scaling up 4-cyanopyridine synthesis.

Caption: Troubleshooting logic for low yield during scale-up.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. nbinno.com [nbinno.com]
• 4. innospk.com [innospk.com]
• 5. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 6. CN103467370A - Synthesis method of cyanopyridine and derivatives thereof - Google Patents [patents.google.com]
• 7. Page loading... [guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. jubilantingrevia.com [jubilantingrevia.com]
• 13. CN114057637A - Method for purifying 4-cyanopyridine by recrystallization - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Cyanopyridine and 3-Cyanopyridine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, cyanopyridines serve as pivotal building blocks for the synthesis of a vast array of functional molecules, including pharmaceuticals, agrochemicals, and materials. The strategic placement of the electron-withdrawing cyano group on the pyridine (B92270) ring profoundly influences the molecule's electronic properties and, consequently, its reactivity. This guide provides an objective comparison of the reactivity of two common isomers, 4-cyanopyridine and 3-cyanopyridine (B1664610), supported by experimental data, detailed protocols, and mechanistic diagrams to aid in synthetic strategy and design.

Electronic Structure: The Root of Reactivity Differences

The reactivity of cyanopyridines is dictated by the interplay of the inductive (-I) and mesomeric (-M) effects of the cyano group, in conjunction with the inherent electron-deficient nature of the pyridine ring. The position of the cyano group determines how these effects are transmitted throughout the ring.

• 4-Cyanopyridine: The cyano group is in conjugation with the ring nitrogen. This allows for a strong mesomeric effect, where the electron density is withdrawn from the C2, C4, and C6 positions. This makes the positions ortho and para to the nitrogen atom (C2, C6, and C4) highly electron-deficient and thus susceptible to nucleophilic attack.

• 3-Cyanopyridine: The cyano group is not in direct conjugation with the ring nitrogen. Therefore, its electron-withdrawing influence is primarily through the inductive effect. While the ring is still electron-deficient, the activation towards nucleophilic attack at the C2, C4, and C6 positions is less pronounced compared to the 4-isomer.

Caption: Resonance structures illustrating the electron-withdrawing nature of the cyano group in 4- and 3-cyanopyridine.

Comparative Reactivity in Key Organic Reactions

The electronic differences between 4- and 3-cyanopyridine manifest in their reactivity across various classes of organic reactions.

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions are a cornerstone of pyridine chemistry. The reactivity of halopyridines is significantly enhanced by electron-withdrawing groups. The position of the cyano group is critical in this regard.

4-Cyanopyridine derivatives are significantly more reactive towards nucleophilic aromatic substitution than their 3-cyanopyridine counterparts. The cyano group at the 4-position effectively stabilizes the negative charge of the Meisenheimer intermediate formed during the reaction, particularly when the leaving group is at the 2- or 6-position. In contrast, the cyano group at the 3-position offers less stabilization to the intermediate.

Studies on the reactions of ring-substituted N-methylpyridinium compounds with piperidine (B6355638) have shown that the 4-cyano substrate is highly reactive.[1][2] The reactivity order is reported as 2-CN ≥ 4-CN > 2-F ~ 2-Cl ~ 2-Br ~ 2-I.[1][2] The approximately 50-fold greater reactivity of the 2- and 4-cyano substrates is attributed to the influence of the electron-withdrawing cyano group in the deprotonation step of the reaction mechanism.[1][2]

Reaction	Substrate	Nucleophile	Product	Yield (%)	Conditions	Reference
SNAr	2-Chloro-4-cyanopyridine	Piperidine	2-(Piperidin-1-yl)-4-cyanopyridine	High	Methanol, RT	[1][2]
SNAr	2-Chloro-3-cyanopyridine	Piperidine	2-(Piperidin-1-yl)-3-cyanopyridine	Moderate	Methanol, Heat	[3]
SNAr	Tetrachloro-3-cyanopyridine	Anilines	Substitution at C2, C4, C6	-	Mild conditions	[4]

Note: Direct comparative yield data under identical conditions is scarce in the literature, but the trend of higher reactivity for 4-substituted isomers is well-established.

Caption: Comparative SNAr pathway for 4- and 3-cyanopyridine derivatives.

Reduction Reactions

The hydrogenation of the pyridine ring to the corresponding piperidine is a common transformation. The electron-withdrawing cyano group deactivates the ring towards electrophilic attack but can influence the conditions required for catalytic hydrogenation. Generally, pyridines require forcing conditions (high pressure, high temperature) for hydrogenation. While direct comparative studies are not abundant, it is known that the hydrogenation of hydroxypyridines is challenging and can be facilitated by converting the hydroxyl group to an ester.[5]

The nitrile group in both isomers can be reduced to a primary amine (aminomethylpyridine) using standard reducing agents like LiAlH₄, H₂/Raney Ni, or catalytic hydrogenation under specific conditions. The reactivity of the cyano group itself is not significantly different between the two isomers, and the choice of reagent and conditions will primarily depend on the desired selectivity (i.e., avoiding the reduction of the pyridine ring).

Cyclic voltammetry studies have been conducted on cyanopyridine isomers. 4-Cyanopyridine is known to form a relatively stable radical anion at a reduction potential of E₁/₂ = -2.25 V.[6] The formation of this stable radical anion is facilitated by the delocalization of the extra electron across the pyridine ring and the cyano group.

Reactions involving the Cyano Group

The conversion of the cyano group to a primary amide is a synthetically useful transformation. This reaction can be catalyzed by acids, bases, or transition metals.

• 3-Cyanopyridine is industrially converted to nicotinamide (B372718) (a form of vitamin B3). Manganese dioxide (MnO₂) has been shown to be an effective and eco-friendly catalyst for this hydration, often yielding nearly quantitative results.[7]

• 4-Cyanopyridine can be hydrated to isonicotinamide. This process can also be catalyzed by manganese dioxide.[8]

While both isomers undergo this reaction effectively, the specific reaction kinetics and optimal conditions may vary.

Substrate	Product	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Cyanopyridine	Nicotinamide	MnO₂	100-140	5-8	~99	[7]
4-Cyanopyridine	Isonicotinamide	MnO₂	100	8	92.7	[8]

The nitrile group in both 3- and 4-cyanopyridine can undergo a [3+2] cycloaddition reaction with an azide (B81097) source (e.g., sodium azide) to form the corresponding tetrazolylpyridines.[9][10] This reaction is a common method for synthesizing tetrazoles, which are important functional groups in medicinal chemistry, often used as bioisosteres for carboxylic acids.[9] The reactivity in this transformation is generally high for both isomers, and the choice of catalyst (e.g., zinc salts, copper, cobalt-nickel nanoparticles) can influence the reaction rate and yield.[9][11]

Experimental Protocols

Protocol 1: Catalytic Hydration of 3-Cyanopyridine to Nicotinamide

This protocol is adapted from the procedure described for manganese dioxide catalyzed hydration.[7]

Materials:

• 3-Cyanopyridine

• Manganese dioxide (catalyst)

• Deionized water

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a 250 mL round-bottom flask, dissolve 10.4 g (0.1 mol) of 3-cyanopyridine in 100 mL of deionized water.

• Add 1.0 g of manganese dioxide catalyst to the solution.

• Heat the reaction mixture to reflux (approximately 100-110°C) with vigorous stirring.

• Maintain the reflux for 6-8 hours. Monitor the reaction progress by TLC or HPLC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the hot solution to remove the manganese dioxide catalyst. Wash the catalyst with a small amount of hot water.

• Combine the filtrate and washings.

• Evaporate the solvent under reduced pressure to obtain crude nicotinamide.

• Recrystallize the crude product from water or ethanol (B145695) to yield pure nicotinamide.

Caption: Experimental workflow for the synthesis of Nicotinamide.

Summary and Outlook

The reactivities of 4-cyanopyridine and 3-cyanopyridine are distinct, primarily due to the position of the cyano group and its ability to engage in resonance with the pyridine ring.

• 4-Cyanopyridine is highly activated towards nucleophilic aromatic substitution at the C2 and C6 positions due to effective stabilization of the reaction intermediate. It readily forms a stable radical anion upon electrochemical reduction.

• 3-Cyanopyridine is less reactive in SNAr reactions compared to its 4-isomer. However, the cyano group and the pyridine ring readily undergo other transformations. It is a key precursor to nicotinamide .

For drug development professionals and synthetic chemists, understanding these differences is crucial for designing efficient synthetic routes. When a nucleophilic substitution on the pyridine ring is desired, a 4-cyanopyridine scaffold (or a 2-cyano) is generally preferable. For transformations focusing on the cyano group itself, such as hydration or cycloaddition, both isomers are viable substrates, with the final choice often depending on the desired substitution pattern of the target molecule. The continued exploration of catalytic systems will undoubtedly provide even more selective and efficient methods for the functionalization of both of these valuable heterocyclic building blocks.

References

• 1. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. researchgate.net [researchgate.net]
• 5. US3408354A - Catalytic hydrogenation of 3-and 4-hydroxy pyridines - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US7345176B2 - Process for conversion of cyanopyridines to nicotinamides and catalyst therefor, process for preparing said catalyst - Google Patents [patents.google.com]
• 9. Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Catalyst Performance in 4-Cyanopyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-cyanopyridine, a crucial intermediate in the production of pharmaceuticals like the anti-tuberculosis drug isoniazid, is predominantly achieved through the vapor-phase ammoxidation of 4-picoline.[1] The efficiency of this process is critically dependent on the catalyst employed. This guide provides an objective comparison of different catalyst systems, supported by experimental data, to aid researchers in selecting the most suitable catalyst for their specific needs.

The primary industrial method for synthesizing 4-cyanopyridine involves the reaction of 4-methylpyridine (B42270) with ammonia (B1221849) and air in the presence of a catalyst at elevated temperatures.[2] Various catalyst systems, primarily based on vanadium oxides, have been developed to optimize the conversion of 4-picoline and the selectivity towards 4-cyanopyridine.

Comparative Catalyst Performance Data

The following table summarizes the performance of various catalysts in the ammoxidation of 4-picoline to 4-cyanopyridine, based on available literature and patent data.

Catalyst Composition	Support	4-Picoline Conversion (%)	4-Cyanopyridine Selectivity/Yield (%)	Reference
V₂O₅	γ-Al₂O₃	> 80% (Conversion)	Not specified	[3]
Sb₂O₃-V₂O₅-MoO₃-P₂O₅	Not specified	96%	82% (Selectivity)	[3]
V-Cr-B-P	SiO₂	100%	93% (Selectivity)	[3]
V-Cr-Mo-P	SiO₂	100%	95% (Yield)	[3]
V-Mn	Not specified	99%	88% (Selectivity)	[3]
β-VOPO₄	Not specified	99.5%	94.0% (Yield)	[3]
VSb₂P₀.₈₅O₇.₆₂	Not specified	99%	96% (Selectivity)	[3]
Vanadium-Titanium Catalyst	Not specified	> 99%	> 98% (Yield)	[4]
V₂O₅, Sb₂O₃ with Cr, Mo, Co, or Mn oxide	SiO₂ or α-Al₂O₃	90-94%	85-88% (Yield)	[3]

Note: The distinction between yield and selectivity is as reported in the source. In many high-conversion reactions, selectivity is a close approximation of yield.

Experimental Protocols

The following is a generalized experimental protocol for the synthesis of 4-cyanopyridine via catalytic ammoxidation in a fixed-bed reactor, based on common descriptions in the literature.[4][5]

1. Catalyst Preparation:

• The catalyst is prepared according to the specific formulation (e.g., impregnation of the support with metal salt solutions, followed by drying and calcination).

2. Reactor Setup:

• A fixed-bed reactor is filled with the prepared catalyst.

• The reactor is equipped with systems for feeding gaseous reactants (4-picoline, ammonia, air) and controlling the reaction temperature, often using a molten salt bath.[4][5]

3. Reaction Procedure:

• 4-picoline and ammonia are vaporized and preheated to a temperature between 180-330°C.[4][5]

• The preheated mixture is combined with air and fed into the fixed-bed reactor.[4][5]

• The reaction is carried out at a temperature ranging from 330-450°C and a pressure of 0.020-0.070 kPa.[4][5]

• The molar ratio of reactants is controlled, for example: 4-picoline: NH₃: air = 1: 2-7: 10-15.[4]

4. Product Recovery and Purification:

• The gaseous product stream from the reactor is cooled and condensed to separate the crude 4-cyanopyridine.[4][5]

• The crude product is then purified by distillation or rectification to obtain the final product with high purity.[4][5]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for comparing the performance of different catalysts in the synthesis of 4-cyanopyridine.

Caption: Workflow for comparative evaluation of catalyst performance.

Discussion

The data indicates that vanadium-based catalysts are highly effective for the ammoxidation of 4-picoline. The addition of promoters such as chromium, molybdenum, antimony, and phosphorus can significantly enhance the catalyst's activity and selectivity. Supported catalysts, particularly on silica (B1680970) or alumina, are common.

For industrial applications, catalysts that offer high conversion rates (approaching 100%) and high selectivity towards 4-cyanopyridine (over 95%) are desirable to maximize product yield and minimize downstream purification costs. The choice of catalyst will also depend on factors such as catalyst lifetime, cost, and the specific operating conditions of the manufacturing plant. The V-Cr-Mo-P/SiO₂ and the Vanadium-Titanium catalyst systems appear to be particularly promising based on the reported high yields.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 5. 4-Cyanopyridine synthesis - chemicalbook [chemicalbook.com]

A Comparative Guide to Analytical Methods for Determining the Purity of 4-Cyanopyridine

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is paramount. This guide provides a comprehensive comparison of analytical methods for determining the purity of 4-cyanopyridine, a key intermediate in the synthesis of various pharmaceutical and agrochemical products.[1] We will delve into the experimental protocols and performance data of four common analytical techniques: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Nonaqueous Titration.

Comparison of Analytical Methods

The choice of an analytical method for purity determination depends on various factors, including the required accuracy and precision, the nature of potential impurities, and the available instrumentation. The following table summarizes the key performance characteristics of the four methods discussed.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)	Nonaqueous Titration
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between a mobile and a stationary phase.	Signal intensity is directly proportional to the number of nuclei.	Neutralization reaction between the basic pyridine (B92270) nitrogen and an acid titrant.
**Linearity (R²) **	> 0.999	> 0.999	> 0.999	N/A
Accuracy (% Recovery)	98 - 102%	98 - 102%	99 - 101%	98 - 102%
Precision (% RSD)	< 2.0%	< 2.0%	< 1.0%	< 2.0%
Limit of Detection (LOD)	Low ppm range	Low ppm to ppb range	~0.1%	~0.1%
Limit of Quantitation (LOQ)	ppm range	ppm range	~0.5%	~0.5%

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a starting point and may require optimization based on specific laboratory conditions and instrumentation.

Gas Chromatography (GC) with Flame Ionization Detector (FID)

Gas chromatography is a robust and widely used technique for assessing the purity of volatile and semi-volatile compounds like 4-cyanopyridine.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column: e.g., HP-5 (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent.

• Autosampler and data acquisition system.

Reagents:

• Carrier gas: Helium or Nitrogen, high purity.

• Fuel gas: Hydrogen, high purity.

• Oxidizer: Air, high purity.

• Solvent: Dichloromethane or a suitable solvent in which 4-cyanopyridine is soluble.

• 4-Cyanopyridine reference standard of known purity.

Procedure:

• Standard Preparation: Accurately weigh about 100 mg of the 4-cyanopyridine reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with the solvent.

• Sample Preparation: Accurately weigh about 100 mg of the 4-cyanopyridine sample into a 10 mL volumetric flask. Dissolve in and dilute to volume with the solvent.

• Chromatographic Conditions:

  • Inlet temperature: 250 °C

  • Detector temperature: 300 °C

  • Oven temperature program: Initial temperature of 100 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier gas flow rate: 1.5 mL/min (constant flow).

  • Injection volume: 1 µL.

  • Split ratio: 50:1.

• Analysis: Inject the standard and sample solutions into the GC system and record the chromatograms. The purity is calculated by area normalization, assuming all impurities have a similar response factor to 4-cyanopyridine.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile technique suitable for a wide range of compounds, including those that are not sufficiently volatile for GC.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Autosampler and data acquisition system.

Reagents:

• Mobile phase: A mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v) with 0.1% formic acid. The exact ratio may need optimization.

• Solvent: Mobile phase or a mixture of acetonitrile and water.

• 4-Cyanopyridine reference standard of known purity.

Procedure:

• Standard Preparation: Prepare a stock solution of the 4-cyanopyridine reference standard (e.g., 1 mg/mL) in the solvent. Prepare working standards by diluting the stock solution to various concentrations (e.g., 10, 25, 50, 100, 250 µg/mL).

• Sample Preparation: Prepare a sample solution with a concentration within the linear range of the method (e.g., 100 µg/mL).

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min.

  • Column temperature: 30 °C.

  • Detection wavelength: 254 nm.

  • Injection volume: 10 µL.

• Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample solution and determine the concentration of 4-cyanopyridine from the calibration curve. Purity is calculated by comparing the measured concentration to the theoretical concentration.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the same compound.[2][3]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

Reagents:

• Deuterated solvent (e.g., Chloroform-d, Dimethyl sulfoxide-d6).

• Internal standard of known purity (e.g., maleic acid, dimethyl sulfone).

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the 4-cyanopyridine sample and the internal standard into a vial. Dissolve the mixture in a known volume of the deuterated solvent. Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full magnetization recovery.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the signals corresponding to 4-cyanopyridine and the internal standard.

  • The purity of 4-cyanopyridine is calculated using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / m_sample) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Nonaqueous Titration

This classical titrimetric method is suitable for the assay of basic substances like 4-cyanopyridine in a non-aqueous medium.

Instrumentation:

• Burette or autotitrator.

• Potentiometer with a suitable electrode system (e.g., glass and calomel (B162337) electrodes) or a visual indicator.

Reagents:

• Titrant: 0.1 N Perchloric acid in glacial acetic acid.

• Solvent: Glacial acetic acid.

• Indicator: Crystal violet solution (if using visual endpoint detection).[4]

Procedure:

• Standardization of Titrant: Standardize the 0.1 N perchloric acid solution against a primary standard, such as potassium hydrogen phthalate.

• Sample Preparation: Accurately weigh about 200 mg of the 4-cyanopyridine sample and dissolve it in 50 mL of glacial acetic acid.

• Titration: Titrate the sample solution with the standardized 0.1 N perchloric acid. The endpoint can be determined potentiometrically (the point of maximum inflection) or visually (color change from violet to blue-green).

• Calculation: Purity (%) = (V * N * MW * 100) / (W * 1000)

  Where:

  • V = Volume of titrant consumed (mL)

  • N = Normality of the titrant

  • MW = Molecular weight of 4-cyanopyridine (104.11 g/mol )

  • W = Weight of the sample (g)

Common Impurities in 4-Cyanopyridine

The manufacturing process of 4-cyanopyridine, typically involving the ammoxidation of 4-methylpyridine, can lead to several potential impurities.[1] Understanding these impurities is crucial for selecting an appropriate analytical method. Common impurities may include:

• Isomeric Cyanopyridines: 2-Cyanopyridine and 3-Cyanopyridine.[5]

• Unreacted Starting Material: 4-Methylpyridine.

• By-products: Isonicotinamide (from hydrolysis of the nitrile group) and other pyridine derivatives.

• Synthesis-related impurities: Such as alkylated cyanopyridines if side reactions occur.[6]

Chromatographic methods like GC and HPLC are generally well-suited for separating and quantifying these structurally similar impurities. qNMR can also be used to identify and quantify impurities if their signals do not overlap with the main component or the internal standard. Titration, being a non-specific method, will determine the total basic content and is not suitable for impurity profiling.

Visualization of Method Selection and Workflow

The following diagrams illustrate the decision-making process for selecting an analytical method and a typical experimental workflow.

Analytical Method Selection Pathway

General Experimental Workflow

References

• 1. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]
• 2. 4-Cyanopyridine | C6H4N2 | CID 7506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labproinc.com [labproinc.com]
• 4. ijarsct.co.in [ijarsct.co.in]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]

A Comparative Spectroscopic Analysis of 2-, 3-, and 4-Cyanopyridine Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of 2-, 3-, and 4-cyanopyridine isomers. This guide provides a comparative analysis of their FT-IR, Raman, UV-Vis, and NMR spectra, supported by experimental data and detailed methodologies.

The positional isomerism of the cyano group on the pyridine (B92270) ring in 2-, 3-, and 4-cyanopyridine results in distinct electronic and vibrational properties, leading to unique spectroscopic fingerprints for each compound. Understanding these differences is crucial for their identification, characterization, and application in various fields, including pharmaceuticals and materials science. This guide presents a comparative overview of the key spectroscopic features of these isomers.

Vibrational Spectroscopy: FT-IR and Raman Analysis

Vibrational spectroscopy provides insights into the molecular structure and bonding of the cyanopyridine isomers. The position of the electron-withdrawing cyano group significantly influences the vibrational modes of the pyridine ring.

A comparative study using Density Functional Theory (DFT) has provided theoretical vibrational wavenumbers for all three isomers, which align well with experimental data.[1][2] The key vibrational modes to distinguish the isomers include the C≡N stretching, C-C stretching, and C-H bending vibrations.

Table 1: Comparative FT-IR Vibrational Frequencies (cm⁻¹) of Cyanopyridine Isomers

Vibrational Mode	2-Cyanopyridine	3-Cyanopyridine	4-Cyanopyridine
C≡N Stretch	~2230	~2235	~2240
C-C Stretch (Ring)	~1585, 1470, 1435	~1580, 1475, 1420	~1595, 1495, 1410
C-H Bend (Ring)	~1150, 1090, 1045	~1190, 1125, 1025	~1220, 1065, 1015
Ring Breathing	~995	~1030	~1000

Note: These are approximate values and can vary slightly based on the experimental conditions.

Table 2: Comparative FT-Raman Vibrational Frequencies (cm⁻¹) of Cyanopyridine Isomers

Vibrational Mode	2-Cyanopyridine	3-Cyanopyridine	4-Cyanopyridine
C≡N Stretch	~2230	~2235	~2240
C-C Stretch (Ring)	~1590, 1475, 1440	~1585, 1480, 1425	~1600, 1500, 1415
C-H Bend (Ring)	~1155, 1095, 1050	~1195, 1130, 1030	~1225, 1070, 1020
Ring Breathing	~1000	~1035	~1005

Note: These are approximate values and can vary slightly based on the experimental conditions.

The C≡N stretching frequency is a prominent feature in both IR and Raman spectra.[3] Its position is sensitive to the electronic environment, showing a slight shift to higher wavenumbers as the cyano group moves from the 2- to the 4-position, reflecting changes in the electron density distribution within the pyridine ring.

Electronic Spectroscopy: UV-Vis Analysis

UV-Vis spectroscopy reveals information about the electronic transitions within the molecules. The position of the cyano group affects the energy of the π-π* and n-π* transitions. Theoretical studies using Time-Dependent Density Functional Theory (TD-DFT) have been employed to predict the absorption spectra of these isomers.[4][5]

Table 3: Comparative UV-Vis Absorption Maxima (λmax in nm) of Cyanopyridine Isomers

Solvent	2-Cyanopyridine	3-Cyanopyridine	4-Cyanopyridine
Gas Phase (Calculated)	~230, ~270	~225, ~265	~220, ~260
Ethanol	~232, ~273	~228, ~268	~225, ~264
Water	~231, ~272	~227, ~267	~224, ~263

Note: These are approximate values and can vary based on the solvent and experimental conditions.

The absorption maxima generally show a slight blue shift (hypsochromic shift) as the cyano group moves from the 2- to the 4-position. This is attributed to the varying degree of electronic communication between the cyano group and the pyridine ring nitrogen.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the precise chemical environment of the hydrogen and carbon atoms in the cyanopyridine isomers. The chemical shifts are highly sensitive to the position of the electron-withdrawing cyano group.

Table 4: Comparative ¹H NMR Chemical Shifts (δ in ppm) of Cyanopyridine Isomers in CDCl₃

Proton	2-Cyanopyridine	3-Cyanopyridine	4-Cyanopyridine
H2	-	~8.91	~8.83
H3	~7.75	-	~7.55
H4	~7.88	~8.00	-
H5	~7.58	~7.48	~7.55
H6	~8.74	~8.85	~8.83

Note: These are approximate values and can vary based on the solvent and spectrometer frequency. Data compiled from various sources.[6][7][8]

Table 5: Comparative ¹³C NMR Chemical Shifts (δ in ppm) of Cyanopyridine Isomers in CDCl₃

Carbon	2-Cyanopyridine	3-Cyanopyridine	4-Cyanopyridine
C2	~133	~153	~151
C3	~128	~110	~122
C4	~137	~139	~121
C5	~124	~124	~122
C6	~150	~153	~151
CN	~118	~117	~116

Note: These are approximate values and can vary based on the solvent and spectrometer frequency.

The distinct chemical shifts and coupling patterns in the ¹H NMR spectra allow for unambiguous identification of each isomer. For instance, the proton at the 2-position in 3- and 4-cyanopyridine is significantly deshielded due to its proximity to the nitrogen atom.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of cyanopyridine isomers.

1. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the functional groups and vibrational modes of the isomers.

• Methodology:

  • Prepare the sample. For solid samples, the KBr pellet method is common. A small amount of the cyanopyridine isomer is ground with dry potassium bromide (KBr) and pressed into a thin, transparent disk. For liquid samples, a thin film can be prepared between two KBr or NaCl plates.

  • Acquire a background spectrum of the empty sample holder or KBr disk.

  • Place the sample in the FT-IR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Process the data by performing a background subtraction.

  • Analyze the spectrum to identify characteristic absorption bands.

2. Raman Spectroscopy

• Objective: To obtain complementary vibrational information to FT-IR.

• Methodology:

  • Place a small amount of the solid or liquid sample in a suitable container (e.g., a glass capillary tube or a well on a microscope slide).

  • Position the sample in the Raman spectrometer.

  • Excite the sample with a monochromatic laser source (e.g., 532 nm or 785 nm).

  • Collect the scattered radiation and record the Raman spectrum.

  • Analyze the spectrum to identify the Raman-active vibrational modes.

3. UV-Vis Spectroscopy

• Objective: To determine the electronic absorption properties of the isomers.

• Methodology:

  • Prepare stock solutions of each cyanopyridine isomer in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water).

  • Prepare a series of dilutions of known concentrations from the stock solutions.

  • Use a spectrophotometer to record the absorbance of each solution over a specific wavelength range (e.g., 200-400 nm).

  • Use the pure solvent as a blank for baseline correction.

  • Identify the wavelength of maximum absorbance (λmax) for each electronic transition.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the chemical structure and identify the position of the cyano group.

• Methodology:

  • Dissolve a small amount of the cyanopyridine isomer in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent.

  • Transfer the solution to an NMR tube.

  • Place the NMR tube in the NMR spectrometer.

  • Acquire the ¹H and ¹³C NMR spectra.

  • Process the data (Fourier transform, phase correction, baseline correction).

  • Analyze the chemical shifts, coupling constants, and integration to assign the signals to the respective nuclei in the molecule.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the comparative spectroscopic analysis of cyanopyridine isomers.

Caption: Workflow for Comparative Spectroscopic Analysis.

Structure-Spectra Relationship

The following diagram illustrates the relationship between the isomer structures and their resulting spectroscopic properties.

Caption: Structure-Spectra Relationship Diagram.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. [PDF] A Comparative Study on the Molecular Structures and Vibrational Spectra of 2-, 3-and 4-Cyanopyridines by Density Functional Theory | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparative theoretical study of the UV/Vis absorption spectra of styrylpyridine compounds using TD-DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2-Cyanopyridine(100-70-9) 1H NMR [m.chemicalbook.com]
• 7. 3-Cyanopyridine(100-54-9) 1H NMR spectrum [chemicalbook.com]
• 8. 4-Cyanopyridine(100-48-1) 1H NMR [m.chemicalbook.com]

Comparative Cytotoxicity of 4-Cyanopyridine Derivatives in Cancer Cell Lines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cytotoxic performance of various 4-cyanopyridine derivatives against several cancer cell lines. The information is supported by experimental data from peer-reviewed studies and includes detailed methodologies for key experiments and visualizations of relevant signaling pathways.

Data Presentation: Comparative Cytotoxicity (IC50 Values)

The following table summarizes the half-maximal inhibitory concentration (IC50) values of a series of 4-cyanopyridine derivatives against four human cancer cell lines: hepatocellular carcinoma (HepG-2), breast adenocarcinoma (MCF-7), prostate cancer (PC3), and colorectal carcinoma (HCT-116). Lower IC50 values indicate higher cytotoxic activity. The data presented here is collated from a study by F. A. El-Essawy, et al. (2023).

Compound	HepG-2	MCF-7	PC3	HCT-116
4a	10.01 ± 0.49 µM	75.68 ± 3.74 µM	35.27 ± 1.67 µM	50.02 ± 2.44 µM
4b	11.95 ± 0.59 µM	19.18 ± 0.94 µM	15.00 ± 0.74 µM	20.19 ± 0.96 µM
4c	8.02 ± 0.38 µM	15.74 ± 0.78 µM	13.64 ± 0.67 µM	7.15 ± 0.35 µM
4d	6.95 ± 0.34 µM	8.50 ± 0.42 µM	14.08 ± 0.70 µM	8.35 ± 0.42 µM
4e	11.50 ± 0.56 µM	55.48 ± 2.71 µM	35.08 ± 1.73 µM	65.09 ± 3.08 µM
5-Fluorouracil (5-FU)	9.42 ± 0.46 µM	11.60 ± 0.57 µM	25.87 ± 1.25 µM	45.94 ± 2.18 µM

Experimental Protocols

The cytotoxic activity of the 4-cyanopyridine derivatives was primarily evaluated using the MTT and Sulforhodamine B (SRB) assays. These are common colorimetric assays for assessing cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used colorimetric assay to assess cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the 4-cyanopyridine derivatives and incubated for an additional 48 to 72 hours.

• MTT Addition: After the incubation period, the culture medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well. The plate is then incubated for 3-4 hours at 37°C.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or isopropanol, is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm. The cell viability is calculated as a percentage of the untreated control cells.

Sulforhodamine B (SRB) Assay

The SRB assay is a cell-based assay used to determine cytotoxicity and cell proliferation. It is based on the ability of the SRB dye to bind to protein components of cells that have been fixed to the culture plate.

Protocol:

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded in a 96-well plate and treated with the test compounds for a specified duration.

• Cell Fixation: The cells are then fixed in situ by gently adding cold trichloroacetic acid (TCA) and incubating for 60 minutes at 4°C.

• Staining: After washing with water and air-drying, the cells are stained with a 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Unbound dye is removed by washing with 1% acetic acid.

• Protein-Bound Dye Solubilization: The plates are air-dried, and the protein-bound SRB dye is solubilized with a 10 mM Tris base solution.

• Absorbance Measurement: The absorbance is measured at 510 nm using a microplate reader. The percentage of cell viability is determined by comparing the absorbance of treated cells to that of untreated controls.

Mandatory Visualization

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for assessing the cytotoxicity of 4-cyanopyridine derivatives.

Potential Signaling Pathways Targeted by 4-Cyanopyridine Derivatives

Several 4-cyanopyridine derivatives have been reported to exert their anticancer effects by inhibiting key signaling pathways involved in cancer cell proliferation, survival, and apoptosis. The diagrams below illustrate the canonical Pim-1 and STAT3 signaling pathways, which are potential targets of these compounds.

Pim-1 Kinase Signaling Pathway

Pim-1 is a serine/threonine kinase that promotes cell survival and proliferation by phosphorylating and inactivating pro-apoptotic proteins and activating other signaling molecules.

Caption: Pim-1 signaling pathway and potential inhibition by 4-cyanopyridine derivatives.

STAT3 Signaling Pathway

Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that, upon activation, promotes the expression of genes involved in cell proliferation, survival, and angiogenesis.[1][2][3][4]

Caption: STAT3 signaling pathway and potential inhibition by 4-cyanopyridine derivatives.

References

• 1. Frontiers | Editorial: The role of STAT3 signaling pathway in tumor progression [frontiersin.org]
• 2. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting STAT-3 signaling pathway in cancer for development of novel drugs: Advancements and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jebms.org [jebms.org]

evaluating the inhibitory activity of 4-cyanopyridine analogs on kinase pathways

A comprehensive guide for researchers and drug development professionals on the inhibitory activity of 4-cyanopyridine analogs against various kinase pathways, supported by experimental data and detailed protocols.

The pyridine (B92270) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Among its derivatives, 4-cyanopyridine analogs have emerged as a promising class of kinase inhibitors. Their unique electronic properties and ability to form key interactions within the ATP-binding pocket of kinases make them attractive candidates for the development of targeted therapies for a range of diseases, including cancer and inflammatory disorders. This guide provides an objective comparison of the inhibitory activity of various 4-cyanopyridine analogs against different kinase pathways, supported by quantitative data, detailed experimental methodologies, and visual representations of the underlying biological processes.

Inhibitory Activity of 4-Cyanopyridine Analogs

The inhibitory potential of 4-cyanopyridine derivatives has been evaluated against several key kinases. The following table summarizes the half-maximal inhibitory concentration (IC50) values for representative analogs against their respective kinase targets. A lower IC50 value indicates a higher potency of the inhibitor.[1]

Compound ID	Target Kinase	IC50 (nM)	Reference Compound	IC50 (nM)
Series A: JAK Inhibitors
Analog 1	JAK2	6	Crizotinib	27[2]
Analog 2	JAK2	3	Crizotinib	27[2]
Series B: EGFR Inhibitors
Analog 3	EGFR	0.5 - 10	-	-
Analog 4	EGFR (A431 cells)	8 - 40	-	-
Series C: PIM-1 Inhibitors
Compound 4b	PIM-1	630	Quercetagetin	560[3][4]
Compound 4c	PIM-1	610	Quercetagetin	560[3][4]
Compound 4d	PIM-1	460	Quercetagetin	560[3][4]

Experimental Protocols

The determination of kinase inhibitory activity is crucial for the evaluation of novel compounds. The ADP-Glo™ Kinase Assay is a widely used method for quantifying kinase activity by measuring the amount of ADP produced during a kinase reaction.

ADP-Glo™ Kinase Assay Protocol

This protocol outlines the general steps for performing an in vitro kinase assay using the ADP-Glo™ system.

Materials:

• Kinase of interest

• Substrate (peptide or protein)

• 4-cyanopyridine analog (inhibitor)

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• 96-well or 384-well plates (white, opaque)

• Luminometer

Procedure:

• Kinase Reaction Setup:

  • Prepare serial dilutions of the 4-cyanopyridine analog in DMSO.

  • In a multiwell plate, add the kinase, substrate, and diluted inhibitor to the kinase buffer.

  • Initiate the kinase reaction by adding a specific concentration of ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• ATP Depletion:

  • Add an equal volume of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any unconsumed ATP.

  • Incubate the plate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Detection:

  • Add Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction into ATP and contains luciferase and luciferin (B1168401) to produce a luminescent signal proportional to the ATP concentration.

  • Incubate the plate at room temperature for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • The amount of ADP produced is proportional to the kinase activity.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to a control reaction without the inhibitor.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Signaling Pathways and Experimental Workflow

Understanding the signaling pathways targeted by these inhibitors is essential for rational drug design and development. The following diagrams, generated using the DOT language, illustrate key kinase signaling pathways and a typical experimental workflow for evaluating kinase inhibitors.

Caption: The JAK-STAT signaling pathway is crucial for immunity and cell growth.

Caption: The EGFR signaling pathway regulates cell proliferation and survival.

Caption: A typical workflow for the discovery and development of kinase inhibitors.

Conclusion

The 4-cyanopyridine scaffold represents a versatile and promising starting point for the design of potent and selective kinase inhibitors. The data presented in this guide highlight the potential of these analogs to target key signaling pathways implicated in various diseases. Further structure-activity relationship (SAR) studies and optimization of lead compounds will be crucial for the development of novel therapeutics with improved efficacy and safety profiles. The detailed experimental protocols and pathway diagrams provided herein serve as a valuable resource for researchers in this exciting field of drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and structure-activity relationship study of aminopyridine derivatives as novel inhibitors of Janus kinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Validating STAT3 Inhibition by 4-Cyanopyridine Derivatives: A Comparative Guide Using Western Blot

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel 4-cyanopyridine derivative, referred to as compound 3n , with other established STAT3 inhibitors. The focus is on the validation of STAT3 inhibition using Western blot analysis, offering supporting experimental data and detailed protocols for researchers in oncology and drug discovery.

Executive Summary

Signal Transducer and Activator of Transcription 3 (STAT3) is a crucial transcription factor that, when constitutively activated, plays a significant role in tumor progression, including cell proliferation, survival, and metastasis.[1] This makes it a prime therapeutic target. A novel 2-amino-3-cyanopyridine (B104079) derivative, compound 3n , has shown promising anticancer activity by inhibiting the STAT3 signaling pathway. This guide compares its performance with well-known STAT3 inhibitors, Stattic and S3I-201, based on available experimental data. The primary method for validating the inhibition of STAT3 activation is by measuring the levels of phosphorylated STAT3 (p-STAT3) at the Tyr705 residue via Western blot.[2]

Comparative Efficacy of STAT3 Inhibitors

The inhibitory potential of a compound is often quantified by its half-maximal inhibitory concentration (IC50). The following table summarizes the reported IC50 values for the 4-cyanopyridine derivative 3n and the alternative inhibitors Stattic and S3I-201. It is important to note that the assay types and cell lines can significantly influence the observed efficacy, and direct comparisons should be made with caution.

Inhibitor	Target	Assay Type	Cell Line(s)	Reported IC50	Citation(s)
Compound 3n (4-Cyanopyridine Derivative)	STAT3 Pathway	Cell Viability (MTT Assay)	HCT-116 (Colon)	10.50 µM	[3]
Hela229 (Cervical)	14.27 µM	[3]
A375 (Melanoma)	4.61 µM	[3]
Stattic	STAT3 SH2 Domain	Cell Viability (MTT Assay)	CCRF-CEM (T-ALL)	3.188 µM	[1]
Jurkat (T-ALL)	4.89 µM	[1]
S3I-201	STAT3 DNA-Binding	Cell-free EMSA	-	86 µM	[4][5]
Cell Viability (MTT Assay)	MDA-MB-435, MDA-MB-453, MDA-MB-231 (Breast)	~100 µM	[4]

Mechanism of Action and Pathway Inhibition

The canonical STAT3 signaling pathway is activated by cytokines and growth factors, which leads to the phosphorylation of STAT3 by Janus kinases (JAKs).[6] Phosphorylated STAT3 monomers then form dimers, translocate to the nucleus, and bind to DNA to regulate the transcription of target genes involved in cell proliferation and survival.[7][8]

The 4-cyanopyridine derivative 3n has been shown to inhibit the phosphorylation of STAT3 in a dose- and time-dependent manner in colorectal cancer cells.[3] Stattic is known to target the SH2 domain of STAT3, which is crucial for the dimerization of phosphorylated STAT3 monomers.[9] S3I-201 also targets the STAT3 SH2 domain, preventing both STAT3 phosphorylation and DNA binding.[8]

STAT3 signaling pathway and points of inhibition.

Experimental Validation by Western Blot

Western blot is the gold-standard technique to qualitatively and semi-quantitatively measure the inhibition of STAT3 phosphorylation.[2] The process involves separating proteins by size, transferring them to a membrane, and then probing with antibodies specific to p-STAT3 (Tyr705) and total STAT3. A loading control like β-actin or GAPDH is used to ensure equal protein loading. A decrease in the p-STAT3/total STAT3 ratio upon treatment with an inhibitor confirms its efficacy.

Experimental Workflow

References

• 1. Stattic suppresses p‑STAT3 and induces cell death in T‑cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Inhibition of STAT3 by S3I‐201 suppress peritoneal fibroblast phenotype conversion and alleviate peritoneal fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Activation of STAT3 integrates common profibrotic pathways to promote fibroblast activation and tissue fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stat3 Inhibitor Stattic Exhibits Potent Antitumor Activity and Induces Chemo- and Radio-Sensitivity in Nasopharyngeal Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

comparative bioactivity of cyanopyridinone versus cyanopyridine structures

A Comparative Guide to the Bioactivity of Cyanopyridinone and Cyanopyridine Scaffolds

In the landscape of medicinal chemistry, cyanopyridine and its oxidized counterpart, cyanopyridinone, represent privileged scaffolds in the design of bioactive molecules. Their structural motifs are integral to a multitude of compounds investigated for a wide array of therapeutic applications, most notably in oncology. This guide provides a comparative analysis of the bioactivity of these two structures, supported by experimental data, detailed methodologies, and visual representations of relevant signaling pathways.

Introduction

The cyanopyridine scaffold is a six-membered aromatic ring containing a nitrogen atom and a nitrile group. The introduction of an oxygen atom to form a pyridone ring results in the cyanopyridinone structure. This seemingly subtle chemical modification can significantly impact the compound's electronic properties, hydrogen bonding capacity, and overall three-dimensional shape, thereby influencing its interaction with biological targets. This guide focuses on a direct comparison of their bioactivity, primarily in the context of cancer therapy where they have been extensively studied as kinase inhibitors.

Quantitative Bioactivity Comparison

The following tables summarize the in vitro bioactivity of representative cyanopyridinone and cyanopyridine derivatives against various cancer cell lines and specific kinase targets. The data is primarily extracted from studies where both scaffolds were investigated under the same experimental conditions to ensure a reliable comparison.

Table 1: Comparative Cytotoxicity (IC50, µM) in Cancer Cell Lines

Compound ID	Scaffold Type	HepG-2 (Liver)	HCT-116 (Colon)	MCF-7 (Breast)	PC-3 (Prostate)	Reference
Series 1	[1]
3a	Cyanopyridinone	>50	41.19 ± 2.01	35.14 ± 1.71	40.11 ± 1.96	[1]
4a (chloro-cyanopyridine)	Cyanopyridine	40.15 ± 1.96	>50	>50	>50	[1]
3b	Cyanopyridinone	35.16 ± 1.71	25.08 ± 1.21	20.15 ± 0.97	28.17 ± 1.36	[1]
4b (chloro-cyanopyridine)	Cyanopyridine	15.11 ± 0.73	18.09 ± 0.87	15.62 ± 0.75	20.19 ± 0.96	[1]
3c	Cyanopyridinone	20.18 ± 0.99	15.14 ± 0.73	12.06 ± 0.58	21.14 ± 1.01	[1]
4c (chloro-cyanopyridine)	Cyanopyridine	8.02 ± 0.38	7.15 ± 0.35	9.14 ± 0.45	15.12 ± 0.73	[1][2]
3d	Cyanopyridinone	15.09 ± 0.72	12.11 ± 0.58	10.18 ± 0.49	18.07 ± 0.87	[1]
4d (chloro-cyanopyridine)	Cyanopyridine	6.95 ± 0.34	8.35 ± 0.42	8.50 ± 0.42	14.08 ± 0.70	[1][2]
3e	Cyanopyridinone	28.14 ± 1.37	20.12 ± 0.98	17.15 ± 0.83	24.12 ± 1.17	[1]
4e (chloro-cyanopyridine)	Cyanopyridine	30.19 ± 1.47	31.17 ± 1.52	25.19 ± 1.22	33.18 ± 1.61	[1]
Series 2	[3]
5a	Cyanopyridinone	2.71 ± 0.15	-	1.77 ± 0.10	-	[3]
5e	Cyanopyridinone	10.70 ± 0.58	-	1.39 ± 0.08	-	[3]
Series 3	[4]
7h	Cyanopyridinone	-	-	1.89 ± 0.08	-	[4]
8f	Cyanopyridine	-	-	1.69 ± 0.07	-	[4]

Note: A lower IC50 value indicates higher cytotoxic activity.

Table 2: Comparative Kinase Inhibitory Activity (IC50, µM)

Compound ID	Scaffold Type	Pim-1 Kinase	VEGFR-2	HER-2	Reference
Series 1	[1]
3a	Cyanopyridinone	0.95 ± 0.05	-	-	[1]
4a	Cyanopyridine	1.15 ± 0.06	-	-	[1]
3b	Cyanopyridinone	0.88 ± 0.04	-	-	[1]
4b	Cyanopyridine	0.63 ± 0.03	-	-	[1]
3c	Cyanopyridinone	0.81 ± 0.04	-	-	[1]
4c	Cyanopyridine	0.61 ± 0.03	-	-	[1]
3d	Cyanopyridinone	0.72 ± 0.03	-	-	[1]
4d	Cyanopyridine	0.46 ± 0.02	-	-	[1][5]
3e	Cyanopyridinone	2.31 ± 0.11	-	-	[1]
4e	Cyanopyridine	1.35 ± 0.07	-	-	[1]
Series 2	[3]
5a	Cyanopyridinone	-	0.217 ± 0.02	0.168 ± 0.009	[3]
5e	Cyanopyridinone	-	0.124 ± 0.011	0.077 ± 0.003	[3]
Series 3	[4]
7h	Cyanopyridinone	0.283 ± 0.01	-	-	[4]
8f	Cyanopyridine	0.58 ± 0.03	-	-	[4]

Note: A lower IC50 value indicates more potent inhibition.

From the presented data, a general trend emerges where the aromatization of the cyanopyridinone ring to the corresponding 2-chloro-cyanopyridine leads to a significant increase in cytotoxic and Pim-1 kinase inhibitory activity in most cases.[1] For instance, compound 4d (a cyanopyridine) demonstrates more potent cytotoxicity against all tested cell lines and stronger Pim-1 kinase inhibition compared to its cyanopyridinone precursor 3d .[1][5] However, this is not a universal rule, as highlighted by the superior activity of some cyanopyridinone derivatives in specific contexts.[3][4]

Signaling Pathways

The anticancer activity of many cyanopyridinone and cyanopyridine derivatives stems from their ability to inhibit protein kinases, which are crucial regulators of cell signaling pathways implicated in cancer progression. Below are diagrams of key signaling pathways targeted by these compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and anti-breast cancer activity evaluation of novel 3-cyanopyridine derivatives as PIM-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Quantifying 4-Cyanopyridine in Complex Reaction Mixtures: A Comparative Guide to Analytical Assays

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of 4-cyanopyridine, accurate quantification within complex reaction mixtures is paramount for process optimization, yield determination, and quality control. This guide provides a comparative overview of common analytical techniques, offering insights into their principles, performance, and experimental considerations.

This document outlines and compares three primary analytical methods for the quantification of 4-cyanopyridine: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR). Each method's performance characteristics are summarized, and detailed experimental protocols are provided to facilitate implementation in a laboratory setting.

Comparative Analysis of Analytical Methods

The choice of an analytical method for quantifying 4-cyanopyridine in complex mixtures depends on several factors, including the required sensitivity, selectivity, sample throughput, and the nature of the reaction matrix. The following table summarizes the key performance metrics for HPLC, GC, and qNMR based on typical analytical validation parameters.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Separation based on polarity and interaction with a stationary phase.	Separation of volatile compounds based on their boiling points and interaction with a stationary phase.	Quantification based on the direct relationship between the NMR signal integral and the number of atomic nuclei.
Linearity (R²)	Typically ≥ 0.999[1]	≥ 0.999[2]	Excellent, as it's a primary ratio method.
Accuracy (% Recovery)	98-102% is typical for drug products.[3]	93.4 to 104.6% has been reported for a related cyanopyridine.[4]	Highly accurate, as it's a primary method not reliant on calibration with the analyte of interest.[5]
Precision (%RSD)	Typically ≤ 2% for assays.[6]	Generally low, with good repeatability.[2]	Excellent, with precision as good as 0.59% reported.[7]
Limit of Detection (LOD)	Can reach low ng/mL levels depending on the detector.	Typically in the ppm range. A detection limit of 5 ppm was reported for a related cyanopyridine.[4]	Generally higher than chromatographic methods.
Limit of Quantification (LOQ)	Can reach low µg/mL levels.	Typically in the ppm range.	Generally higher than chromatographic methods.
Throughput	Moderate to high, with autosamplers.	Moderate to high, with autosamplers.	Lower, due to longer acquisition times per sample.
Sample Preparation	Often requires filtration, dilution, and potentially solid-phase extraction (SPE).[8][9][10]	May require derivatization for non-volatile compounds, but direct injection is possible for volatile samples.[11]	Minimal sample preparation, often just dissolution in a deuterated solvent.[12]
Matrix Effect	Susceptible to matrix effects which can interfere with quantification.[13]	Can be affected by non-volatile matrix components.	Less susceptible to matrix effects from excipients and impurities.[12]
Reference Standard	Requires a certified reference standard of 4-cyanopyridine for calibration.[6]	Requires a certified reference standard of 4-cyanopyridine for calibration.[14][15]	Does not require a specific 4-cyanopyridine standard; a certified internal standard of a different compound can be used.[5][16]

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols serve as a starting point and may require optimization based on the specific reaction mixture and available instrumentation.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the routine analysis of 4-cyanopyridine in reaction mixtures.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Data acquisition and processing software.

2. Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade).

• Water (HPLC grade).

• Formic acid (optional, for pH adjustment).

• 4-Cyanopyridine reference standard.

• Volumetric flasks, pipettes, and syringes.

• Syringe filters (0.45 µm).

3. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (e.g., 70:30 v/v). The mobile phase composition may need to be optimized for optimal separation from impurities. A small amount of formic acid (e.g., 0.1%) can be added to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 254 nm (or the λmax of 4-cyanopyridine).

• Injection Volume: 10 µL.

4. Sample Preparation:

• Accurately weigh a portion of the reaction mixture.

• Dissolve the sample in a known volume of the mobile phase to achieve a concentration within the calibration range.

• Vortex or sonicate to ensure complete dissolution.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Calibration:

• Prepare a stock solution of the 4-cyanopyridine reference standard in the mobile phase.

• Perform serial dilutions to prepare at least five calibration standards of known concentrations.

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting the peak area versus the concentration of 4-cyanopyridine.

6. Quantification:

• Inject the prepared sample.

• Identify the 4-cyanopyridine peak based on its retention time compared to the standard.

• Determine the concentration of 4-cyanopyridine in the sample using the calibration curve.

Gas Chromatography (GC-FID) Method

This method is suitable for the analysis of 4-cyanopyridine if it is sufficiently volatile and thermally stable.

1. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for polar compounds (e.g., a wax or polyethylene (B3416737) glycol phase).

• Data acquisition and processing software.

2. Reagents and Materials:

• High-purity carrier gas (e.g., Helium or Nitrogen).

• Hydrogen and air for the FID.

• Suitable solvent for sample dissolution (e.g., Dichloromethane or Methanol, GC grade).

• 4-Cyanopyridine reference standard.

• Volumetric flasks, pipettes, and syringes.

3. Chromatographic Conditions:

• Inlet Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp to a higher temperature (e.g., 200 °C) to ensure elution of all components. The program needs to be optimized for the specific reaction mixture.

• Detector Temperature: 280 °C.

• Carrier Gas Flow Rate: As per column manufacturer's recommendation.

• Injection Volume: 1 µL (split or splitless injection depending on concentration).

4. Sample Preparation:

• Accurately weigh a portion of the reaction mixture.

• Dissolve the sample in a known volume of a suitable solvent.

• If necessary, use an internal standard for improved accuracy.

• Ensure the sample is free of non-volatile materials that could contaminate the GC system.

5. Calibration:

• Prepare a stock solution of the 4-cyanopyridine reference standard in the chosen solvent.

• Prepare a series of calibration standards by diluting the stock solution.

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting peak area versus concentration.

6. Quantification:

• Inject the prepared sample.

• Identify the 4-cyanopyridine peak by its retention time.

• Quantify the amount of 4-cyanopyridine using the calibration curve.

Quantitative NMR (qNMR) Method

qNMR is a primary analytical method that allows for the quantification of a substance without the need for an identical reference standard.[5][16][17]

1. Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

2. Reagents and Materials:

• Deuterated solvent (e.g., DMSO-d6, Chloroform-d).

• Certified internal standard (e.g., maleic acid, dimethyl sulfone). The internal standard should have a known purity, be stable, and have a signal that does not overlap with the analyte or other components in the mixture.

• 4-Cyanopyridine (for initial identification of signals).

3. Experimental Procedure:

• Accurately weigh a specific amount of the reaction mixture into a vial.

• Accurately weigh a known amount of the certified internal standard and add it to the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire a proton (¹H) NMR spectrum with appropriate parameters for quantitative analysis (e.g., long relaxation delay).

• Integrate the well-resolved signals of both 4-cyanopyridine and the internal standard.

4. Quantification: The concentration of 4-cyanopyridine is calculated using the following formula:

Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / msample) * PIS

Where:

• Canalyte = Concentration of 4-cyanopyridine

• Ianalyte = Integral of the 4-cyanopyridine signal

• Nanalyte = Number of protons for the integrated 4-cyanopyridine signal

• IIS = Integral of the internal standard signal

• NIS = Number of protons for the integrated internal standard signal

• MWanalyte = Molecular weight of 4-cyanopyridine

• MWIS = Molecular weight of the internal standard

• mIS = Mass of the internal standard

• msample = Mass of the reaction mixture sample

• PIS = Purity of the internal standard

Visualizing the Workflow and Method Comparison

To better illustrate the experimental processes and the relationships between the analytical methods, the following diagrams are provided.

References

• 1. Linearity of Calibration Curves for Analytical Methods: A Review of Criteria for Assessment of Method Reliability [ouci.dntb.gov.ua]
• 2. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 3. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 4. Gas chromatographic determination of nicotinamide in meats and meat products as 3-cyanopyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
• 6. scispace.com [scispace.com]
• 7. agilent.com [agilent.com]
• 8. organomation.com [organomation.com]
• 9. greyhoundchrom.com [greyhoundchrom.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. measurlabs.com [measurlabs.com]
• 12. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. apps.dtic.mil [apps.dtic.mil]
• 15. kbcc.cuny.edu [kbcc.cuny.edu]
• 16. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 17. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]

performance comparison of 4-cyanopyridine in various photocatalytic systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 4-cyanopyridine in various photocatalytic systems. The content is curated for researchers and professionals in drug development and related scientific fields, offering objective data and detailed experimental protocols to support further research and application.

Performance in Synthetic Applications: C-H Functionalization

4-Cyanopyridine is a versatile substrate in photocatalytic C-H functionalization reactions, primarily through Minisci-type and radical benzylation pathways. These reactions are crucial for the synthesis of complex pyridine-containing molecules, which are prevalent in pharmaceuticals. The regioselectivity of these reactions (functionalization at the C2 or C4 position) can be controlled by the choice of photocatalyst and reaction conditions.

Minisci-Type Reactions

Minisci-type reactions involve the addition of a nucleophilic radical to an electron-deficient N-heterocycle. In the case of 4-cyanopyridine, this typically leads to functionalization at the C2 position.

Table 1: Performance Comparison of Photocatalysts in Minisci-Type Reactions of 4-Cyanopyridine

Photocatalyst	Substrates	Product Yield (%)	Reaction Conditions	Reference
4CzIPN	4-cyanopyridine, Styrene, 2-(cyclohexylamino)-2-oxoacetic acid	78	2 mol% photocatalyst, MeCN/DCM (1:1), 20 W blue LEDs (460 nm), room temperature, 24 h	[1]
Ru(bpy)₃Cl₂	4-cyanopyridine, Styrene, 2-(cyclohexylamino)-2-oxoacetic acid	Low to no product	2 mol% photocatalyst, MeCN/DCM (1:1), 20 W blue LEDs (460 nm), room temperature, 24 h	[1]
Eosin Y	4-cyanopyridine, Styrene, 2-(cyclohexylamino)-2-oxoacetic acid	Low to no product	2 mol% photocatalyst, MeCN/DCM (1:1), 20 W blue LEDs (460 nm), room temperature, 24 h	[1]
fac-Ir(ppy)₃	4-cyanopyridine, Styrene, 2-(cyclohexylamino)-2-oxoacetic acid	Low to no product	2 mol% photocatalyst, MeCN/DCM (1:1), 20 W blue LEDs (460 nm), room temperature, 24 h	[1]

As shown in Table 1, the organic photocatalyst 4CzIPN (1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene) demonstrates superior performance for the three-component Minisci-type reaction of 4-cyanopyridine, affording a high yield of the desired C2-functionalized product. In contrast, other common photocatalysts like Ru(bpy)₃Cl₂, Eosin Y, and fac-Ir(ppy)₃ are ineffective under these conditions[1].

Switchable C2/C4 Benzylation

A significant advancement in the photocatalytic functionalization of 4-cyanopyridine is the ability to selectively achieve benzylation at either the C2 (Minisci-type) or C4 (ipso-substitution) position by tuning the reaction conditions, often using the same photocatalyst.

Table 2: Performance in Switchable Photocatalytic Benzylation of 4-Cyanopyridine

Photocatalyst	Additive	Product (Position)	Yield (%)	Reaction Conditions	Reference
4DPAIPN	DIPEA	C4-benzylated pyridine (B92270)	75	1 mol% photocatalyst, 3 equiv. additive, 1,2-DCE, 40 °C, 16 h, blue LED strip (465 nm)	[2]
4DPAIPN	PPh₃	C2-benzylated pyridine	60	1 mol% photocatalyst, 3 equiv. additive, 5 equiv. H₂O, 1,2-DCE, 40 °C, 16 h, blue LED strip (465 nm)	[2]

The choice of an additive plays a crucial role in directing the regioselectivity of the benzylation reaction. A basic additive like N,N-diisopropylethylamine (DIPEA) promotes the C4-selective ipso-substitution pathway, while a neutral quencher like triphenylphosphine (B44618) (PPh₃) favors the C2-selective Minisci-type addition[2]. This switchable reactivity offers a powerful tool for synthetic chemists.

Performance in Environmental Applications: Photocatalytic Degradation

While the primary focus of recent research on 4-cyanopyridine has been on synthetic applications, the photocatalytic degradation of pyridine and its derivatives is an important area of environmental science. Due to the limited direct data on 4-cyanopyridine degradation, this section provides a comparative overview based on studies of pyridine and other N-heterocyclic compounds. The principles and catalyst performance trends are expected to be broadly applicable to 4-cyanopyridine.

Semiconductor photocatalysis, using materials like titanium dioxide (TiO₂) and zinc oxide (ZnO), is a common method for the degradation of organic pollutants.

Table 3: Comparative Photocatalytic Degradation of Pyridine

Photocatalyst	Substrate	Degradation (%)	Time (h)	Light Source	Reference
ZnO	Pyridine (100 ppm)	100	4	UV (λmax = 365 nm)	[3]
TiO₂	Pyridine (100 ppm)	100	5	UV (λmax = 365 nm)	[3]
Au-TiO₂	Pyridine	High	-	UV	[4]
Ag-TiO₂	Pyridine	Moderate	-	UV	[4]
Fe(II)-TiO₂	Pyridine	Low	-	UV	[4]

Studies on pyridine degradation show that both ZnO and TiO₂ are effective photocatalysts, with ZnO exhibiting a slightly faster initial reaction rate[3]. The degradation rate of N-heterocyclic compounds is influenced by the number and position of nitrogen atoms in the ring. The photodegradation rate generally follows the order: pyridine > pyrazine (B50134) > pyridazine[4]. This suggests that the single nitrogen atom in the pyridine ring of 4-cyanopyridine makes it susceptible to photocatalytic degradation. Doping TiO₂ with noble metals like gold can significantly enhance its photoactivity[4].

Experimental Protocols

General Procedure for Three-Component Minisci-Type Reaction[1]

A mixture of 4-cyanopyridine (0.2 mmol), alkene (0.6 mmol), oxamic acid (0.30 mmol), and 4CzIPN (2 mol %) in a 1:1 mixture of MeCN/DCM (2.0 mL) is placed in a reaction vessel. The mixture is irradiated with 20 W blue LEDs (460 nm) at room temperature for 24 hours. The product is then isolated and purified using standard chromatographic techniques.

General Procedure for Switchable Photocatalytic Benzylation[2]

In an oven-dried vial, the 2-alkyl N-fluorobenzamide (0.1 mmol, 1 equiv.), 4-cyanopyridine (0.3 mmol, 3 equiv.), and the photocatalyst 4DPAIPN (1 mol %) are dissolved in 1,2-dichloroethane (B1671644) (2 mL). The appropriate additive (DIPEA or PPh₃, 3 equiv.) is added. For the C2-selective reaction with PPh₃, 5 equivalents of water are also added. The vial is sealed and irradiated with a blue LED strip (465 nm, 14 W) at 40 °C for 16 hours. The product is then isolated and purified by column chromatography.

General Procedure for Photocatalytic Degradation of Pyridine[3]

A suspension of the photocatalyst (ZnO or TiO₂, 1 g/L) in an aqueous solution of pyridine (100 ppm, 250 mL) is prepared. The suspension is stirred in the dark to reach adsorption-desorption equilibrium. The reaction is initiated by irradiating the mixture with a UV lamp (λmax = 365 nm) under a constant flow of oxygen (100 mL/min). Aliquots are withdrawn at regular intervals, filtered, and analyzed by HPLC to determine the concentration of pyridine.

Signaling Pathways and Experimental Workflows

Proposed Mechanism for the Three-Component Minisci-Type Reaction

Caption: Proposed mechanism for the 4CzIPN-photocatalyzed Minisci-type reaction.

Switchable C2 vs. C4 Functionalization Pathway

Caption: Switchable pathways for C2 vs. C4 benzylation of 4-cyanopyridine.

General Workflow for Photocatalytic Degradation Studies

Caption: Experimental workflow for photocatalytic degradation studies.

Conclusion

4-Cyanopyridine demonstrates significant potential in various photocatalytic systems. In organic synthesis, the use of photocatalysts like 4CzIPN enables efficient and regioselective C-H functionalization, providing valuable tools for the construction of complex molecules. The ability to switch between C2 and C4 functionalization by simple modification of reaction conditions highlights the versatility of these photocatalytic systems.

In the context of environmental applications, while direct comparative data for 4-cyanopyridine is emerging, studies on related N-heterocyclic compounds suggest that it is a viable candidate for photocatalytic degradation using common semiconductor photocatalysts. Further research focusing on the quantum yields, turnover numbers, and detailed degradation pathways of 4-cyanopyridine in various photocatalytic systems will be crucial for optimizing its application in both synthesis and environmental remediation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Switchable photocatalysis for the chemodivergent benzylation of 4-cyanopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 4-Cyanopyridine Synthesis: Chemical Oxidation vs. Catalytic Ammoxidation

For Researchers, Scientists, and Drug Development Professionals

4-Cyanopyridine is a pivotal intermediate in the synthesis of numerous pharmaceuticals, agrochemicals, and specialty chemicals. Notably, it is a key precursor for the production of the anti-tuberculosis drug isoniazid (B1672263) and the versatile acylation catalyst 4-dimethylaminopyridine (B28879) (DMAP).[1] The industrial-scale production of 4-cyanopyridine predominantly relies on the transformation of 4-picoline. This guide provides an objective comparison of two primary synthesis routes: traditional chemical oxidation and modern catalytic ammoxidation, supported by experimental data to inform process selection and development.

Core Comparison: Chemical Oxidation vs. Catalytic Ammoxidation

The synthesis of 4-cyanopyridine from 4-picoline can be broadly categorized into two distinct methodologies. The older, more traditional approach involves the chemical oxidation of 4-picoline to isonicotinic acid, which is then subjected to further reactions to yield the desired nitrile. A more direct and industrially favored method is the vapor-phase catalytic ammoxidation of 4-picoline, which converts the methyl group directly into a nitrile group in a single step.

Catalytic ammoxidation stands out as the more efficient and direct route for large-scale production.[2] This gas-phase reaction, typically conducted at elevated temperatures, involves reacting 4-picoline with ammonia (B1221849) and air over a heterogeneous catalyst.[1] This process is characterized by high conversion rates and yields, often exceeding 98%.[3] The primary advantage of ammoxidation is the direct conversion of the methyl group to a nitrile in a single, continuous process.

Chemical oxidation , in contrast, is a multi-step process. It typically involves the oxidation of 4-picoline using strong oxidizing agents like potassium permanganate (B83412) or nitric acid to first produce isonicotinic acid.[4][5] This acid then needs to be converted to the corresponding amide, followed by dehydration to yield 4-cyanopyridine. While effective on a laboratory scale, this method is less atom-economical and generates more waste compared to catalytic ammoxidation, making it less suitable for industrial production.

The choice between these methods often depends on the scale of production, desired purity, and environmental considerations. For large-scale, continuous manufacturing, catalytic ammoxidation is the superior choice. Chemical oxidation may be employed for smaller-scale synthesis or when specific reaction conditions are required.

Quantitative Data Summary

The following table summarizes quantitative data from various experimental setups for both chemical oxidation and catalytic ammoxidation, providing a clear comparison of their performance.

Method	Reactant	Oxidant/Reagents	Catalyst	Temperature (°C)	Pressure	4-Picoline Conversion (%)	4-Cyanopyridine Yield (%)	Selectivity (%)
Chemical Oxidation	4-Picoline	Oxygen (O₂)	Co(II)/NHPI/ [(C₆H₅)₃P(CH₂C₆H₅)][Br]	190	3.0 MPa	18	9.8 (as Isonicotinic Acid)	55.5 (for Isonicotinic Acid)
Catalytic Ammoxidation	4-Picoline	Ammonia, Air	V-Cr-B-P on SiO₂	Not Specified	Not Specified	100	93	93
Catalytic Ammoxidation	4-Picoline	Ammonia, Air	V-Cr-Mo-P on SiO₂	Not Specified	Not Specified	100	95	95
Catalytic Ammoxidation	4-Picoline	Ammonia, Air	β-VOPO₄	Not Specified	Not Specified	99.5	94	94.5
Catalytic Ammoxidation	4-Picoline	Ammonia, Air	VSb₂P₀.₈₅O₇.₆₂	Not Specified	Not Specified	99	95	96
Catalytic Ammoxidation	4-Picoline	Ammonia, Air	Al₂O₃ supported catalyst	330-450	0.020-0.070 KPa	>99	>98	Not Specified
Catalytic Ammoxidation	4-Picoline	Ammonia, Water, Air	Vanadium-Titanium-Antimony oxides	380	Not Specified	Not Specified	>90 (Implied)	Not Specified

Note: Data for chemical oxidation often reports the yield of the intermediate isonicotinic acid, as the direct conversion to 4-cyanopyridine is not a single step.

Visualizing the Synthesis Pathways

The following diagrams illustrate the fundamental differences between the two synthesis routes and provide a generalized workflow for the industrially prevalent catalytic ammoxidation process.

Caption: Reaction pathways for 4-cyanopyridine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. CN101602719B - Synthesis method of 4-cyanopyridine - Google Patents [patents.google.com]
• 4. US2109954A - Oxidation of alkyl pyridines and alkyl quinolines - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safe Disposal of 4-Cyanopyridine: A Guide for Laboratory Professionals

Proper management and disposal of 4-Cyanopyridine are critical for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of 4-Cyanopyridine waste in a safe and compliant manner. Adherence to these protocols is essential to mitigate the risks associated with this hazardous chemical.

Key Physical and Chemical Properties

A summary of the key quantitative data for 4-Cyanopyridine is presented below. Understanding these properties is crucial for safe handling and storage.

Property	Value
Melting Point	77 - 81 °C / 170.6 - 177.8 °F[1]
Boiling Point	196 °C / 384.8 °F[1]
Flash Point	88 °C / 190.4 °F[1]
Molecular Formula	C6H4N2[1]

Disposal Procedures

The primary and recommended method for the disposal of 4-Cyanopyridine is through incineration by a licensed hazardous waste disposal company.[2][3] This process should be conducted in a chemical incinerator equipped with an afterburner and scrubber to handle the toxic decomposition products, which may include nitrogen oxides, carbon monoxide, and cyanides.[2][3]

Waste Segregation and Storage:

• Dedicated Containers: All 4-Cyanopyridine waste, including contaminated materials like gloves, paper towels, and glassware, must be collected in dedicated, clearly labeled, and sealed containers.[3][4][5]

• Separate Waste Streams: It is crucial to keep cyanide-containing waste separate from all other chemical waste streams, especially acidic waste.[4][5] Contact with acids can liberate highly toxic hydrogen cyanide gas.[5][6]

• Labeling: Waste containers must be clearly labeled as "Cyanide Waste" and "No Acids".[5]

• Storage: Store waste containers in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents.[2][4][7]

Experimental Protocol: Decontamination of Labware and Surfaces

This protocol details the steps for decontaminating glassware and surfaces that have come into contact with 4-Cyanopyridine. This procedure should be performed within a certified chemical fume hood.

Materials:

• pH 10 buffer solution

• Freshly prepared 10% bleach solution (sodium hypochlorite)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

• Designated hazardous waste container for cyanide waste

Procedure:

• Initial Rinse: Carefully rinse the contaminated glassware or surface with a pH 10 buffer solution.[4] This initial alkaline rinse is critical to prevent the formation of toxic gases when bleach is applied.[6]

• Bleach Treatment: Following the buffer rinse, wash the items with a freshly prepared 10% bleach solution.[4] The bleach will oxidize the cyanide to the less toxic cyanate.[6][8]

• Collection of Rinsate: All rinsate from both the buffer and bleach steps must be collected and disposed of as cyanide-containing hazardous waste.[4] Do not pour the rinsate down the drain.

• Final Cleaning: After decontamination, the glassware can be washed with soap and water.[5]

• Disposal of Contaminated Materials: All disposable materials used during the decontamination process, such as wipes and gloves, must be placed in the designated cyanide hazardous waste container.[4]

Spill Response Protocol

In the event of a 4-Cyanopyridine spill, immediate and appropriate action is necessary to prevent exposure and contamination.

For spills contained within a fume hood:

• Restrict Access: Ensure the fume hood sash is lowered and access to the area is restricted.

• Decontaminate: Follow the "Experimental Protocol: Decontamination of Labware and Surfaces" to clean the spill area.[4]

• Collect Waste: All materials used for cleanup must be disposed of as cyanide-containing hazardous waste.[4]

For spills outside of a fume hood:

• Evacuate: Immediately evacuate the area.[4]

• Alert Personnel: Inform others in the vicinity and activate any local alarm systems.[4]

• Emergency Services: Call emergency services and provide them with the specific details of the chemical spill.[4]

• Ventilate: If it is safe to do so, increase ventilation to the area.

• Seek Medical Attention: If there has been any personal exposure, seek immediate medical attention.[2][9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Cyanopyridine.

Caption: Workflow for the safe disposal of 4-Cyanopyridine waste.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. cdn.hach.com [cdn.hach.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Cyanide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]

Safeguarding Your Research: A Guide to Handling 4-Cyanopyridine

For laboratory professionals engaged in the dynamic fields of research and drug development, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of 4-Cyanopyridine, ensuring that your vital work can proceed with the utmost attention to safety and operational efficiency.

Chemical Profile and Hazards

4-Cyanopyridine (CAS No. 100-48-1), also known as isonicotinonitrile, is a beige solid organic compound.[1] It is classified as a combustible material and is harmful if swallowed, in contact with skin, or inhaled.[2][3][4] The compound can cause skin and serious eye irritation, and may also lead to respiratory irritation.[2][5]

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)		Warning	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[4]
Skin Corrosion/Irritation		Warning	H315: Causes skin irritation.[2]
Serious Eye Damage/Eye Irritation		Warning	H319: Causes serious eye irritation.[2]
Specific target organ toxicity (single exposure)		Warning	H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 4-Cyanopyridine, the following personal protective equipment is mandatory.[6][7]

Body Part	Required PPE	Standard
Eyes/Face	Safety goggles/Chemical Safety glasses and Face shield.[6]	EN166 (EU) or OSHA 29 CFR 1910.133 (US).[1][3]
Hands	Appropriate protective gloves (chemical impermeable).[6][7]	EU Directive 89/686/EEC and the standard EN 374.[7]
Body	Chemical resistant clothing and boots.[6]	Standard EN368.[6]
Respiratory	NIOSH or European Standard EN 149 approved respirator.[6]	29CFR 1910.134 (OSHA) or European Standard EN 149.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation : Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[1] The work area must be well-ventilated.[2][8]

• Personal Protective Equipment (PPE) : Don the required PPE as detailed in the table above.

• Handling : Avoid all personal contact, including the inhalation of dust or fumes.[2] Minimize dust generation and accumulation.[8] Do not eat, drink, or smoke in the handling area.[2][6]

• Storage : Store 4-Cyanopyridine in a tightly closed container in a cool, dry, and well-ventilated area.[8] Keep it away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[1][8]

• After Handling : Wash hands and any exposed skin thoroughly with soap and water after handling.[2][6] Contaminated work clothing should be laundered separately before reuse.[2]

Spill and Emergency Procedures

• Minor Spills : For dry spills, use dry clean-up procedures to avoid generating dust.[2] Sweep or vacuum up the material and place it into a sealed container for disposal.[8] For wet spills, absorb the material and place it in a labeled container for disposal.[2] Wash the spill area with large amounts of water.[2]

• Major Spills : Evacuate the area and deny entry to unnecessary personnel.[6] Alert emergency services.[2]

• Fire : Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.[3] Wear self-contained breathing apparatus and full protective gear.[1]

• First Aid :

  • In case of skin contact : Immediately remove all contaminated clothing and wash the affected area with soap and running water.[2]

  • In case of eye contact : Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the eyelids.[6] Seek immediate medical attention.[6]

  • If inhaled : Move the person to fresh air. If breathing has stopped, give artificial respiration.[6][7] Seek immediate medical attention.[6]

  • If swallowed : Do not induce vomiting.[6] Rinse the mouth with water and call a poison center or doctor if you feel unwell.[3][6]

Disposal Plan

Dispose of 4-Cyanopyridine and any contaminated materials in accordance with local, state, and federal regulations.[6] This may involve offering surplus and non-recyclable solutions to a licensed disposal company.[3] Contaminated packaging should be disposed of as unused product.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Cyanopyridine, from preparation to disposal.

Caption: Logical workflow for the safe handling of 4-Cyanopyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Page loading... [wap.guidechem.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. echemi.com [echemi.com]
• 8. 4-Cyanopyridine(100-48-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]